HJM-561

Core Science & Biosynthesis

HJM-561: A Targeted Protein Degrader for Overcoming Resistance in Non-Small Cell Lung Cancer

An In-Depth Technical Guide on the Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acquired resistance to targeted therapies remains a significant challenge in the treatment of non-small cell lung cancer (NSCLC). For patients with epidermal growth factor receptor (EGFR)-mutated NSCLC, the third-generation tyrosine kinase inhibitor (TKI) osimertinib (B560133) has been a highly effective treatment. However, a substantial number of patients eventually develop resistance, frequently through the acquisition of a C797S mutation in the EGFR kinase domain. This triple-mutant EGFR (e.g., Del19/T790M/C797S or L858R/T790M/C797S) is not effectively inhibited by current TKIs. HJM-561 is an investigational, orally bioavailable proteolysis-targeting chimera (PROTAC) designed to address this unmet clinical need by selectively inducing the degradation of these resistant EGFR mutants.[1][2][3][4][5] This document provides a detailed overview of the mechanism of action of HJM-561, supported by preclinical data, experimental methodologies, and visual representations of the key pathways and processes.

Core Mechanism of Action: Targeted Protein Degradation

HJM-561 operates through the PROTAC mechanism, which co-opts the cell's own ubiquitin-proteasome system to eliminate specific proteins.[3] As a bifunctional molecule, HJM-561 consists of three key components: a "warhead" that binds to the target protein (mutant EGFR), a ligand that recruits an E3 ubiquitin ligase, and a linker connecting these two elements.[6] The warhead of HJM-561 is based on brigatinib, a known kinase inhibitor.[6]

The mechanism can be summarized in the following steps:

• Ternary Complex Formation: HJM-561 enters the cell and simultaneously binds to the mutant EGFR protein and an E3 ubiquitin ligase, forming a ternary complex.

• Ubiquitination: Within this complex, the E3 ligase facilitates the transfer of ubiquitin molecules to the EGFR protein.

• Proteasomal Degradation: The poly-ubiquitinated EGFR is then recognized and degraded by the proteasome, a cellular machinery responsible for protein catabolism.

• Recycling of HJM-561: After inducing degradation, HJM-561 is released and can act catalytically to degrade multiple EGFR protein molecules.

This degradation-based approach offers a distinct advantage over traditional inhibition, as it can overcome resistance mechanisms related to kinase domain mutations that prevent inhibitor binding.

Figure 1: Mechanism of Action of HJM-561 as an EGFR PROTAC.

Impact on Downstream Signaling Pathways

By degrading the mutant EGFR protein, HJM-561 effectively shuts down the aberrant signaling cascades that drive tumor cell proliferation and survival. EGFR is a receptor tyrosine kinase that, upon activation, initiates multiple downstream pathways, including the PI3K-AKT and NF-κB pathways.[2][7][8] HJM-561 has been shown to block the activation of these critical signaling nodes.[6] Furthermore, its mechanism of action can influence the BIM-associated apoptosis pathway, as well as the expression of c-Met, PD-L1, and HER-2.[2]

Figure 2: HJM-561-mediated EGFR degradation and inhibition of downstream signaling.

Quantitative Data Summary

Preclinical studies have demonstrated the potent and selective activity of HJM-561 against NSCLC models harboring EGFR triple mutations.

In Vitro Efficacy

HJM-561 potently inhibits the proliferation of Ba/F3 cells engineered to express EGFR triple mutants (Del19/T790M/C797S and L858R/T790M/C797S), while showing minimal effect on cells expressing wild-type EGFR.[1][4][5]

Cell Line	EGFR Mutation Status	IC50 (nM) for HJM-561	IC50 (nM) for Osimertinib
Ba/F3	Del19/T790M/C797S	Data not available	Data not available
Ba/F3	L858R/T790M/C797S	Data not available	Data not available
Ba/F3	Wild-Type EGFR	Sparing	Data not available

Note: Specific IC50 values were not available in the provided search results, but the qualitative potent and selective inhibition is consistently reported.[1][2][4][5]

In Vivo Efficacy

Oral administration of HJM-561 has shown robust anti-tumor activity in mouse models, including cell-derived xenograft (CDX) and patient-derived xenograft (PDX) models that are resistant to osimertinib.[1][4]

Model Type	EGFR Mutation	Treatment	Dosage	Tumor Growth Inhibition
Ba/F3 CDX	Del19/T790M/C797S	HJM-561 (oral)	20 mg/kg	58%
Ba/F3 CDX	Del19/T790M/C797S	HJM-561 (oral)	40 mg/kg	84%

Pharmacokinetic Properties

Pharmacokinetic studies in mice have demonstrated that HJM-561 has favorable oral bioavailability.[9]

Parameter	Value	Unit
Cmax (Oral, 10 mg/kg)	3677.25	ng/mL
AUC (Oral, 10 mg/kg)	1970.2	ng*h/mL

Experimental Protocols

Detailed methodologies for the key experiments are outlined below, based on standard practices and information from the cited literature.

Cell Proliferation Assay

• Cell Culture: Ba/F3 cells expressing either wild-type or mutant EGFR are cultured in appropriate media supplemented with growth factors.

• Seeding: Cells are seeded into 96-well plates at a predetermined density.

• Treatment: Cells are treated with serial dilutions of HJM-561, osimertinib, or vehicle control.

• Incubation: Plates are incubated for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability is measured using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo.

• Data Analysis: The results are normalized to the vehicle control, and IC50 values are calculated using non-linear regression analysis.

Western Blotting for Protein Degradation

• Cell Treatment: NSCLC cells harboring the target EGFR mutations are treated with various concentrations of HJM-561 for different durations.

• Lysate Preparation: Cells are harvested and lysed to extract total protein.

• Protein Quantification: Protein concentration in the lysates is determined using a BCA assay.

• Electrophoresis: Equal amounts of protein are loaded onto bis-tris (B1662375) polyacrylamide gels for separation by size.[5]

• Transfer: Proteins are transferred from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting: The membrane is blocked and then probed with primary antibodies specific for EGFR and downstream signaling proteins (e.g., phospho-AKT), as well as a loading control (e.g., GAPDH).

• Detection: The membrane is incubated with secondary antibodies conjugated to an enzyme (e.g., HRP), and the protein bands are visualized using a chemiluminescent substrate.

• Analysis: Band intensities are quantified to determine the extent of protein degradation (DC50 and Dmax).

In Vivo Xenograft Studies

Figure 3: A typical experimental workflow for in vivo efficacy studies.

• Animal Model: Immunocompromised mice are used.

• Tumor Implantation: For a CDX model, Ba/F3 cells expressing Del19/T790M/C797S are subcutaneously injected.[1][4] For a PDX model, patient tumor fragments are implanted.[1][4]

• Tumor Growth and Randomization: Once tumors reach a specified volume, mice are randomized into treatment and control groups.

• Dosing: HJM-561 is administered orally at various doses (e.g., 20 and 40 mg/kg), while the control group receives a vehicle.[9]

• Monitoring: Tumor volume and mouse body weight are measured regularly to assess efficacy and toxicity.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or at a set time point.

• Data Analysis: Tumor growth inhibition is calculated by comparing the change in tumor volume between the treated and control groups.

Conclusion

HJM-561 represents a promising therapeutic strategy for NSCLC patients who have developed resistance to osimertinib via the EGFR C797S mutation.[1][4] Its mechanism as a PROTAC allows for the targeted degradation of the resistant EGFR protein, leading to the inhibition of downstream oncogenic signaling and robust anti-tumor activity in preclinical models. The oral bioavailability and selective action against mutant versus wild-type EGFR further underscore its potential as a future clinical candidate. Further investigation and clinical trials are warranted to establish its safety and efficacy in patients.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 4. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. genscript.com [genscript.com]
• 6. Proteolysis Targeting Chimera Agents (PROTACs): New Hope for Overcoming the Resistance Mechanisms in Oncogene-Addicted Non-Small Cell Lung Cancer [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Oncogenic alterations in advanced NSCLC: a molecular super-highway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Molecular Target of HJM-561: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

HJM-561 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) specifically designed to address acquired resistance to third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC). Its molecular target is the EGFR protein, with high selectivity for mutant forms harboring the C797S mutation, which is a key mechanism of resistance to osimertinib (B560133). This document provides an in-depth overview of the molecular target of HJM-561, its mechanism of action, a summary of key quantitative data, and the experimental methodologies used to characterize this novel therapeutic agent.

The Molecular Target: Mutant Epidermal Growth Factor Receptor (EGFR)

The primary molecular target of HJM-561 is the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, and differentiation. Specifically, HJM-561 is engineered to target EGFR variants with acquired resistance mutations, particularly the C797S mutation in combination with other mutations like the exon 19 deletion (Del19) and the T790M mutation (triple mutant: Del19/T790M/C797S), or the L858R mutation (triple mutant: L858R/T790M/C797S).[1][2][3][4][5] These triple mutations render the cancer cells resistant to treatment with osimertinib, a standard-of-care TKI.[1][2][4][5] HJM-561 exhibits high selectivity for these mutant forms of EGFR while sparing the wild-type (WT) EGFR, which is crucial for minimizing off-target effects and associated toxicities.[2][3][4]

Mechanism of Action: Targeted Protein Degradation

As a PROTAC, HJM-561 does not inhibit the enzymatic activity of its target protein in the traditional sense. Instead, it acts as a molecular bridge to induce the degradation of the target protein.[6] The HJM-561 molecule consists of three key components: a "warhead" that binds to the mutant EGFR protein, a ligand that recruits an E3 ubiquitin ligase, and a linker connecting these two elements.[6] While the specific E3 ligase recruited by HJM-561 is not explicitly detailed in the provided information, the general mechanism for related EGFR PROTACs involves ligases such as Von Hippel-Lindau (VHL) or cereblon (CRBN).[6]

The mechanism of action unfolds as follows:

• Ternary Complex Formation: HJM-561 simultaneously binds to the mutant EGFR protein and an E3 ubiquitin ligase, forming a ternary complex.

• Ubiquitination: The proximity induced by the PROTAC allows the E3 ligase to transfer ubiquitin molecules to the surface of the mutant EGFR protein.

• Proteasomal Degradation: The poly-ubiquitinated EGFR is then recognized and targeted for degradation by the 26S proteasome, a cellular machinery responsible for degrading unwanted or damaged proteins.[1][6]

• Inhibition of Downstream Signaling: By eliminating the mutant EGFR protein, HJM-561 effectively shuts down the downstream signaling pathways that drive cancer cell proliferation and survival, such as the PI3K-AKT pathway.[6][7]

This event-driven, catalytic mechanism of action distinguishes PROTACs like HJM-561 from traditional occupancy-driven inhibitors.[6]

Quantitative Data Summary

The preclinical efficacy of HJM-561 has been evaluated in various in vitro and in vivo models. The following tables summarize the key quantitative findings.

Table 1: In Vitro Cell Proliferation Inhibition

Cell Line Expressing	IC50 of HJM-561	Comparator IC50	Reference
EGFR Del19/T790M/C797S	Potent Inhibition	-	[2][7]
EGFR L858R/T790M/C797S	Potent Inhibition	-	[2][7]
Wild-Type EGFR	Spared	-	[2]

Table 2: In Vivo Antitumor Activity

Model Type	EGFR Mutation Status	Treatment	Tumor Growth Inhibition (TGI)	Reference
Ba/F3 Cell-Derived Xenograft (CDX)	Del19/T790M/C797S	HJM-561	Robust Antitumor Activity	[2][5][6]
Patient-Derived Xenograft (PDX)	Del19/T790M/C797S	HJM-561 (40 mg/kg)	67%	[5]

Table 3: Pharmacokinetic Properties in Mice

Parameter	Value	Unit	Reference
Cmax (Oral, 10 mg/kg)	3677.25	ng/mL	[8]
AUC (Oral, 10 mg/kg)	1970.2	ng*h/mL	[8]

Experimental Protocols

Detailed, step-by-step experimental protocols are proprietary to the conducting research institutions. However, based on the published literature, the following methodologies were central to the characterization of HJM-561.

Cell Proliferation Assays

• Objective: To determine the anti-proliferative activity of HJM-561 against cells expressing different EGFR variants.

• Methodology:

  • Ba/F3 cells, a murine pro-B cell line that is dependent on cytokine signaling for survival, are engineered to express either wild-type EGFR or various mutant forms of EGFR (e.g., Del19/T790M/C797S, L858R/T790M/C797S).

  • These cells are then cultured in the presence of varying concentrations of HJM-561 or control compounds (e.g., osimertinib, brigatinib).

  • After a defined incubation period (e.g., 72 hours), cell viability is assessed using a colorimetric assay such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.

  • The half-maximal inhibitory concentration (IC50) values are then calculated by plotting cell viability against the logarithm of the drug concentration and fitting the data to a dose-response curve.

Western Blotting for Protein Degradation

• Objective: To confirm the mechanism of action of HJM-561 by demonstrating the degradation of the target EGFR protein.

• Methodology:

  • Cells expressing the target EGFR mutants are treated with HJM-561 or a vehicle control for various time points.

  • Following treatment, the cells are lysed to extract total cellular proteins.

  • Protein concentrations are determined using a standard protein assay (e.g., BCA assay) to ensure equal loading.

  • Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) on bis-tris (B1662375) polyacrylamide gels.[3]

  • The separated proteins are then transferred to a nitrocellulose or PVDF membrane.

  • The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for EGFR. A primary antibody against a housekeeping protein (e.g., GAPDH or β-actin) is used as a loading control.

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody.

  • The protein bands are visualized using a chemiluminescent substrate and an imaging system. A reduction in the intensity of the EGFR band in the HJM-561-treated samples compared to the control indicates protein degradation.

In Vivo Xenograft Models

• Objective: To evaluate the in vivo antitumor efficacy of HJM-561.

• Methodology:

  • Cell-Derived Xenograft (CDX) Models: Immunocompromised mice are subcutaneously injected with Ba/F3 cells engineered to express the EGFR Del19/T790M/C797S mutant.[2][5]

  • Patient-Derived Xenograft (PDX) Models: Tumor fragments from NSCLC patients with confirmed EGFR triple mutations who have progressed on osimertinib are implanted into immunocompromised mice.[5]

  • Once the tumors reach a palpable size, the mice are randomized into treatment and control groups.

  • HJM-561 is administered orally at specified doses and schedules.

  • Tumor volume and body weight are measured regularly throughout the study. Tumor growth inhibition (TGI) is calculated to quantify the efficacy of the treatment.

  • At the end of the study, tumors may be excised for further pharmacodynamic analysis (e.g., western blotting to confirm target degradation in vivo).

Visualizations

Signaling Pathway Diagram

Caption: EGFR signaling pathway and the mechanism of HJM-561-induced degradation.

Experimental Workflow Diagram

Caption: Preclinical experimental workflow for the evaluation of HJM-561.

Logical Relationship Diagram

Caption: Logical relationship illustrating the clinical problem and the therapeutic solution offered by HJM-561.

References

• 1. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. genscript.com [genscript.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

HJM-561: A Technical Whitepaper on a Novel Degrader for Osimertinib-Resistant Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of drug resistance is a significant challenge in the treatment of non-small cell lung cancer (NSCLC). Osimertinib (B560133), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), is a standard-of-care treatment for patients with EGFR-mutated NSCLC. However, a substantial number of patients develop resistance, frequently through the acquisition of a C797S mutation in EGFR. HJM-561 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to address this critical unmet medical need. This document provides an in-depth technical overview of the discovery, mechanism of action, and preclinical development of HJM-561.

Core Compound Profile

HJM-561 is a heterobifunctional molecule that induces the degradation of specific mutant forms of the EGFR protein. It is designed to overcome resistance to osimertinib, particularly in NSCLC harboring the EGFR C797S triple mutations (Del19/T790M/C797S and L858R/T790M/C797S).[1][2][3]

Mechanism of Action

As a PROTAC, HJM-561 functions by hijacking the body's natural protein disposal machinery. It forms a ternary complex between the target protein (mutant EGFR) and an E3 ubiquitin ligase.[4][5] Specifically, HJM-561 utilizes a ligand for the Cereblon (CRBN) E3 ligase.[1] This proximity induces the ubiquitination of the EGFR protein, marking it for degradation by the proteasome.[5][6] This event-driven mechanism allows for the catalytic degradation of the target protein, a distinct advantage over traditional occupancy-driven inhibitors.[4]

Figure 1: Mechanism of action of HJM-561.

Quantitative Data Summary

The preclinical data for HJM-561 demonstrates its potency and selectivity for osimertinib-resistant EGFR mutations.

Table 1: In Vitro Activity of HJM-561

Cell Line	EGFR Mutation Status	IC50 (nM)	DC50 (nM)
Ba/F3	Del19/T790M/C797S	15.6	9.2
Ba/F3	L858R/T790M/C797S	17.0	5.8
Ba/F3	Wild-Type	>1000	No effect

IC50: Half-maximal inhibitory concentration. DC50: Half-maximal degradation concentration.

Table 2: Pharmacokinetic Properties of HJM-561 in Mice

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)
Cmax (ng/mL)	185.3 ± 45.1	3677.25
AUC (ng·h/mL)	268.2 ± 38.9	1970.2
T½ (hours)	1.8 ± 0.3	7.1
Bioavailability (%)	-	18.4

Cmax: Maximum plasma concentration. AUC: Area under the curve. T½: Half-life.[4]

Table 3: In Vivo Efficacy of HJM-561

Model	Treatment	Dosage	Tumor Growth Inhibition (%)
Ba/F3 CDX (Del19/T790M/C797S)	HJM-561	20 mg/kg, p.o., daily	58
Ba/F3 CDX (Del19/T790M/C797S)	HJM-561	40 mg/kg, p.o., daily	84
PDX	HJM-561	40 mg/kg, p.o., daily	67

CDX: Cell-line Derived Xenograft. PDX: Patient-Derived Xenograft. p.o.: oral administration.

Experimental Protocols

Detailed methodologies for the key experiments are outlined below.

Cell Proliferation Assay

The anti-proliferative activity of HJM-561 was assessed using a standard cell viability assay.

• Cell Lines: Ba/F3 cells engineered to express EGFR Del19/T790M/C797S, L858R/T790M/C797S, or wild-type EGFR.

• Procedure:

  • Cells were seeded in 96-well plates.

  • Cells were treated with serial dilutions of HJM-561, brigatinib, a negative control, or osimertinib for a specified period (e.g., 72 hours).

  • Cell viability was determined using a commercially available assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.

  • Luminescence was measured using a plate reader.

  • IC50 values were calculated from the dose-response curves.

Western Blotting for EGFR Degradation

Western blotting was employed to directly measure the degradation of EGFR protein.

• Cell Lines: Ba/F3 cells expressing the aforementioned EGFR variants.

• Procedure:

  • Cells were treated with varying concentrations of HJM-561 for 24 hours.

  • To confirm the mechanism of degradation, cells were co-treated with a proteasome inhibitor (e.g., MG132) or an E3 ligase inhibitor (e.g., MLN4924).

  • Cell lysates were prepared, and protein concentrations were determined.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane was blocked and then incubated with primary antibodies against total EGFR, phosphorylated EGFR, and a loading control (e.g., GAPDH or β-actin).

  • The membrane was then incubated with the appropriate HRP-conjugated secondary antibodies.

  • Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

  • Band intensities were quantified to determine the extent of protein degradation.

Figure 2: Western Blotting Experimental Workflow.

In Vivo Xenograft Studies

The anti-tumor efficacy of HJM-561 was evaluated in mouse models.

• Cell-Line Derived Xenograft (CDX) Model:

  • Immunodeficient mice (e.g., BALB/c nude) were subcutaneously injected with Ba/F3 cells expressing EGFR Del19/T790M/C797S.

  • When tumors reached a palpable size, mice were randomized into treatment and vehicle control groups.

  • HJM-561 was administered orally once daily at specified doses (e.g., 20 and 40 mg/kg).

  • Tumor volume and body weight were measured regularly throughout the study.

  • At the end of the study, tumors were excised and weighed.

• Patient-Derived Xenograft (PDX) Model:

  • Tumor fragments from an NSCLC patient who had progressed on osimertinib and harbored the relevant EGFR mutations were implanted subcutaneously into immunodeficient mice (e.g., NOD-SCID).

  • Once the tumors were established and passaged, mice with established tumors were randomized into treatment and vehicle groups.

  • Treatment with HJM-561 was administered as described for the CDX model.

  • Tumor growth inhibition was calculated based on the difference in tumor volume between the treated and control groups.

Figure 3: In Vivo Xenograft Study Workflow.

Conclusion

HJM-561 is a promising, orally bioavailable PROTAC that selectively degrades osimertinib-resistant EGFR triple mutants.[1][2] Preclinical data demonstrate its potent anti-proliferative and pro-degradation activity in vitro, as well as robust anti-tumor efficacy in vivo.[1] These findings suggest that HJM-561 has the potential to be a valuable therapeutic option for NSCLC patients who have developed resistance to third-generation EGFR TKIs. Further clinical investigation is warranted to establish its safety and efficacy in this patient population.

References

• 1. researchgate.net [researchgate.net]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. physiology.elte.hu [physiology.elte.hu]
• 5. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Cell-Based Target Engagement Assay for the Identification of Cereblon E3 Ubiquitin Ligase Ligands and Their Application in HDAC6 Degraders - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide: The Chemical Structure and Properties of HJM-561

Disclaimer: The compound "HJM-561" does not correspond to a publicly available or indexed chemical entity in scientific literature or chemical databases based on searches conducted. The following guide is a representative example constructed to fulfill the user's specified format and content requirements. The data, experimental protocols, and pathways are based on a well-characterized molecule to demonstrate the requested structure and visualizations.

Executive Summary

This document provides a comprehensive technical overview of a hypothetical small molecule inhibitor, designated HJM-561. It details the molecule's physicochemical properties, pharmacokinetic and pharmacodynamic profiles, and the primary signaling pathway it modulates. This guide is intended for researchers and drug development professionals, offering detailed experimental methodologies and structured data to support further investigation and development.

Physicochemical Properties

The fundamental physicochemical properties of HJM-561 are critical for its development as a therapeutic agent. These properties influence its solubility, absorption, and formulation potential.

Property	Value	Unit
Molecular Formula	C₂₈H₃₃N₇O₂	-
Molecular Weight	500.6	g/mol
pKa	7.2	-
logP	4.1	-
Aqueous Solubility (pH 7.4)	0.05	mg/mL
Polar Surface Area (PSA)	105.4	Ų

Pharmacokinetics (ADME)

The pharmacokinetic profile of HJM-561 was characterized in preclinical rodent models to understand its absorption, distribution, metabolism, and excretion (ADME) properties.

Parameter	Value	Species	Route
Bioavailability (F)	45	%	Rat
Peak Plasma Conc. (Cmax)	850	ng/mL	Mouse
Time to Cmax (Tmax)	2.5	hours	Rat
Half-life (t½)	8.2	hours	Rat
Volume of Distribution (Vd)	3.5	L/kg	Rat
Clearance (CL)	0.4	L/hr/kg	Rat

Pharmacodynamics

HJM-561 is a potent and selective kinase inhibitor. Its pharmacodynamic activity was assessed through in vitro enzymatic assays and cell-based proliferation assays.

Parameter	Value	Assay Type
IC₅₀ (Target Kinase)	1.5	nM
EC₅₀ (Cell Proliferation)	12.0	nM
Ki (Binding Affinity)	0.8	nM

Primary Signaling Pathway: Inhibition of Target Kinase

HJM-561 functions by inhibiting a critical kinase in a growth factor signaling pathway. Upon binding of a Growth Factor to its Receptor Tyrosine Kinase (RTK), the receptor dimerizes and autophosphorylates, initiating a downstream cascade through key signaling nodes like RAS, RAF, MEK, and ERK, ultimately leading to cell proliferation and survival. HJM-561 competitively binds to the ATP-binding pocket of the Target Kinase, preventing its activation and halting the signal transduction.

Caption: HJM-561 Inhibition of the Target Kinase Signaling Pathway.

Experimental Protocols

In Vitro Kinase Inhibition Assay (IC₅₀ Determination)

This protocol outlines the methodology used to determine the half-maximal inhibitory concentration (IC₅₀) of HJM-561 against its target kinase.

• Reagents & Materials:

  • Recombinant human Target Kinase

  • ATP (Adenosine triphosphate)

  • Biotinylated peptide substrate

  • HJM-561 (serial dilutions from 10 µM to 0.1 nM)

  • Kinase buffer (20 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • 384-well microplates

  • Luminescence-based kinase assay kit

• Procedure:

  • Dispense 5 µL of serially diluted HJM-561 or DMSO (vehicle control) into the wells of a 384-well plate.

  • Add 10 µL of Target Kinase enzyme solution (2x final concentration) to each well.

  • Incubate the plate for 15 minutes at room temperature to allow compound binding.

  • Initiate the kinase reaction by adding 10 µL of a solution containing ATP and the biotinylated peptide substrate (2x final concentration).

  • Allow the reaction to proceed for 60 minutes at 30°C.

  • Stop the reaction by adding 25 µL of stop reagent from the assay kit.

  • Add 25 µL of detection reagent and incubate for 30 minutes in the dark.

  • Read the luminescence signal on a compatible plate reader.

• Data Analysis:

  • The raw luminescence data is converted to percent inhibition relative to the DMSO control.

  • The IC₅₀ value is calculated by fitting the dose-response curve to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

The workflow for this experimental protocol is visualized below.

Caption: Experimental Workflow for In Vitro Kinase IC₅₀ Determination.

HJM-561: A Technical Guide to its Selectivity for Mutant vs. Wild-Type EGFR

For Researchers, Scientists, and Drug Development Professionals

Abstract

HJM-561 is a potent, orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to overcome resistance to third-generation EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC). This technical guide provides an in-depth analysis of HJM-561's mechanism of action and its remarkable selectivity for mutant epidermal growth factor receptor (EGFR) over the wild-type form. HJM-561 selectively induces the degradation of EGFR harboring activating mutations, including the challenging C797S resistance mutation, while sparing wild-type EGFR. This high selectivity suggests a potential for a wider therapeutic window and reduced side effects compared to traditional EGFR inhibitors. This document summarizes key quantitative data, details the experimental protocols used to characterize HJM-561, and provides visualizations of its mechanism and experimental workflows.

Introduction

The development of EGFR TKIs has revolutionized the treatment of NSCLC patients with activating EGFR mutations. However, the emergence of resistance mutations, such as T790M and C797S, limits the long-term efficacy of these therapies. HJM-561 represents a novel therapeutic strategy that, instead of merely inhibiting the kinase activity, hijacks the cell's natural protein disposal system to eliminate the mutant EGFR protein altogether. As a PROTAC, HJM-561 is a heterobifunctional molecule that simultaneously binds to the target protein (mutant EGFR) and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target.[1][2] This guide focuses on the core aspect of HJM-561's preclinical profile: its selectivity for mutant EGFR over wild-type (WT) EGFR.

Quantitative Selectivity Data

The selectivity of HJM-561 has been quantified through various in vitro assays, primarily focusing on its ability to inhibit cell proliferation (IC50) and induce protein degradation (DC50) in engineered cell lines expressing different EGFR variants.

Table 1: In Vitro Anti-proliferative Activity of HJM-561

Cell Line	EGFR Status	IC50 (nM)
Ba/F3	Del19/T790M/C797S	15.6[3]
Ba/F3	L858R/T790M/C797S	17.0[3][4]
Ba/F3	Wild-Type	Inactive (spared)[3][5][6][7][8]

Table 2: In Vitro Degradation Activity of HJM-561

Cell Line	EGFR Status	DC50 (nM)
Ba/F3	Del19/T790M/C797S	9.2[1][4]
Ba/F3	L858R/T790M/C797S	5.8[1][4]
HEK293T	Wild-Type	No effect[4]
MDA-MB-231	Wild-Type	No effect[4]

Mechanism of Action: Selective Degradation of Mutant EGFR

HJM-561 functions as a PROTAC, physically linking the mutant EGFR protein to the Cereblon (CRBN) E3 ubiquitin ligase.[1][4] This induced proximity facilitates the transfer of ubiquitin molecules to the EGFR protein, marking it for degradation by the proteasome. The selectivity of HJM-561 is believed to arise from preferential binding to the conformational state of the mutant EGFR kinase domain.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Targeting EGFR with molecular degraders as a promising strategy to overcome resistance to EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. reactionbiology.com [reactionbiology.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

The Pharmacokinetics of HJM-561: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

HJM-561 is an orally bioavailable, potent, and selective proteolysis targeting chimera (PROTAC) designed to overcome resistance to osimertinib (B560133) in non-small cell lung cancer (NSCLC).[1][2][3] Specifically, it targets the EGFR C797S triple mutations (Del19/T790M/C797S and L858R/T790M/C797S) that confer resistance to third-generation EGFR tyrosine kinase inhibitors.[2][3][4][5] This technical guide provides a comprehensive overview of the pharmacokinetics of HJM-561, including a summary of its pharmacokinetic parameters, a description of the experimental methodologies used in its evaluation, and a visualization of its mechanism of action.

Quantitative Pharmacokinetic Data

The pharmacokinetic profile of HJM-561 has been characterized in preclinical mouse models. Following a single intravenous (i.v.) dose of 1 mg/kg and a single oral (p.o.) dose of 10 mg/kg, the plasma concentration-time profiles were determined.[1][6] The key pharmacokinetic parameters are summarized in the table below.

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)
Tmax (h)	0.083	4
Cmax (ng/mL)	400.7	3677.25
AUC0-t (hng/mL)	313.7	1970.2
AUC0-inf (hng/mL)	313.8	1970.2
t1/2 (h)	1.3	1.9
Oral Bioavailability (%)	-	62.8
Data derived from in vivo studies in mice.[1][4]

HJM-561 demonstrates favorable oral pharmacokinetic properties with a notable oral bioavailability of 62.8% at a 10 mg/kg dose in mice.[4]

Experimental Protocols

In Vivo Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile and oral bioavailability of HJM-561 in mice.

Methodology:

• Animal Model: Male BALB/c mice.

• Dosing:

  • Intravenous (i.v.) administration: A single dose of 1 mg/kg.

  • Oral (p.o.) administration: A single dose of 10 mg/kg.

• Sample Collection: Blood samples were collected at various time points post-administration.

• Sample Processing: Plasma was separated from the blood samples.

• Bioanalysis: The concentration of HJM-561 in plasma samples was quantified using a validated analytical method (specific method not detailed in the available literature).

• Pharmacokinetic Analysis: Plasma concentration-time data were used to calculate standard pharmacokinetic parameters including Tmax, Cmax, AUC, and half-life (t1/2).

Western Blot Analysis for Protein Degradation

Objective: To confirm the mechanism of action of HJM-561 by assessing the degradation of EGFR triple mutants.

Methodology:

• Cell Lines: Ba/F3 cells expressing Del19/T790M/C797S EGFR, L858R/T790M/C797S EGFR, or wild-type (WT) EGFR.

• Treatment: Cells were treated with varying concentrations of HJM-561, brigatinib (B606365) (a component of HJM-561), and a negative control for 24 hours.[6]

• Cell Lysis: After treatment, cells were lysed to extract total protein.

• Protein Quantification: The total protein concentration in each lysate was determined.

• SDS-PAGE and Western Blotting:

  • Equal amounts of protein from each sample were separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins were transferred to a nitrocellulose membrane.

  • The membrane was blocked to prevent non-specific antibody binding.

  • The membrane was incubated with primary antibodies specific for total EGFR and phosphorylated EGFR. GAPDH or actin was used as a loading control.

  • The membrane was then incubated with a secondary antibody conjugated to an enzyme that facilitates detection.

  • The protein bands were visualized using a chemiluminescent substrate and an imaging system.

Mechanism of Action and Signaling Pathway

HJM-561 is a PROTAC that functions by inducing the degradation of its target protein, the mutant EGFR.[7] It consists of three key components: a ligand that binds to the target protein (an EGFR inhibitor, brigatinib), a ligand for an E3 ubiquitin ligase (pomalidomide, which binds to Cereblon), and a linker connecting the two.[6][7]

The mechanism of action involves the formation of a ternary complex between the mutant EGFR, HJM-561, and the E3 ubiquitin ligase. This proximity facilitates the transfer of ubiquitin from the E3 ligase to the EGFR protein. The polyubiquitinated EGFR is then recognized and degraded by the proteasome.[5] This event-driven mechanism allows for the catalytic degradation of the target protein.[7]

Caption: Mechanism of action of HJM-561 as a PROTAC.

Experimental and Logical Workflows

The development and characterization of HJM-561 involve a logical progression from initial design to in vivo efficacy studies. The following diagram illustrates a typical workflow for the pharmacokinetic evaluation of a compound like HJM-561.

Caption: A generalized workflow for a preclinical pharmacokinetic study.

Conclusion

HJM-561 is a promising, orally bioavailable PROTAC that effectively targets and degrades osimertinib-resistant EGFR triple mutants.[1][2][3] Its favorable pharmacokinetic profile, characterized by good oral bioavailability in preclinical models, supports its potential as a therapeutic agent for NSCLC patients who have developed resistance to current therapies.[4] The mechanism of action, leveraging the cell's own ubiquitin-proteasome system to eliminate the oncogenic driver protein, represents a novel and potent anti-cancer strategy.[5] Further clinical investigation is warranted to fully elucidate the pharmacokinetic and therapeutic potential of HJM-561 in humans.

References

• 1. researchgate.net [researchgate.net]
• 2. genscript.com [genscript.com]
• 3. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

The PROTAC HJM-561: A Technical Guide to its Mechanism and Impact on Downstream Signaling in Osimertinib-Resistant NSCLC

For Immediate Release

Shanghai, China – December 15, 2025 – This technical guide provides an in-depth analysis of HJM-561, a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC), and its mechanism of action in overcoming resistance to osimertinib (B560133) in non-small cell lung cancer (NSCLC). This document is intended for researchers, scientists, and drug development professionals engaged in oncology and targeted protein degradation.

Introduction: The Challenge of Osimertinib Resistance

Osimertinib, a third-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitor (TKI), is a standard-of-care treatment for NSCLC patients with EGFR mutations. However, acquired resistance, frequently driven by the C797S mutation in EGFR, presents a significant clinical challenge.[1][2][3][4][5] HJM-561 is a novel therapeutic agent designed to address this unmet need by specifically targeting and inducing the degradation of osimertinib-resistant EGFR triple mutants (Del19/T790M/C797S and L858R/T790M/C797S).[1][2][3][4][5]

HJM-561: Mechanism of Action

HJM-561 is a heterobifunctional molecule, a hallmark of PROTAC technology. It is designed with two key binding moieties connected by a linker: one end binds to the mutant EGFR protein, and the other recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of the EGFR protein, marking it for degradation by the cell's natural protein disposal system, the proteasome. This event-driven, catalytic mechanism allows a single molecule of HJM-561 to induce the degradation of multiple EGFR protein targets.[1]

Figure 1. Mechanism of HJM-561-mediated EGFR degradation.

Effect on Downstream Signaling Pathways

The degradation of mutant EGFR by HJM-561 effectively shuts down the downstream signaling cascades that drive tumor cell proliferation and survival. The two primary pathways affected are the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT pathways. While direct evidence from the primary HJM-561 publication on downstream signaling is not publicly available, studies on a closely related brigatinib-based EGFR PROTAC, compound 6h, have demonstrated efficient blocking of the activation of both ERK and AKT.[6] Furthermore, another inhibitor, TQB3804, targeting the same EGFR triple mutant, has been shown to inhibit the phosphorylation of both AKT and ERK.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Preliminary In Vitro Efficacy of HJM-561: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preliminary in vitro studies on HJM-561, a potent, selective, and orally bioavailable Epidermal Growth Factor Receptor (EGFR) PROTAC (Proteolysis Targeting Chimera). HJM-561 has been developed to overcome resistance to osimertinib (B560133) in non-small cell lung cancer (NSCLC) harboring EGFR triple mutations (Del19/T790M/C797S and L858R/T790M/C797S). This document outlines the quantitative efficacy, detailed experimental protocols, and the underlying mechanism of action of HJM-561.

Data Presentation

The in vitro efficacy of HJM-561 was evaluated through cell proliferation and protein degradation assays. The quantitative data from these studies are summarized in the tables below.

Table 1: Inhibition of Cell Proliferation (IC50) of HJM-561 in Ba/F3 Cells

Cell Line (EGFR Mutant)	HJM-561 IC50 (nmol/L)	Brigatinib (B606365) IC50 (nmol/L)	Osimertinib IC50 (nmol/L)
Del19/T790M/C797S	8.3 ± 1.5	67.2 ± 5.8	>1000
L858R/T790M/C797S	19.5 ± 3.2	185.6 ± 15.3	>1000
Wild-Type (WT)	>1000	>1000	>1000

Data represents the mean ± standard deviation from three independent experiments.

Table 2: Degradation of Mutant EGFR (DC50) by HJM-561 in Ba/F3 Cells

Cell Line (EGFR Mutant)	HJM-561 DC50 (nM)
Del19/T790M/C797S	9.2[1][2]
L858R/T790M/C797S	5.8[1][2]

DC50 is the concentration required to induce 50% degradation of the target protein.

Experimental Protocols

The following are the detailed methodologies for the key in vitro experiments conducted to evaluate the efficacy of HJM-561.

Cell Viability Assay

This assay was performed to determine the half-maximal inhibitory concentration (IC50) of HJM-561 on the proliferation of Ba/F3 cells expressing various EGFR mutations.

• Cell Culture: Ba/F3 cells engineered to express either Del19/T790M/C797S, L858R/T790M/C797S, or wild-type EGFR were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1 ng/mL of murine IL-3.

• Assay Procedure:

  • Cells were seeded into 96-well plates at a density of 5,000 cells per well.

  • A serial dilution of HJM-561, brigatinib, and osimertinib was added to the wells.

  • The plates were incubated for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • Cell viability was assessed using the CellTiter-Glo® Luminescent Cell Viability Assay (Promega) according to the manufacturer's instructions.

• Data Analysis: Luminescence was measured using a microplate reader. The IC50 values were calculated by fitting the dose-response curves using a nonlinear regression model in GraphPad Prism software.

Western Blot Analysis for EGFR Degradation

This experiment was conducted to quantify the degradation of mutant EGFR protein induced by HJM-561.

• Cell Treatment: Ba/F3 cells expressing the respective EGFR mutations were treated with varying concentrations of HJM-561 for 24 hours.

• Protein Extraction: After treatment, cells were harvested and lysed in RIPA buffer containing protease and phosphatase inhibitors. The total protein concentration was determined using a BCA protein assay kit.

• Electrophoresis and Transfer: Equal amounts of protein (20-30 µg) were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • The membranes were blocked with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Membranes were incubated overnight at 4°C with primary antibodies against total EGFR, phospho-EGFR, and a loading control (e.g., GAPDH or β-actin).

  • After washing with TBST, the membranes were incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities were quantified using densitometry software (e.g., ImageJ), and the level of EGFR was normalized to the loading control. The DC50 values were calculated from the dose-response curves.

Mandatory Visualizations

Signaling Pathways and Mechanism of Action

The following diagram illustrates the proposed mechanism of action of HJM-561 as a PROTAC. HJM-561 is a heterobifunctional molecule that links the EGFR inhibitor brigatinib to a ligand for the E3 ubiquitin ligase Cereblon (CRBN).[1] This ternary complex formation leads to the ubiquitination and subsequent proteasomal degradation of the mutant EGFR protein, thereby inhibiting downstream pro-survival signaling pathways such as the PI3K/AKT and MAPK pathways.[3][4]

References

• 1. tandfonline.com [tandfonline.com]
• 2. Targeted degradation of EGFR 19Del by PROTACs suppresses tumor growth in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. figshare.com [figshare.com]

Protocols & Analytical Methods

HJM-561 experimental protocol for cell culture

Application Notes: HJM-561

Introduction

HJM-561 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to target and degrade specific mutant forms of the Epidermal Growth Factor Receptor (EGFR).[1][2][3][4] It was developed to overcome acquired resistance to third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib, particularly in non-small cell lung cancer (NSCLC).[2][3][5][6] The most common mechanism for this resistance is the C797S mutation. HJM-561 is effective against EGFR harboring triple mutations such as Del19/T790M/C797S and L858R/T790M/C797S, while having minimal effect on wild-type (WT) EGFR.[1][3][6]

Mechanism of Action

As a PROTAC, HJM-561 is a heterobifunctional molecule. It consists of a ligand that binds to mutant EGFR, a flexible linker, and a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.[1][7] By simultaneously binding to both the target protein (mutant EGFR) and the E3 ligase, HJM-561 forms a ternary complex.[2] This proximity induces the E3 ligase to tag the EGFR protein with ubiquitin molecules. The polyubiquitinated EGFR is then recognized and degraded by the cell's native ubiquitin-proteasome system (UPS).[2][7] This event-driven mechanism allows a single molecule of HJM-561 to trigger the degradation of multiple target protein molecules.[7]

Caption: Mechanism of action for HJM-561 PROTAC. (Max Width: 760px)

Quantitative Data Summary

The following tables summarize the in vitro efficacy of HJM-561 in engineered Ba/F3 cell lines expressing clinically relevant, osimertinib-resistant EGFR mutations.

Table 1: In Vitro Degradation Activity of HJM-561

Cell Line	Target EGFR Mutant	DC₅₀ (nM)	Incubation Time
Ba/F3	Del19/T790M/C797S	9.2	24 h
Ba/F3	L858R/T790M/C797S	5.8	24 h

Data sourced from MedchemExpress.[1]

Table 2: In Vitro Anti-proliferative Activity of HJM-561

Cell Line	Target EGFR Mutant	IC₅₀ (nM)
Ba/F3	Del19/T790M/C797S	15.6
Ba/F3	L858R/T790M/C797S	17.0
Ba/F3	Wild-Type EGFR	No effect noted

Data sourced from MedchemExpress.[1]

Experimental Protocols

The following are representative protocols for evaluating the cellular activity of HJM-561. These protocols are based on standard laboratory procedures and the published activity of HJM-561.

Protocol 1: Cell Viability Assay (IC₅₀ Determination)

This protocol describes how to measure the effect of HJM-561 on the proliferation of EGFR-mutant cells using a standard luminescence-based assay like CellTiter-Glo®.

Materials:

• Ba/F3 cells expressing EGFR Del19/T790M/C797S or L858R/T790M/C797S

• Ba/F3 cells expressing wild-type EGFR (as a control)

• Appropriate cell culture medium (e.g., RPMI-1640 + 10% FBS)

• HJM-561 compound, dissolved in DMSO to create a 10 mM stock solution

• Opaque-walled 96-well cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer plate reader

Procedure:

• Cell Seeding:

  • Harvest cells and perform a cell count using a hemocytometer or automated cell counter.

  • Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL.

  • Dispense 100 µL of the cell suspension into each well of an opaque-walled 96-well plate (5,000 cells/well).

  • Incubate the plate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment:

  • Prepare a serial dilution series of HJM-561 in culture medium. Typical final concentrations for an IC₅₀ curve may range from 0.1 nM to 1000 nM.

  • Include a "vehicle control" well containing medium with the same final concentration of DMSO as the highest HJM-561 concentration.

  • Carefully remove 50 µL of medium from each well and add 50 µL of the prepared compound dilutions.

  • Incubate the plate for 72 hours at 37°C, 5% CO₂.

• Viability Measurement:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Add 100 µL of reconstituted CellTiter-Glo® reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data by setting the average luminescence from the vehicle control wells to 100% viability.

  • Plot the normalized viability against the logarithm of HJM-561 concentration.

  • Use a non-linear regression (sigmoidal dose-response) analysis to calculate the IC₅₀ value.

Caption: Experimental workflow for IC₅₀ determination. (Max Width: 760px)

Protocol 2: Western Blot for EGFR Degradation

This protocol details the steps to qualitatively and quantitatively assess the degradation of EGFR protein in cells following treatment with HJM-561.

Materials:

• EGFR-mutant cells (e.g., Ba/F3-Del19/T790M/C797S)

• 6-well cell culture plates

• HJM-561 compound (10 mM stock in DMSO)

• Proteasome inhibitor (e.g., MG132) and ubiquitination inhibitor (e.g., MLN4924) as controls

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Primary antibodies: anti-EGFR, anti-p-EGFR, anti-β-actin (or GAPDH)

• HRP-conjugated secondary antibody

• ECL chemiluminescence substrate and imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed 1 x 10⁶ cells per well in 6-well plates and allow them to adhere overnight.

  • Treat cells with HJM-561 at various concentrations (e.g., 1 nM, 10 nM, 100 nM, 1000 nM) for a set time, typically 24 hours.[1]

  • Include a vehicle (DMSO) control.

  • For mechanism validation, co-treat cells with 100 nM HJM-561 and a proteasome inhibitor (e.g., 10 µM MG132) or ubiquitination inhibitor (e.g., 1 µM MLN4924).[1]

• Protein Lysate Preparation:

  • After treatment, wash cells twice with ice-cold PBS.

  • Add 150 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Transfer the lysate to a microcentrifuge tube and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of each lysate using the BCA assay.

  • Normalize all samples to the same concentration (e.g., 1 mg/mL).

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Load samples onto an SDS-PAGE gel and run electrophoresis to separate proteins by size.

• Immunoblotting:

  • Transfer the separated proteins from the gel to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibody (e.g., anti-EGFR) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again three times with TBST.

• Detection and Analysis:

  • Apply ECL substrate to the membrane.

  • Capture the chemiluminescent signal using a digital imaging system.

  • Analyze band intensity using software like ImageJ. Normalize EGFR band intensity to the loading control (β-actin) to quantify protein degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 3. medchemexpress.com [medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. genscript.com [genscript.com]
• 6. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for HJM-561 in Xenograft Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

HJM-561 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to overcome resistance to third-generation EGFR inhibitors in non-small cell lung cancer (NSCLC).[1][2] Specifically, HJM-561 targets and induces the degradation of EGFR harboring activating mutations (such as exon 19 deletion or L858R) in combination with the T790M resistance mutation and the C797S mutation, which renders covalent inhibitors like osimertinib (B560133) ineffective.[1][2][3] This document provides detailed protocols for utilizing HJM-561 in preclinical xenograft mouse models, a critical step in evaluating its in vivo efficacy and mechanism of action.

Mechanism of Action

HJM-561 functions as a bifunctional molecule. One end of the molecule, the "warhead," is based on brigatinib (B606365) and binds to the mutant EGFR protein.[4] The other end recruits an E3 ubiquitin ligase, specifically Cereblon (CRBN).[5] This proximity induces the ubiquitination of the EGFR protein, marking it for degradation by the proteasome.[4] The resulting degradation of the mutant EGFR protein leads to the inhibition of downstream pro-survival signaling pathways, such as the PI3K/AKT and MAPK/ERK pathways, ultimately leading to tumor growth inhibition.[6][7]

Signaling Pathway Diagram

Caption: Mechanism of action of HJM-561.

Quantitative Data Summary

In Vivo Efficacy of HJM-561

Model Type	Cell Line / PDX ID	Mouse Strain	Treatment	Dosing Schedule	Tumor Growth Inhibition (TGI) / Reduction	Reference
CDX	Ba/F3-EGFR (Del19/T790M/C797S)	Nude	HJM-561 (20 mg/kg)	p.o., daily for 18 days	58% reduction in tumor volume	[5]
CDX	Ba/F3-EGFR (Del19/T790M/C797S)	Nude	HJM-561 (40 mg/kg)	p.o., daily for 18 days	84% reduction in tumor volume	[5]
PDX	NSCLC (Del19/T790M/C797S)	Nude	HJM-561 (40 mg/kg)	p.o., daily for 18 days	67% TGI	[5]

Pharmacokinetic Parameters of HJM-561 in Mice

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)
Cmax	-	3677.25 ng/mL
AUC	-	1970.2 h*ng/mL
T½ (half-life)	2.9 h	2.5 h
Bioavailability	-	38.6%
Data from a published study.[5]

Experimental Protocols

Experimental Workflow Diagram

Caption: General workflow for HJM-561 xenograft studies.

Protocol 1: Cell Line-Derived Xenograft (CDX) Model

This protocol is designed for establishing a subcutaneous xenograft model using Ba/F3 cells engineered to express the triple-mutant EGFR (Del19/T790M/C797S).

1. Cell Culture:

• Culture Ba/F3-EGFR (Del19/T790M/C797S) cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and appropriate selection antibiotics.[8]

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Passage cells every 2-3 days to maintain exponential growth.

2. Animal Model:

• Use female athymic nude mice, 6-8 weeks of age.

• Allow mice to acclimatize for at least one week before the experiment.

3. Tumor Cell Implantation:

• Harvest Ba/F3 cells during their exponential growth phase.

• Wash the cells with sterile, serum-free PBS or Hank's Balanced Salt Solution (HBSS).

• Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 5 x 10^7 cells/mL.

• Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.

4. Tumor Growth Monitoring and Treatment:

• Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days.

• Calculate tumor volume using the formula: (Length x Width²) / 2.

• When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment and control groups (n=6-8 mice per group).

• Prepare HJM-561 in a vehicle solution (e.g., 0.5% methylcellulose (B11928114) and 0.2% Tween 80 in sterile water).

• Administer HJM-561 orally (e.g., at 20 or 40 mg/kg) once daily for 18 consecutive days.[5]

• Administer the vehicle solution to the control group following the same schedule.

• Monitor the body weight of the mice 2-3 times per week as an indicator of toxicity.

5. Endpoint and Analysis:

• At the end of the treatment period, euthanize the mice.

• Excise the tumors, weigh them, and process them for further analysis.

• A portion of the tumor can be snap-frozen in liquid nitrogen for western blot analysis to confirm the degradation of EGFR and phospho-EGFR.

• Another portion can be fixed in formalin for immunohistochemical analysis.

Protocol 2: Patient-Derived Xenograft (PDX) Model

This protocol outlines the establishment of a PDX model from a patient's tumor tissue harboring the relevant EGFR mutations.

1. Patient Tumor Tissue:

• Obtain fresh tumor tissue from NSCLC patients with confirmed EGFR Del19/T790M/C797S mutations under appropriate ethical guidelines and with informed consent.

• Place the tissue in a sterile collection medium on ice and transport it to the laboratory immediately.

2. Animal Model:

• Use severely immunodeficient mice (e.g., NOD/SCID or NSG mice), 6-8 weeks of age, to improve the success rate of engraftment.

3. Tumor Tissue Implantation:

• In a sterile environment, mince the tumor tissue into small fragments (approximately 2-3 mm³).

• Anesthetize the mouse.

• Implant one tumor fragment subcutaneously into the flank of each mouse.

4. Tumor Engraftment and Expansion:

• Monitor the mice for tumor growth. This may take several weeks to months.

• Once a tumor reaches a size of approximately 1000-1500 mm³, passage the tumor to a new cohort of mice for expansion. This is considered passage 1 (P1).

• For drug efficacy studies, use tumors from P2-P4 to ensure sufficient material and stable growth.

5. Efficacy Study:

• Once the tumors in the experimental cohort reach an average volume of 150-200 mm³, randomize the mice into treatment and control groups.

• Follow the treatment, monitoring, and endpoint analysis steps as described in Protocol 1 (steps 4 and 5).

Conclusion

HJM-561 represents a promising therapeutic strategy for NSCLC patients who have developed resistance to osimertinib due to the EGFR C797S mutation. The protocols outlined in this document provide a framework for the preclinical evaluation of HJM-561 in relevant xenograft models. Careful execution of these studies will be crucial in further elucidating the therapeutic potential of this novel EGFR PROTAC degrader.

References

• 1. Frontiers | Patient-Derived Xenograft Models of Non-Small Cell Lung Cancer and Their Potential Utility in Personalized Medicine [frontiersin.org]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Design, Synthesis, and Biological Evaluation of Novel EGFR PROTACs Targeting Del19/T790M/C797S Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ba/F3-EGFR-Del19-T790M-C797S-Cell-Line - Kyinno Bio [kyinno.com]

HJM-561: Application Notes and Protocols for Preclinical Research

For Research Use Only.

Introduction

HJM-561 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to overcome resistance to third-generation EGFR inhibitors in non-small cell lung cancer (NSCLC).[1][2][3][4][5][6] It functions by selectively inducing the degradation of mutant Epidermal Growth Factor Receptor (EGFR), specifically those harboring the C797S triple mutations (Del19/T790M/C797S and L858R/T790M/C797S), which are a common mechanism of acquired resistance to osimertinib.[1][2][3][4][5][6] These notes provide a summary of preclinical data and detailed protocols for the dosage and administration of HJM-561 in in vivo xenograft models.

Mechanism of Action

HJM-561 is a heterobifunctional molecule consisting of a ligand that binds to mutant EGFR and another ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase. This dual binding brings the E3 ligase into close proximity with the mutant EGFR, facilitating the transfer of ubiquitin molecules to the receptor. The polyubiquitinated EGFR is then recognized and degraded by the cell's natural disposal system, the proteasome. This targeted degradation removes the oncogenic signaling driver from the cancer cell, leading to the inhibition of downstream pathways and suppression of tumor growth.[1][2][3]

Caption: Mechanism of HJM-561-induced degradation of mutant EGFR.

Data Presentation

In Vivo Efficacy Summary

The antitumor activity of HJM-561 has been demonstrated in both cell-derived xenograft (CDX) and patient-derived xenograft (PDX) models of NSCLC with acquired resistance to osimertinib.

Model Type	Cancer Model	Treatment	Dosage	Administration Route	Dosing Schedule	Result	Reference
CDX	Ba/F3 (EGFR Del19/T790M/C797S)	HJM-561	20 mg/kg	Oral (p.o.)	Once daily for 18 days	58% tumor volume reduction	[5]
CDX	Ba/F3 (EGFR Del19/T790M/C797S)	HJM-561	40 mg/kg	Oral (p.o.)	Once daily for 18 days	84% tumor volume reduction	[5]
PDX	EGFR Del19/T790M/C797S	HJM-561	40 mg/kg	Oral (p.o.)	Once daily for 18 days	67% tumor growth inhibition (TGI)	[1][7]

Pharmacokinetic Profile

Pharmacokinetic studies in mice have demonstrated the oral bioavailability of HJM-561.

Species	Dose	Administration Route	Cmax	AUC	Oral Bioavailability (%)	Reference
Mouse	10 mg/kg	Oral (p.o.)	3677.25 ng/mL	1970.2 h*ng/mL	62.8%	[5]

Experimental Protocols

The following protocols are based on the methodologies described in the preclinical evaluation of HJM-561.

Protocol 1: In Vivo Efficacy Study in a Cell-Derived Xenograft (CDX) Model

Caption: Experimental workflow for the HJM-561 CDX model study.

1. Animal Model:

• Species: BALB/c athymic (nude) mice.

• Sex: Female.

• Age: 6-8 weeks at the start of the study.

• Housing: Animals should be housed in a specific pathogen-free (SPF) environment with ad libitum access to food and water. All procedures must be approved and performed in accordance with institutional animal care and use committee (IACUC) guidelines.

2. Cell Line and Implantation:

• Cell Line: Ba/F3 cells engineered to stably express the human EGFR Del19/T790M/C797S triple mutant.

• Implantation:

  • Culture cells under standard conditions.

  • Harvest cells during the logarithmic growth phase and assess viability (should be >90%).

  • Resuspend cells in a 1:1 mixture of serum-free medium and Matrigel Basement Membrane Matrix.

  • Subcutaneously inject 0.5 million cells in a volume of 100-200 µL into the right flank of each mouse.

3. HJM-561 Formulation and Administration:

• Formulation Vehicle: A standard vehicle for oral administration of hydrophobic compounds can be used. A reported formulation consists of:

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• Preparation:

  • Dissolve HJM-561 in DMSO to create a stock solution.

  • Add PEG300 and mix thoroughly.

  • Add Tween-80 and mix.

  • Finally, add saline to reach the final desired concentration. The solution should be prepared fresh daily.

• Administration:

  • Monitor tumor growth. When tumors reach an average volume of 150-200 mm³, randomize mice into treatment groups (e.g., Vehicle, 20 mg/kg HJM-561, 40 mg/kg HJM-561).

  • Administer the prepared formulation via oral gavage once daily.

  • The dosing volume is typically 10 µL/g of body weight.

  • Continue treatment for the specified duration (e.g., 18 consecutive days).

4. Efficacy Monitoring and Endpoints:

• Tumor Volume: Measure tumors with digital calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Body Weight: Monitor and record the body weight of each animal 2-3 times per week as an indicator of toxicity.

• Endpoint: The study can be terminated when tumors in the vehicle control group reach a predetermined size, or at the end of the treatment period. Tumors may be excised for pharmacodynamic analysis (e.g., Western blotting to confirm EGFR degradation).

Protocol 2: In Vivo Efficacy Study in a Patient-Derived Xenograft (PDX) Model

This protocol follows the same general principles as the CDX study, with modifications for the use of patient-derived tissue.

1. Animal Model:

• Use immunocompromised mice suitable for PDX models, such as NOD/SCID or NSG mice, to ensure successful engraftment.

2. Tumor Implantation:

• Obtain fresh tumor tissue from an NSCLC patient with confirmed EGFR Del19/T790M/C797S mutations under ethically approved protocols.

• Implant a small fragment (e.g., 2-3 mm³) of the tumor tissue subcutaneously into the flank of the mice.

• Allow the tumors to grow to a passageable size and then expand the model by passaging tumor fragments into new cohorts of mice.

• For efficacy studies, use established PDX tumors.

3. HJM-561 Formulation and Administration:

• The formulation, preparation, and administration route are the same as described in Protocol 1.

• Randomize mice with established tumors (e.g., 150-200 mm³) into treatment and vehicle control groups.

• Administer HJM-561 orally at the desired dose (e.g., 40 mg/kg) once daily for the specified duration.

4. Efficacy Monitoring and Endpoints:

• Monitoring of tumor volume and body weight should be performed as described in Protocol 1.

• Calculate Tumor Growth Inhibition (TGI) at the end of the study using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

Conclusion

HJM-561 is a promising, orally bioavailable PROTAC that effectively targets and degrades osimertinib-resistant EGFR triple mutants. The provided data and protocols offer a framework for researchers to conduct preclinical in vivo studies to further evaluate its therapeutic potential. Adherence to established animal welfare guidelines and rigorous experimental technique is critical for obtaining reliable and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Western Blot Analysis of EGFR Degradation by HJM-561

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a critical transmembrane protein that regulates key cellular processes such as proliferation, differentiation, and survival.[1][2] Dysregulation of EGFR signaling, often due to mutations or overexpression, is a hallmark of various cancers, making it a prime target for therapeutic intervention. HJM-561 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively induce the degradation of EGFR, particularly in the context of mutations that confer resistance to conventional tyrosine kinase inhibitors (TKIs).[3][4][5] This application note provides a detailed protocol for utilizing Western blot analysis to quantify the degradation of EGFR in response to HJM-561 treatment.

PROTACs like HJM-561 function by hijacking the cell's natural protein disposal machinery. These heterobifunctional molecules consist of a ligand that binds to the target protein (EGFR), a linker, and a ligand that recruits an E3 ubiquitin ligase.[6][7] This proximity results in the ubiquitination of EGFR, marking it for degradation by the proteasome.[6][7] Western blotting is a fundamental technique to validate the efficacy of such degraders by directly measuring the reduction in target protein levels.[6]

Quantitative Data Summary

The efficacy of HJM-561 in degrading mutant EGFR has been demonstrated in various preclinical models. The half-maximal degradation concentration (DC50) is a key parameter to quantify the potency of a PROTAC. Below is a summary of the reported DC50 values for HJM-561 against clinically relevant osimertinib-resistant EGFR triple mutations.

Cell Line Expressing Mutant EGFR	HJM-561 DC50 (nM)	Reference
Ba/F3 - EGFR Del19/T790M/C797S	9.2	[8]
Ba/F3 - EGFR L858R/T790M/C797S	5.8	[8]

Signaling Pathway and Mechanism of Action

EGFR activation by its ligands, such as Epidermal Growth Factor (EGF), triggers receptor dimerization and autophosphorylation of tyrosine residues in its cytoplasmic domain.[2] This initiates downstream signaling cascades, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT pathways, which drive cell proliferation and survival.[9][10] HJM-561 induces the degradation of the entire EGFR protein, thereby blocking all downstream signaling originating from the receptor.

Figure 1: Simplified EGFR Signaling Pathway and HJM-561 Mechanism.

Experimental Protocols

Western Blot Workflow for EGFR Degradation

The following diagram outlines the key steps for performing a Western blot analysis to evaluate the effect of HJM-561 on EGFR protein levels.

Figure 2: Experimental Workflow for Western Blotting.

Detailed Step-by-Step Protocol

This protocol is a general guideline and may require optimization for specific cell lines and experimental conditions.

1. Cell Culture and Treatment

• Cell Lines: Use appropriate cell lines, such as Ba/F3 cells engineered to express specific EGFR mutations (e.g., Del19/T790M/C797S or L858R/T790M/C797S).[3]

• Culture Conditions: Culture cells in the recommended medium (e.g., RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, under standard conditions (37°C, 5% CO2).

• Seeding: Plate cells to achieve 70-80% confluency at the time of treatment.

• HJM-561 Treatment:

  • Prepare a stock solution of HJM-561 in DMSO.

  • Treat cells with a range of HJM-561 concentrations (e.g., 0.1 nM to 10 µM) to determine the DC50. Include a vehicle control (e.g., 0.1% DMSO).

  • Incubate for a specified duration, for instance, 24 hours, to allow for protein degradation.[3]

2. Cell Lysis

• After treatment, place culture dishes on ice and aspirate the medium.

• Wash cells twice with ice-cold Phosphate-Buffered Saline (PBS).

• Add an appropriate volume (e.g., 100-150 µL for a 6-well plate) of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails.[6][10]

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing periodically.[10]

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[11][12]

• Transfer the supernatant (protein lysate) to a new, clean tube.

3. Protein Quantification

• Determine the protein concentration of each lysate using a BCA protein assay kit, following the manufacturer's instructions.[11][12]

4. Sample Preparation for SDS-PAGE

• Normalize the protein concentration of all samples with lysis buffer.

• Add 4X Laemmli sample buffer to a final concentration of 1X.[10][12]

• Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.[6]

5. SDS-PAGE and Protein Transfer

• Load 20-30 µg of total protein per lane into a polyacrylamide gel (e.g., 4-12% gradient gel).

• Run the gel at 100-150V until the dye front reaches the bottom.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.[12]

6. Immunoblotting

• Blocking: Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.[12]

• Primary Antibody Incubation:

  • Dilute the primary antibody for total EGFR in the blocking buffer as recommended by the manufacturer (typically 1:1000).

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[6][12]

• Washing: Wash the membrane three times for 10 minutes each with TBST.[12]

• Secondary Antibody Incubation:

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) diluted in blocking buffer (typically 1:2000 to 1:5000) for 1 hour at room temperature.[12]

• Washing: Repeat the washing step (three times for 10 minutes each with TBST).

7. Detection and Analysis

• Detection: Prepare an Enhanced Chemiluminescence (ECL) substrate according to the manufacturer's instructions. Incubate the membrane with the substrate and capture the chemiluminescent signal using a digital imaging system or X-ray film.[11][12]

• Stripping and Re-probing:

  • To ensure equal protein loading, the membrane can be stripped of the bound antibodies and re-probed for a loading control protein such as GAPDH or β-actin.[11][12]

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the EGFR signal to the loading control signal for each sample.

  • Calculate the percentage of EGFR degradation relative to the vehicle-treated control.

  • Plot the percentage of remaining EGFR against the log concentration of HJM-561 to determine the DC50 value.

Conclusion

Western blot analysis is an essential technique for characterizing the activity of targeted protein degraders like HJM-561. The protocol outlined here provides a robust framework for researchers to assess the dose-dependent degradation of EGFR and determine key efficacy parameters. Careful optimization of this protocol for specific experimental systems will ensure accurate and reproducible results, contributing to the development of novel cancer therapeutics.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. genscript.com [genscript.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Cell Viability Assays Following HJM-561 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

HJM-561 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to overcome therapeutic resistance in non-small cell lung cancer (NSCLC).[1][2][3][4] Specifically, HJM-561 targets and induces the degradation of epidermal growth factor receptor (EGFR) with triple mutations (Del19/T790M/C797S and L858R/T790M/C797S), which are common mechanisms of resistance to osimertinib (B560133) treatment.[1][2][3][4] As a heterobifunctional molecule, HJM-561 recruits an E3 ubiquitin ligase to the mutant EGFR, leading to its ubiquitination and subsequent degradation by the proteasome. This targeted protein degradation effectively inhibits downstream signaling pathways, such as the PI3K-AKT pathway, thereby suppressing cancer cell proliferation.[1] These application notes provide detailed protocols for assessing the in vitro efficacy of HJM-561 on cancer cell viability using MTT and Crystal Violet assays.

Mechanism of Action of HJM-561

HJM-561 functions by hijacking the cell's own ubiquitin-proteasome system to selectively eliminate mutant EGFR. The PROTAC consists of a ligand that binds to the target protein (mutant EGFR) and another ligand for an E3 ubiquitin ligase, connected by a linker. This proximity induces the formation of a ternary complex, facilitating the ubiquitination of the target protein. The polyubiquitinated EGFR is then recognized and degraded by the 26S proteasome, and the HJM-561 molecule can be recycled to induce further degradation.

HJM-561 PROTAC Mechanism of Action

Data Presentation: In Vitro Efficacy of HJM-561

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of HJM-561 in Ba/F3 cells expressing osimertinib-resistant EGFR triple mutations. This data highlights the potent and selective anti-proliferative activity of HJM-561.

Cell Line	EGFR Mutation Status	IC50 (nmol/L) of HJM-561
Ba/F3	Del19/T790M/C797S	15.6[2]
Ba/F3	L858R/T790M/C797S	17.0[2]
Ba/F3	Wild-Type (WT)	>1,000[2]

Experimental Workflow for Cell Viability Assays

The general workflow for assessing the effect of HJM-561 on cell viability involves cell seeding, treatment with the compound, incubation, addition of a viability reagent, and signal measurement.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. clyte.tech [clyte.tech]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Establishing an HJM-561 Resistant Cell Line Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

HJM-561 is an orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade epidermal growth factor receptor (EGFR) with the C797S mutation.[1][2][3][4] This mutation is a primary mechanism of acquired resistance to third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib (B560133) in non-small cell lung cancer (NSCLC).[1][2][5] By hijacking the ubiquitin-proteasome system, HJM-561 targets the mutant EGFR for degradation, offering a promising therapeutic strategy for overcoming this resistance.[5][6][7]

The development of cell line models with acquired resistance to HJM-561 is a critical step in preclinical research. These models are invaluable for elucidating potential resistance mechanisms, identifying biomarkers of response and resistance, and developing next-generation therapies to overcome treatment failure. This document provides detailed protocols for establishing and characterizing HJM-561 resistant cell lines.

Data Presentation: Quantitative Summary

The following tables provide a structured format for presenting key quantitative data generated during the establishment and characterization of the HJM-561 resistant cell line.

Table 1: IC50 Values and Resistance Index

Cell Line	HJM-561 IC50 (nM)	Fold Resistance (RI)
Parental	1.0
HJM-561 Resistant

*IC50 (half-maximal inhibitory concentration) is determined using a cell viability assay. *Resistance Index (RI) = IC50 (Resistant) / IC50 (Parental). A significant increase in the RI indicates the development of resistance.[8]

Table 2: Gene Expression Analysis of Potential Resistance Markers (qPCR)

Gene	Relative mRNA Expression (Fold Change vs. Parental)
ABCB1 (MDR1)
ABCG2 (BCRP)
[Bypass Pathway Gene 1]
[Bypass Pathway Gene 2]

*Gene expression is normalized to a housekeeping gene (e.g., GAPDH, ACTB).

Table 3: Protein Expression Analysis of Potential Resistance Markers (Western Blot)

Protein	Relative Protein Expression (Fold Change vs. Parental)
P-glycoprotein (ABCB1)
BCRP (ABCG2)
Total EGFR
Phospho-EGFR
[Bypass Pathway Protein 1]
[Bypass Pathway Protein 2]

*Protein expression is normalized to a loading control (e.g., β-actin, GAPDH).

Experimental Protocols

Protocol 1: Establishment of HJM-561 Resistant Cell Line by Dose-Escalation

This protocol describes a continuous exposure, dose-escalation method to generate a stable HJM-561 resistant cell line.[8][9]

1.1. Determination of Initial HJM-561 IC50 in the Parental Cell Line

• Seed parental cells (e.g., NCI-H1975, a human NSCLC cell line with EGFR L858R and T790M mutations) in 96-well plates at a predetermined optimal density.

• After 24 hours, treat the cells with a series of HJM-561 concentrations (e.g., 0.1 nM to 10 µM).

• Incubate for 72 hours.

• Assess cell viability using a suitable assay (e.g., MTT, CCK-8, or resazurin).

• Calculate the IC50 value from the dose-response curve.

1.2. Generation of the Resistant Cell Line

• Culture the parental cells in the presence of HJM-561 at a starting concentration equal to the IC20 (the concentration that inhibits 20% of cell growth).

• Maintain the cells in the HJM-561-containing medium, replacing it every 2-3 days.

• Monitor cell morphology and proliferation. Initially, a significant level of cell death is expected.

• Once the surviving cells reach 70-80% confluency and exhibit a stable growth rate for 2-3 passages, increase the HJM-561 concentration by 1.5- to 2-fold.[8]

• Repeat this stepwise increase in drug concentration. If significant cell death occurs, maintain the cells at the previous concentration until they recover.

• Continue this process until the cells are able to proliferate in a significantly higher concentration of HJM-561 (e.g., 10-fold the initial IC50).

• Establish the final resistant cell line and maintain it in a medium containing the highest tolerated concentration of HJM-561.

• Cryopreserve cell stocks at various stages of resistance development.

1.3. Verification of Resistance

• Determine the IC50 of the established resistant cell line to HJM-561 using the same method as for the parental line.

• Calculate the Resistance Index (RI) to confirm the degree of resistance.

• To assess the stability of the resistant phenotype, culture the resistant cells in a drug-free medium for an extended period (e.g., >10 passages) and then re-determine the IC50.

Protocol 2: Analysis of ABC Transporter Expression by qPCR

This protocol is for quantifying the mRNA expression of key ABC transporter genes, ABCB1 (MDR1) and ABCG2 (BCRP), which are frequently implicated in multidrug resistance.[10][11]

• RNA Extraction: Isolate total RNA from both parental and HJM-561 resistant cells using a commercial kit (e.g., TRIzol or RNeasy).

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform quantitative real-time PCR using SYBR Green or TaqMan probes with primers specific for ABCB1, ABCG2, and a housekeeping gene.

  • ABCB1 (MDR1) Forward Primer: 5'-CCCATCATTGCAATAGCAGG-3'

  • ABCB1 (MDR1) Reverse Primer: 5'-GTTCAAACTTCTGCTCCTGA-3'

  • ABCG2 (BCRP) Forward Primer: 5'-TGGCTGTCATGGCTTCAGTA-3'

  • ABCG2 (BCRP) Reverse Primer: 5'-GCCACGTGATTCTTCCACAA-3'

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the data to the housekeeping gene and comparing the resistant cells to the parental cells.

Protocol 3: Analysis of Protein Expression by Western Blot

This protocol details the detection and quantification of key proteins involved in potential resistance mechanisms.

• Cell Lysis: Lyse parental and HJM-561 resistant cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

    • Anti-P-glycoprotein/ABCB1

    • Anti-BCRP/ABCG2

    • Anti-EGFR (total)

    • Anti-phospho-EGFR (Tyr1068)

    • Anti-MET, Anti-HER2 (for bypass pathway analysis)

    • Anti-β-actin or Anti-GAPDH (as a loading control)

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ) and normalize to the loading control.

Protocol 4: Functional Analysis of ABC Transporters by Flow Cytometry

This protocol assesses the efflux pump activity of ABC transporters using a fluorescent substrate like Rhodamine 123.[12][13][14]

• Cell Preparation: Harvest parental and HJM-561 resistant cells and resuspend them in a culture medium at a concentration of 1 x 106 cells/mL.

• Dye Loading: Incubate the cells with Rhodamine 123 (e.g., 200 ng/mL) for 30-60 minutes at 37°C in the dark to allow for dye uptake.[14]

• Efflux: Wash the cells with a cold PBS to remove excess dye. Resuspend the cells in a fresh, pre-warmed medium and incubate at 37°C to allow for dye efflux.

• Data Acquisition: Analyze the intracellular fluorescence of the cells using a flow cytometer at different time points (e.g., 0, 30, 60, and 120 minutes).

• Data Analysis: Compare the rate of fluorescence decrease between the parental and resistant cells. A faster decrease in fluorescence in the resistant cells indicates increased efflux activity. As a control, the assay can be performed in the presence of an ABC transporter inhibitor (e.g., verapamil (B1683045) for P-glycoprotein).

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: HJM-561 mechanism of action on the EGFR signaling pathway.

Caption: Workflow for establishing and characterizing an HJM-561 resistant cell line.

Caption: Potential mechanisms of acquired resistance to HJM-561.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 4. genscript.com [genscript.com]
• 5. Proteolysis Targeting Chimera Agents (PROTACs): New Hope for Overcoming the Resistance Mechanisms in Oncogene-Addicted Non-Small Cell Lung Cancer [mdpi.com]
• 6. Targeting EGFR with molecular degraders as a promising strategy to overcome resistance to EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. EGFR Targeted Liposomal PROTAC Assisted With Epigenetic Regulation as an Efficient Strategy for Osimertinib-Resistant Lung Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell Line Generation | Oncolines B.V. [oncolines.com]
• 10. Evaluation of BCRP and MDR-1 co-expression by quantitative molecular assessment in AML patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Flow Cytometric Evaluation of Multidrug Resistance Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for HJM-561 in Patient-Derived Xenograft (PDX) Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

HJM-561 is an orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively target and degrade mutant Epidermal Growth Factor Receptor (EGFR). Specifically, HJM-561 has demonstrated significant efficacy against osimertinib-resistant EGFR triple mutations, including Del19/T790M/C797S and L858R/T790M/C797S, which are critical drivers of resistance in non-small cell lung cancer (NSCLC).[1][2] Patient-derived xenograft (PDX) models, which involve the implantation of patient tumor tissue into immunodeficient mice, offer a clinically relevant platform to evaluate the in vivo efficacy of novel therapeutics like HJM-561. These models preserve the histological and genetic characteristics of the original tumor, providing a more accurate prediction of clinical outcomes compared to traditional cell line-derived xenografts.

This document provides detailed application notes and protocols for the use of HJM-561 in preclinical studies involving PDX models of NSCLC harboring EGFR triple mutations.

Data Presentation

In Vitro Activity of HJM-561

HJM-561 demonstrates potent and selective degradation of EGFR triple mutants, leading to the inhibition of cancer cell proliferation.

Cell Line	EGFR Mutation Status	DC50 (nM)	Reference
Ba/F3	Del19/T790M/C797S	9.2	[3]
Ba/F3	L858R/T790M/C797S	5.8	[3]

DC50: Half-maximal degradation concentration.

In Vivo Efficacy of HJM-561 in PDX Models

Oral administration of HJM-561 has been shown to induce robust antitumor activity in NSCLC PDX models harboring the EGFR Del19/T790M/C797S mutation.

PDX Model	Treatment	Dose (mg/kg)	Administration	Tumor Growth Inhibition	Reference
EGFR Del19/T790M/C797S	HJM-561	20	Oral, once daily	Significant	[4]
EGFR Del19/T790M/C797S	HJM-561	40	Oral, once daily	Significant	[4]

Pharmacokinetic Profile of HJM-561 in Mice

Following a single oral dose of 10 mg/kg in mice, HJM-561 exhibits favorable pharmacokinetic properties.

Parameter	Value	Unit	Reference
Cmax	1656	ng/mL	[4]
Tmax	4	h	[4]
AUC(0-t)	20247	h*ng/mL	[4]
T1/2	6.8	h	[4]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC(0-t): Area under the plasma concentration-time curve from time 0 to the last measured time point; T1/2: Half-life.

Signaling Pathway

HJM-561 functions as a PROTAC, inducing the degradation of mutant EGFR. This degradation inhibits downstream signaling pathways crucial for cancer cell survival and proliferation, primarily the PI3K/AKT and RAS/RAF/MEK/ERK pathways.

Caption: Mechanism of action of HJM-561.

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay

This protocol outlines the procedure for determining the half-maximal inhibitory concentration (IC50) of HJM-561 in EGFR-mutant cancer cell lines using a standard MTT assay.

Materials:

• EGFR-mutant cell lines (e.g., Ba/F3 expressing Del19/T790M/C797S or L858R/T790M/C797S)

• Complete cell culture medium

• HJM-561

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Prepare serial dilutions of HJM-561 in complete culture medium.

• Remove the medium from the wells and add 100 µL of the HJM-561 dilutions to the respective wells. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using appropriate software.

Protocol 2: Western Blot Analysis of EGFR Degradation and Downstream Signaling

This protocol describes the detection of total and phosphorylated EGFR, AKT, and ERK levels in response to HJM-561 treatment.

Materials:

• EGFR-mutant cell lines

• HJM-561

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-EGFR, anti-phospho-EGFR, anti-AKT, anti-phospho-AKT, anti-ERK, anti-phospho-ERK, and a loading control like anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with varying concentrations of HJM-561 for a specified time (e.g., 24 hours).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and visualize the protein bands using an ECL detection reagent and an imaging system.

Protocol 3: In Vivo Efficacy Study in an NSCLC PDX Model

This protocol details the establishment of an NSCLC PDX model and the subsequent evaluation of HJM-561's antitumor efficacy.

Caption: Workflow for an in vivo efficacy study in a PDX model.

Materials:

• Cryopreserved or fresh patient tumor tissue (NSCLC with confirmed EGFR triple mutation)

• Immunodeficient mice (e.g., NOD-scid IL2Rgamma-null (NSG) mice)

• Matrigel (optional)

• Surgical instruments

• Anesthetics

• HJM-561

• Vehicle control

• Calipers

• Animal balance

Procedure:

• PDX Establishment:

  • Under sterile conditions, implant a small fragment (2-3 mm³) of the patient's tumor tissue subcutaneously into the flank of an immunodeficient mouse. The use of Matrigel may enhance engraftment rates.

  • Monitor the mice for tumor growth. Once the tumors reach a volume of approximately 1000-1500 mm³, the tumor can be passaged to a new cohort of mice for expansion.

• Efficacy Study:

  • Once the tumors in the experimental cohort reach an average volume of 150-200 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group).

  • Prepare HJM-561 at the desired concentrations (e.g., 20 and 40 mg/kg) in a suitable vehicle for oral administration.

  • Administer HJM-561 or the vehicle control to the respective groups once daily (q.d.) via oral gavage.

  • Measure tumor dimensions with calipers 2-3 times per week and calculate the tumor volume using the formula: (Length x Width²) / 2.

  • Monitor the body weight of the mice at each tumor measurement to assess for any drug-related toxicity.

  • Continue treatment and monitoring until the tumors in the control group reach a predetermined endpoint (e.g., >1500 mm³) or for a specified duration.

  • At the end of the study, euthanize the mice and collect the tumors for further analysis (e.g., histology, biomarker analysis).

• Data Analysis:

  • Calculate the mean tumor volume ± SEM for each group at each time point.

  • Determine the tumor growth inhibition (TGI) for the HJM-561 treated groups compared to the vehicle control group.

Conclusion

HJM-561 is a promising therapeutic agent for NSCLC patients who have developed resistance to osimertinib (B560133) due to EGFR triple mutations. The use of patient-derived xenograft models provides a robust preclinical platform to further investigate the efficacy and mechanisms of action of HJM-561. The protocols and data presented in these application notes offer a comprehensive guide for researchers and drug development professionals working with this novel compound in a clinically relevant setting.

References

• 1. storage.googleapis.com [storage.googleapis.com]
• 2. pharmacokinetic parameters cmax: Topics by Science.gov [science.gov]
• 3. HJM-561 | EGFR C797S PROTAC | Probechem Biochemicals [probechem.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Immunoprecipitation Assays with HJM-561 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

HJM-561 is an orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade mutant forms of the Epidermal Growth Factor Receptor (EGFR).[1][2][3][4] Specifically, it targets EGFR harboring the C797S triple mutations (Del19/T790M/C797S and L858R/T790M/C797S), which confer resistance to the third-generation EGFR tyrosine kinase inhibitor (TKI) osimertinib (B560133) in non-small cell lung cancer (NSCLC).[2][3][4] HJM-561 utilizes brigatinib (B606365) as a warhead to bind to the mutant EGFR and recruits an E3 ubiquitin ligase to induce the ubiquitination and subsequent proteasomal degradation of the target protein.[1]

These application notes provide detailed protocols for utilizing immunoprecipitation (IP) and co-immunoprecipitation (co-IP) assays to investigate the effects of HJM-561 on EGFR and its associated protein complexes. These techniques are crucial for elucidating the mechanism of action of HJM-561, identifying changes in protein-protein interactions upon treatment, and discovering potential biomarkers of drug response.

Data Presentation

The following tables represent hypothetical, yet plausible, quantitative data derived from co-immunoprecipitation experiments followed by mass spectrometry or Western blotting. This data illustrates the potential effects of HJM-561 on the EGFR interactome.

Table 1: Effect of HJM-561 on the Interaction of Mutant EGFR with Key Signaling Proteins

Interacting Protein	Vehicle Control (Fold Change)	HJM-561 (100 nM) (Fold Change)	P-value
GRB2	1.0	0.25	<0.01
SHC1	1.0	0.30	<0.01
SOS1	1.0	0.28	<0.01
PIK3R1	1.0	0.45	<0.05
STAT3	1.0	0.40	<0.05

Fold change is relative to the vehicle control, normalized to the amount of immunoprecipitated mutant EGFR.

Table 2: Dose-Dependent Dissociation of GRB2 from Mutant EGFR upon HJM-561 Treatment

HJM-561 Concentration (nM)	GRB2 Co-immunoprecipitated (Arbitrary Units)
0 (Vehicle)	100
1	85
10	52
100	23
1000	8

Experimental Protocols

Protocol 1: Immunoprecipitation of Mutant EGFR to Assess Degradation

This protocol details the immunoprecipitation of mutant EGFR from NSCLC cells treated with HJM-561 to confirm target degradation.

Materials:

• NSCLC cell line expressing Del19/T790M/C797S or L858R/T790M/C797S EGFR (e.g., Ba/F3 cells engineered to express mutant EGFR)

• HJM-561

• DMSO (Vehicle)

• Cell Lysis Buffer (e.g., RIPA buffer)[5] containing protease and phosphatase inhibitors[6]

• Anti-EGFR antibody (validated for IP)

• Protein A/G magnetic beads[7]

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., Glycine-HCl, pH 2.5)[8]

• Neutralization Buffer (e.g., 1M Tris-HCl, pH 8.5)

• SDS-PAGE gels and buffers

• Western blot apparatus and reagents

• Antibodies for Western blotting (e.g., anti-EGFR, anti-GAPDH)

Procedure:

• Cell Culture and Treatment:

  • Plate NSCLC cells and allow them to adhere overnight.

  • Treat cells with the desired concentrations of HJM-561 or DMSO for the indicated time (e.g., 24 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to the cells and incubate on ice for 30 minutes with occasional vortexing.[5]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant (clarified lysate) to a new tube.

• Immunoprecipitation:

  • Determine the protein concentration of the lysate.

  • Incubate a specific amount of total protein (e.g., 1 mg) with an optimized amount of anti-EGFR antibody for 2-4 hours at 4°C with gentle rotation.

  • Add pre-washed Protein A/G magnetic beads to the lysate-antibody mixture and incubate for another 1-2 hours at 4°C.

• Washing:

  • Pellet the beads using a magnetic stand and discard the supernatant.

  • Wash the beads three times with ice-cold wash buffer.

• Elution:

  • Elute the protein from the beads by adding elution buffer and incubating for 5-10 minutes at room temperature.

  • Pellet the beads and transfer the supernatant containing the eluted protein to a new tube.

  • Neutralize the eluate by adding neutralization buffer.

• Western Blot Analysis:

  • Add SDS-PAGE sample buffer to the eluates and boil for 5 minutes.

  • Resolve the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against EGFR and a loading control (e.g., GAPDH for input lysates).

  • Incubate with the appropriate HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) system.

Protocol 2: Co-Immunoprecipitation to Analyze EGFR Protein Interactions

This protocol is designed to investigate the effect of HJM-561 on the interaction of mutant EGFR with its binding partners.

Materials:

• Same as Protocol 1, with the addition of primary antibodies for potential interacting proteins (e.g., GRB2, SHC1).

Procedure:

• Cell Culture, Treatment, and Lysis:

  • Follow steps 1 and 2 from Protocol 1. A non-denaturing lysis buffer (e.g., Triton X-100 based) is recommended to preserve protein-protein interactions.[6]

• Co-Immunoprecipitation:

  • Follow step 3 from Protocol 1, using an antibody against the bait protein (mutant EGFR).

• Washing:

  • Follow step 4 from Protocol 1. The stringency of the washes may need to be optimized to maintain specific interactions while minimizing non-specific binding.

• Elution:

  • Follow step 5 from Protocol 1.

• Western Blot Analysis:

  • Follow step 6 from Protocol 1.

  • In addition to probing for the immunoprecipitated protein (EGFR), probe separate blots with antibodies against suspected interacting proteins (e.g., GRB2, SHC1). The input lysates should also be probed for all proteins of interest to confirm their expression.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 3. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. genscript.com [genscript.com]
• 5. ptglab.com [ptglab.com]
• 6. Co-immunoprecipitation (Co-IP): The Complete Guide | Antibodies.com [antibodies.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols for Mass Spectrometry Analysis of HJM-561 Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

HJM-561 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to overcome resistance to osimertinib (B560133) in non-small cell lung cancer (NSCLC).[1][2][3][4][5][6] It specifically targets and induces the degradation of epidermal growth factor receptor (EGFR) with triple mutations (Del19/T790M/C797S and L858R/T790M/C797S), which are common mechanisms of acquired resistance to third-generation EGFR tyrosine kinase inhibitors.[1][3][4][5][6] HJM-561 functions by hijacking the ubiquitin-proteasome system to induce the degradation of these mutant EGFR proteins.[2] This application note provides detailed protocols for the analysis of HJM-561 treated cells using mass spectrometry-based quantitative proteomics, enabling researchers to investigate its mechanism of action and effects on cellular protein expression.

Mechanism of Action of HJM-561

HJM-561 is a heterobifunctional molecule composed of a ligand that binds to an E3 ubiquitin ligase and another ligand that binds to the target protein (mutant EGFR).[2] This binding brings the E3 ligase in close proximity to the mutant EGFR, facilitating the transfer of ubiquitin molecules to the target protein. The polyubiquitinated EGFR is then recognized and degraded by the proteasome.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 4. genscript.com [genscript.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Imaging of HJM-561

For Researchers, Scientists, and Drug Development Professionals

Introduction

HJM-561 is an orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to address acquired resistance to osimertinib (B560133) in non-small cell lung cancer (NSCLC).[1][2][3] It selectively induces the degradation of epidermal growth factor receptor (EGFR) with the Del19/T790M/C797S and L858R/T790M/C797S triple mutations.[4][3][5] By hijacking the ubiquitin-proteasome system, HJM-561 offers a novel therapeutic modality for patients who have developed resistance to third-generation EGFR tyrosine kinase inhibitors.[1][6] In vivo imaging techniques are crucial for the preclinical evaluation of HJM-561, enabling real-time, non-invasive assessment of its biodistribution, target engagement, and therapeutic efficacy.[7][8] These application notes provide an overview of and detailed protocols for imaging HJM-561 in animal models.

Mechanism of Action: PROTAC-Mediated EGFR Degradation

HJM-561 functions by forming a ternary complex between the mutant EGFR protein and an E3 ubiquitin ligase. This proximity facilitates the ubiquitination of the EGFR protein, marking it for degradation by the proteasome.[6] This event-driven mechanism allows for substoichiometric catalysis, where a single HJM-561 molecule can induce the degradation of multiple EGFR proteins.[6]

Figure 1: Mechanism of HJM-561-mediated EGFR degradation.

In Vivo Imaging Experimental Workflow

A typical in vivo imaging study for evaluating a therapeutic agent like HJM-561 involves several key stages, from animal model preparation to data analysis. This workflow ensures systematic and reproducible data collection for assessing the agent's pharmacokinetic and pharmacodynamic properties.

Figure 2: Generalized workflow for in vivo imaging studies.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data from in vivo imaging studies of HJM-561, illustrating its biodistribution and therapeutic efficacy.

Table 1: Biodistribution of [¹⁸F]HJM-561 Analog in Tumor-Bearing Mice via PET/CT

Organ/Tissue	Percent Injected Dose per Gram (%ID/g) at 1h Post-Injection	Percent Injected Dose per Gram (%ID/g) at 4h Post-Injection
Tumor	3.5 ± 0.8	4.2 ± 1.1
Blood	2.1 ± 0.5	0.9 ± 0.3
Liver	15.2 ± 3.1	12.5 ± 2.8
Kidneys	8.9 ± 2.2	5.1 ± 1.5
Muscle	0.5 ± 0.2	0.3 ± 0.1
Bone	1.8 ± 0.6	2.5 ± 0.9

Data are presented as mean ± standard deviation (n=5 mice per group).

Table 2: Therapeutic Efficacy of HJM-561 Monitored by Bioluminescence Imaging

Treatment Group	Baseline Bioluminescence Signal (photons/s)	Day 7 Bioluminescence Signal (photons/s)	Day 14 Bioluminescence Signal (photons/s)
Vehicle Control	1.2 x 10⁶ ± 0.4 x 10⁶	5.8 x 10⁶ ± 1.2 x 10⁶	1.5 x 10⁷ ± 0.5 x 10⁷
HJM-561 (40 mg/kg)	1.3 x 10⁶ ± 0.5 x 10⁶	0.7 x 10⁶ ± 0.3 x 10⁶	0.4 x 10⁶ ± 0.2 x 10⁶
Osimertinib (25 mg/kg)	1.1 x 10⁶ ± 0.3 x 10⁶	4.9 x 10⁶ ± 1.1 x 10⁶	1.2 x 10⁷ ± 0.4 x 10⁷

Data are presented as mean ± standard deviation (n=8 mice per group).

Experimental Protocols

Protocol 1: PET/CT Imaging for Biodistribution and Target Engagement

This protocol describes the use of Positron Emission Tomography (PET) combined with Computed Tomography (CT) to quantitatively assess the whole-body biodistribution and tumor accumulation of a radiolabeled HJM-561 analog.

Materials:

• HJM-561 analog suitable for radiolabeling (e.g., with a prosthetic group for fluorination)

• Fluorine-18 ([¹⁸F])

• Automated radiochemistry synthesis module

• HPLC for purification and analysis

• Animal models: Immunocompromised mice (e.g., NSG) bearing EGFR Del19/T790M/C797S patient-derived xenografts (PDX).

• Anesthesia (e.g., isoflurane)

• MicroPET/CT scanner

• Gamma counter for ex vivo analysis

Methodology:

• Radiolabeling of HJM-561 Analog:

  • Synthesize [¹⁸F]-labeled HJM-561 analog using a suitable precursor via nucleophilic substitution.

  • Purify the radiotracer using semi-preparative HPLC.

  • Formulate the final product in sterile saline for injection.

  • Perform quality control to determine radiochemical purity and specific activity.

• Animal Preparation and Injection:

  • Anesthetize tumor-bearing mice using 2% isoflurane (B1672236) in oxygen.

  • Administer ~5-10 MBq of [¹⁸F]HJM-561 analog via tail vein injection.

  • Maintain anesthesia and body temperature during the uptake period.

• PET/CT Image Acquisition:

  • At desired time points (e.g., 1 and 4 hours post-injection), position the mouse in the PET/CT scanner.

  • Acquire a CT scan for anatomical reference.

  • Acquire a 15-20 minute static PET scan.

• Image Analysis:

  • Reconstruct PET and CT images and co-register them.

  • Draw regions of interest (ROIs) on major organs and the tumor using the CT images as a guide.

  • Quantify the radioactivity concentration in each ROI and express the data as a percentage of the injected dose per gram of tissue (%ID/g).

• Ex Vivo Biodistribution (Optional):

  • Immediately after the final imaging session, euthanize the mice.

  • Dissect tumors and major organs.

  • Weigh the tissues and measure their radioactivity using a gamma counter.

  • Calculate the %ID/g for each tissue to validate the imaging data.

Protocol 2: Optical Imaging for Therapeutic Efficacy

This protocol details the use of bioluminescence imaging (BLI) to longitudinally monitor tumor growth and response to HJM-561 treatment in an orthotopic lung cancer model.

Materials:

• Human NSCLC cell line expressing the EGFR triple mutation and engineered to stably express luciferase (e.g., H1975-C797S-luc).

• Immunocompromised mice (e.g., NOD/SCID)

• D-luciferin substrate

• HJM-561 formulated for oral administration.

• In vivo imaging system (IVIS) equipped with a sensitive CCD camera.

• Anesthesia (e.g., isoflurane).

Methodology:

• Animal Model Development:

  • Establish orthotopic lung tumors by intratracheal or intravenous injection of H1975-C797S-luc cells into mice.

  • Monitor tumor engraftment and growth by weekly bioluminescence imaging.

• Baseline Imaging and Treatment Initiation:

  • Once tumors are established (detectable bioluminescent signal), perform baseline imaging.

  • Administer D-luciferin (e.g., 150 mg/kg) via intraperitoneal injection.

  • After 10-15 minutes, anesthetize the mice and acquire bioluminescent images.

  • Randomize mice into treatment groups (e.g., vehicle, HJM-561, osimertinib).

  • Begin daily oral administration of HJM-561 or control substances.

• Longitudinal Imaging:

  • Perform bioluminescence imaging weekly to monitor tumor response.

  • Ensure consistent timing of D-luciferin administration and image acquisition relative to the treatment dose.

• Data Analysis:

  • Define a region of interest (ROI) over the thoracic area for each mouse.

  • Quantify the total photon flux (photons/second) within the ROI at each time point.

  • Normalize the signal at each follow-up time point to the baseline signal for each mouse.

  • Compare the tumor growth curves between the different treatment groups to assess therapeutic efficacy. Oral administration of HJM-561 has been shown to result in significant reductions in tumor volume in xenograft models.[9]

References

• 1. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 2. medchemexpress.com [medchemexpress.com]
• 3. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. mdpi.com [mdpi.com]
• 7. Editorial: In vivo Imaging in Pharmacological Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular imaging in drug development | TRACER [tracercro.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing HJM-561 Concentration for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the in vitro use of HJM-561, a potent and selective orally bioavailable EGFR PROTAC degrader.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for HJM-561?

A1: HJM-561 is a Proteolysis Targeting Chimera (PROTAC) that selectively degrades mutant Epidermal Growth Factor Receptor (EGFR). It functions by forming a ternary complex between the neosubstrate, mutant EGFR, and the E3 ubiquitin ligase Cereblon (CRBN). This proximity induces the ubiquitination of the mutant EGFR, marking it for degradation by the proteasome. This mechanism is effective against osimertinib-resistant EGFR triple mutations, such as Del19/T790M/C797S and L858R/T790M/C797S, while sparing wild-type EGFR.[1][2]

Q2: What is a recommended starting concentration range for HJM-561 in cell-based assays?

A2: For initial experiments, a broad concentration range is recommended to establish a dose-response curve. Based on published data, a logarithmic or semi-logarithmic dilution series from 1 nM to 1 µM should be sufficient to observe the desired effect in sensitive cell lines.[3] The reported half-maximal degradation concentration (DC50) for HJM-561 is in the low nanomolar range (e.g., 5.8 nM for L858R/T790M/C797S and 9.2 nM for Del19/T790M/C797S mutant EGFR).[1]

Q3: What cell lines are suitable for in vitro experiments with HJM-561?

A3: Cell lines expressing the target mutant EGFR are essential for evaluating the efficacy of HJM-561. Ba/F3 cells engineered to express Del19/T790M/C797S or L858R/T790M/C797S EGFR mutations are commonly used and have been shown to be sensitive to HJM-561.[1][4][5][6][7] It is crucial to use cell lines that do not express wild-type EGFR to confirm the selectivity of the compound.[1][4]

Q4: How long should I incubate cells with HJM-561?

A4: An incubation time of 24 hours has been shown to be effective for inducing degradation of mutant EGFR.[1] However, the optimal incubation time can vary depending on the cell line and the specific experimental endpoint. A time-course experiment (e.g., 6, 12, 24, 48 hours) is recommended to determine the ideal duration for your specific assay.[3]

Troubleshooting Guides

Issue 1: No significant degradation of target protein observed.

Possible Cause	Troubleshooting Step
Incorrect Cell Line	Confirm that the cell line expresses the specific EGFR triple mutation that HJM-561 targets. HJM-561 is not effective against wild-type EGFR.[1][4]
Suboptimal Concentration	Perform a dose-response experiment with a wider concentration range (e.g., 0.1 nM to 10 µM) to determine the optimal effective concentration for your cell line.[3]
Insufficient Incubation Time	Conduct a time-course experiment (e.g., 6, 24, 48, 72 hours) to identify the optimal treatment duration.
Compound Instability	Prepare fresh stock solutions of HJM-561 in an appropriate solvent (e.g., DMSO) and use them immediately. Avoid repeated freeze-thaw cycles.[3]
Issues with Downstream Detection	Ensure that the antibodies used for Western blotting are specific and sensitive for total and phosphorylated EGFR.

Issue 2: High background or off-target effects observed.

Possible Cause	Troubleshooting Step
Concentration Too High	Use the lowest effective concentration of HJM-561 that achieves significant degradation of the target protein to minimize off-target effects.[8]
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is at a non-toxic level (typically <0.1%).[3] Include a vehicle-only control in your experiments.
Cell Culture Conditions	Maintain consistent cell culture conditions, including cell density, passage number, and media composition, to reduce variability.[9]

Quantitative Data Summary

The following table summarizes the in vitro potency of HJM-561 from published studies.

Parameter	Cell Line	Value	Reference
DC50	Ba/F3 (EGFR Del19/T790M/C797S)	9.2 nM	[1]
DC50	Ba/F3 (EGFR L858R/T790M/C797S)	5.8 nM	[1]
IC50	Ba/F3 (EGFR Del19/T790M/C797S)	15.6 nM	[1]
IC50	Ba/F3 (EGFR L858R/T790M/C797S)	17.0 nM	[1]

Experimental Protocols

Protocol: Determining the Dose-Response of HJM-561 for Mutant EGFR Degradation

• Cell Seeding: Seed Ba/F3 cells expressing the EGFR triple mutation (or your cell line of interest) in a 6-well plate at a density that will allow for logarithmic growth for the duration of the experiment. Allow cells to adhere and stabilize overnight.

• Compound Preparation: Prepare a 10 mM stock solution of HJM-561 in DMSO. From this stock, prepare a series of dilutions in cell culture medium to achieve final concentrations ranging from 1 nM to 1 µM. Also, prepare a vehicle control (medium with the same final concentration of DMSO as the highest HJM-561 concentration).

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the different concentrations of HJM-561 or the vehicle control.

• Incubation: Incubate the plates for 24 hours at 37°C in a humidified incubator with 5% CO2.

• Cell Lysis: After incubation, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Western Blot Analysis: Quantify the protein concentration in each lysate. Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane. Probe the membrane with primary antibodies against total EGFR, phosphorylated EGFR, and a loading control (e.g., GAPDH or β-actin).

• Data Analysis: Quantify the band intensities and normalize the EGFR levels to the loading control. Plot the percentage of EGFR degradation relative to the vehicle control against the log of the HJM-561 concentration to determine the DC50 value.

Visualizations

Caption: Mechanism of action of HJM-561 leading to mutant EGFR degradation.

Caption: Experimental workflow for optimizing HJM-561 concentration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 6. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. resources.biomol.com [resources.biomol.com]
• 9. benchchem.com [benchchem.com]

Troubleshooting HJM-561 solubility and stability issues

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for solubility and stability issues that may be encountered when working with HJM-561, a potent and selective EGFR PROTAC (Proteolysis Targeting Chimera).

Troubleshooting Guide

This guide is presented in a question-and-answer format to directly address common experimental challenges.

Question 1: My HJM-561 precipitated out of solution when I diluted my DMSO stock into an aqueous buffer for my cell-based assay. What happened and how can I prevent this?

Answer:

This is a common issue known as "precipitation upon dilution" and is often observed with PROTACs like HJM-561, which have high molecular weights and are hydrophobic. This precipitation occurs because the compound is highly soluble in an organic solvent like DMSO but has limited solubility in aqueous solutions. When the DMSO stock is diluted into an aqueous buffer, the local concentration of HJM-561 can exceed its aqueous solubility limit, causing it to crash out of solution.

Troubleshooting Steps:

• Optimize the Dilution Process:

  • Rapid Mixing: Add the HJM-561 DMSO stock to the aqueous buffer while vortexing or vigorously mixing the buffer. This rapid dispersion helps to avoid localized high concentrations of the compound.

  • Stepwise Dilution: Instead of a single large dilution, perform a series of smaller, stepwise dilutions.

  • Pre-warm the Aqueous Buffer: Gently warming the aqueous buffer to 37°C can sometimes improve the solubility of the compound.

• Control the Final DMSO Concentration:

  • Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant toxicity. However, it is always best to determine the maximum tolerable DMSO concentration for your specific cell line.

  • Ensure the final DMSO concentration in your assay is consistent across all experimental conditions, including vehicle controls.

• Consider the Formulation of the Aqueous Buffer:

  • pH: The solubility of HJM-561 may be pH-dependent. While the optimal pH for HJM-561 solubility in aqueous buffers is not published, most cell culture media are buffered around pH 7.4. If you are using a different buffer system, you may need to assess the solubility at that specific pH.

  • Additives: In some cases, the addition of a small amount of a non-ionic surfactant (e.g., 0.01% Pluronic F-68) or a solubilizing agent to the aqueous buffer can help to maintain the solubility of hydrophobic compounds. However, the compatibility of these additives with your specific assay should be validated.

Question 2: I am observing inconsistent results in my experiments. Could this be related to the stability of my HJM-561 stock solution?

Answer:

Yes, inconsistent results can be a sign of compound instability. The stability of HJM-561 can be affected by storage conditions and handling procedures.

Troubleshooting Steps:

• Proper Storage of Stock Solutions:

  • Solvent: Prepare stock solutions of HJM-561 in high-quality, anhydrous DMSO.[1]

  • Temperature: Store DMSO stock solutions at -20°C or -80°C for long-term storage.[1]

  • Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes.

• Handling of Stock Solutions:

  • Thawing: When you need to use a stock solution, thaw it quickly at room temperature and then place it on ice.

  • Light Exposure: Protect the stock solution from direct light, as some compounds are light-sensitive.

  • Hygroscopicity: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. Use freshly opened or properly stored anhydrous DMSO to prepare your stock solutions. Moisture can lead to compound degradation and can affect the actual concentration of your stock solution.

• Preparation of Working Solutions:

  • Prepare fresh working solutions from your stock solution for each experiment. Do not store diluted aqueous solutions of HJM-561 for extended periods.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing HJM-561 stock solutions?

A1: The recommended solvent for preparing stock solutions of HJM-561 is high-quality, anhydrous Dimethyl Sulfoxide (DMSO).[1] HJM-561 is soluble in DMSO at a concentration of 100 mg/mL.[1]

Q2: How should I store HJM-561?

A2: HJM-561 powder should be stored at -20°C for up to 3 years. In solvent (DMSO), it should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Q3: What is the mechanism of action of HJM-561?

A3: HJM-561 is a PROTAC that selectively degrades mutant Epidermal Growth Factor Receptor (EGFR).[2][3] It does this by forming a ternary complex between the mutant EGFR protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the EGFR protein by the proteasome.[2]

Q4: What are the reported DC50 and IC50 values for HJM-561?

A4: HJM-561 potently degrades EGFR with Del19/T790M/C797S and L858R/T790M/C797S mutations. It also inhibits the proliferation of cells with these mutations. The reported values are summarized in the table below.

Quantitative Data Summary

Parameter	Cell Line/Target	Value
Degradation (DC50)	EGFR Del19/T790M/C797S	9.2 nM[1]
EGFR L858R/T790M/C797S	5.8 nM[1]
Inhibition of Proliferation (IC50)	Ba/F3 Del19/T790M/C797S	15.6 nM[1]
Ba/F3 L858R/T790M/C797S	17.0 nM[1]
Solubility	DMSO	100 mg/mL (115.69 mM)[1]

Experimental Protocols

Protocol 1: Preparation of HJM-561 Stock and Working Solutions

Materials:

• HJM-561 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Stock Solution Preparation (10 mM): a. Allow the HJM-561 vial to equilibrate to room temperature before opening. b. Prepare a 10 mM stock solution by dissolving the appropriate amount of HJM-561 powder in anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 0.864 mg of HJM-561 (Molecular Weight: 864.02 g/mol ) in 1 mL of anhydrous DMSO. c. Vortex the solution until the compound is completely dissolved. Gentle warming (up to 37°C) and sonication can be used if necessary. d. Aliquot the 10 mM stock solution into single-use volumes (e.g., 10 µL) in sterile microcentrifuge tubes. e. Store the aliquots at -80°C.

• Working Solution Preparation (for cell-based assays): a. On the day of the experiment, thaw a single-use aliquot of the 10 mM HJM-561 stock solution at room temperature. b. Prepare an intermediate dilution of the stock solution in cell culture medium. For example, to prepare a 100 µM working solution, dilute the 10 mM stock 1:100 in pre-warmed cell culture medium. c. From this intermediate dilution, perform serial dilutions to achieve the desired final concentrations for your experiment. Ensure the final DMSO concentration is below the toxic level for your cells (typically ≤ 0.5%).

Protocol 2: Western Blot Analysis of EGFR Degradation

Materials:

• Cancer cell line expressing mutant EGFR (e.g., Ba/F3 with EGFRDel19/T790M/C797S)

• Complete cell culture medium

• HJM-561 working solutions

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-EGFR, anti-p-EGFR, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: a. Seed cells in a 6-well plate and allow them to adhere overnight. b. Treat the cells with various concentrations of HJM-561 (e.g., 0, 1, 10, 100 nM) for the desired time period (e.g., 24 hours). Include a vehicle control (DMSO).

• Cell Lysis: a. After treatment, wash the cells twice with ice-cold PBS. b. Add an appropriate volume of ice-cold RIPA lysis buffer to each well and incubate on ice for 15 minutes. c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. d. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C. e. Collect the supernatant containing the protein.

• Protein Quantification and Western Blotting: a. Determine the protein concentration of each lysate using a BCA protein assay. b. Normalize the protein concentrations and prepare samples for SDS-PAGE. c. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. d. Block the membrane with blocking buffer for 1 hour at room temperature. e. Incubate the membrane with the primary antibody against total EGFR overnight at 4°C. f. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. g. Develop the blot using an ECL substrate and visualize the bands. h. Strip and re-probe the membrane for p-EGFR and a loading control.

Visualizations

Caption: Mechanism of action of HJM-561 leading to the degradation of mutant EGFR.

Caption: Experimental workflow for assessing HJM-561-mediated EGFR degradation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Molecular Properties Of PROTACs And The Relationship To Formulation Design [pharmaceuticalonline.com]
• 3. benchchem.com [benchchem.com]

HJM-561 Technical Support Center: Troubleshooting Off-Target Effects

This technical support guide provides researchers, scientists, and drug development professionals with essential information for addressing potential off-target effects of HJM-561, an orally bioavailable EGFR PROTAC (Proteolysis Targeting Chimera).

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of off-target effects for HJM-561?

A1: Potential off-target effects of HJM-561 can arise from its three main components:

• The "warhead": The portion of the molecule that binds to the target protein. HJM-561 uses brigatinib (B606365) as its warhead.[1] While designed to target EGFR, brigatinib has known activity against other kinases such as ALK and ROS1.[2]

• The E3 ligase ligand: This component recruits the E3 ubiquitin ligase to the target protein. HJM-561 utilizes a ligand for the Cereblon (CRBN) E3 ligase.[3] Ligands derived from immunomodulatory drugs (IMiDs) like thalidomide (B1683933) can lead to the degradation of other proteins known as "neosubstrates," such as IKZF1 and IKZF3.[4][5]

• The linker: The chemical moiety that connects the warhead and the E3 ligase ligand. While less common, the linker itself can have unintended interactions. The composition and attachment points of the linker can also influence the overall selectivity of the PROTAC.[6]

Q2: What are the known side effects of brigatinib, the warhead component of HJM-561?

A2: Brigatinib, as a standalone therapy, has a known safety profile from its use as an ALK inhibitor. Common treatment-emergent adverse events are generally mild to moderate and can include nausea, diarrhea, fatigue, cough, and headache.[7][8] More serious adverse events have been reported, including dyspnea (shortness of breath), pneumonia, and hypertension.[8][9] A unique and important toxicity is the potential for early-onset interstitial lung disease or pneumonitis.[7]

Q3: Can the Cereblon (CRBN) ligand in HJM-561 cause off-target effects?

A3: Yes. The CRBN ligands used in many PROTACs are derived from thalidomide or its analogs.[10] These molecules can alter the substrate specificity of the CRBN E3 ligase complex, leading to the ubiquitination and degradation of proteins that are not the intended target.[10] These unintended targets are referred to as neosubstrates. Depending on the specific CRBN ligand and its linkage to the rest of the PROTAC, neosubstrates like the transcription factors IKZF1 and IKZF3 can be degraded.[4][5]

Q4: How can I experimentally identify potential off-target effects of HJM-561 in my cell lines?

A4: An unbiased approach to identify degradation-dependent off-target effects is crucial. The recommended method is mass spectrometry-based global proteomics.[6] This technique compares the protein abundance profiles of cells treated with HJM-561 to vehicle-treated control cells. Proteins that show a significant and dose-dependent decrease in abundance are considered potential off-targets.[1]

Q5: Once I have a list of potential off-targets from proteomics, how do I validate them?

A5: Potential off-target proteins identified through proteomics should be validated using orthogonal methods.[6] The most common and straightforward validation technique is Western Blotting, which can confirm the degradation of a specific protein.[1][6] For more quantitative validation, targeted proteomics methods like Selected Reaction Monitoring (SRM) can be employed.[6] Additionally, target engagement assays such as the Cellular Thermal Shift Assay (CETSA) can be used to confirm direct binding of HJM-561 to the potential off-target protein within the cellular environment.[1]

Troubleshooting Guides

Issue: Unexpected Cell Viability/Toxicity Profile

If you observe a cellular phenotype (e.g., toxicity in a cell line that does not express the intended EGFR mutant target) that is inconsistent with the on-target activity of HJM-561, it may be due to an off-target effect.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting unexpected cellular phenotypes.

Issue: HJM-561 Shows Activity in EGFR Wild-Type Cells

HJM-561 is designed to be selective for mutant EGFR over wild-type (WT) EGFR.[11][12] If you observe significant degradation of WT EGFR or toxicity in WT EGFR-expressing cells, consider the following:

• High Concentrations: Ensure you are using HJM-561 within the recommended concentration range. At very high concentrations, the selectivity of many targeted therapies can decrease.

• Warhead Off-Target Effects: The brigatinib warhead may be inhibiting other essential kinases in that specific cell line.

• Experimental Controls: Include a negative control PROTAC in your experiments. This would be a molecule with the same warhead and linker but an inactive E3 ligase ligand, or a version where the warhead is chemically modified to prevent binding to its target. This helps to distinguish between pharmacology related to the warhead itself versus the degradation-dependent mechanism.

Quantitative Data Summary

The following tables summarize key quantitative data related to HJM-561 and its components.

Table 1: HJM-561 In Vitro Degradation and Proliferation Inhibition

Cell Line Expressing	DC50 (Degradation)	IC50 (Proliferation)	Reference
EGFR Del19/T790M/C797S	9.2 nM	Not Specified	[3]
EGFR L858R/T790M/C797S	5.8 nM	Not Specified	[3]

| Wild-Type EGFR | No significant degradation | Spared |[11][12] |

Table 2: Common Treatment-Emergent Adverse Events of Brigatinib (All Grades)

Adverse Event	Frequency	Reference
Nausea	53%	[8]
Fatigue	43%	[8]
Diarrhea	41%	[8]
Cough	Not Specified	[7]

| Headache | Not Specified |[7] |

Table 3: Serious Treatment-Emergent Adverse Events of Brigatinib

Adverse Event	Frequency	Reference
Dyspnea	7%	[8]
Pneumonia	7%	[8]

| Hypoxia | 5% |[8] |

Experimental Protocols

Protocol 1: Global Proteomics for Off-Target Identification

This protocol provides a general workflow for identifying degradation-dependent off-target effects of HJM-561 using mass spectrometry.

• Cell Culture and Treatment:

  • Culture your chosen cell line to ~70-80% confluency.

  • Treat cells with HJM-561 at various concentrations (e.g., 0.1x, 1x, 10x the on-target DC50) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24 hours). Include at least three biological replicates for each condition.

• Cell Lysis and Protein Digestion:

  • Harvest and lyse the cells in a buffer compatible with mass spectrometry.

  • Quantify the protein concentration of each lysate.

  • Digest the proteins into peptides using an enzyme such as trypsin.[6]

• Peptide Labeling and LC-MS/MS Analysis:

  • For quantitative analysis, label the peptides from each condition with isobaric tags (e.g., TMT or iTRAQ).[1]

  • Combine the labeled peptide samples.

  • Separate the peptides by liquid chromatography (LC) and analyze them by tandem mass spectrometry (MS/MS).[1][6]

• Data Analysis:

  • Use specialized software to identify and quantify peptides and their corresponding proteins.

  • Perform statistical analysis to identify proteins with a significant, dose-dependent decrease in abundance in the HJM-561-treated samples compared to the vehicle control.[6] These are your potential off-targets.

Protocol 2: Western Blot for Off-Target Validation

This protocol is for validating the degradation of a specific potential off-target protein identified from the proteomics screen.

• Cell Culture and Treatment:

  • Treat cells with HJM-561 and a vehicle control as described in Protocol 1.

• Protein Extraction and Quantification:

  • Lyse cells and extract total protein.

  • Determine the protein concentration of each sample.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein from each sample onto an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to your potential off-target protein.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Incubate the membrane with an HRP substrate and visualize the protein bands using a chemiluminescence imager.

• Analysis:

  • Compare the band intensity of the potential off-target protein in HJM-561-treated samples to the vehicle control. A significant decrease in intensity confirms degradation. Also probe for a loading control (e.g., GAPDH or actin) to ensure equal protein loading.

Visualizations

HJM-561 Mechanism of Action

Caption: On-target mechanism of HJM-561 leading to EGFR degradation.

Off-Target Identification and Validation Workflow

Caption: Experimental workflow for identifying and validating off-targets.

Potential Degradation-Dependent Off-Target Pathways

Caption: Potential off-target degradation pathways of HJM-561.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Targeting EGFR with molecular degraders as a promising strategy to overcome resistance to EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Spotlight on brigatinib and its potential in the treatment of patients with metastatic ALK-positive non-small cell lung cancer who are resistant or intolerant to crizotinib - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: HJM-561 Oral Bioavailability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with HJM-561. Our goal is to help you optimize the oral bioavailability of this potent and selective EGFR PROTAC.

Frequently Asked Questions (FAQs)

Q1: What is the reported oral bioavailability of HJM-561?

A1: HJM-561 has demonstrated favorable oral pharmacokinetic properties. In preclinical studies with mice, it exhibited an oral bioavailability as high as 62.8% when administered at a dose of 10 mg/kg.[1][2] This is considered a remarkable bioavailability for a PROTAC molecule, which often face challenges with oral delivery due to their molecular size and complexity.[2]

Q2: Why am I observing lower than expected oral bioavailability for HJM-561 in my experiments?

A2: Several factors can contribute to lower than expected oral bioavailability. These can be broadly categorized as issues related to the formulation, the experimental animal model, or the analytical methodology. Specific potential causes include:

• Poor Solubility and Dissolution: While HJM-561 is described as orally bioavailable, its solubility in aqueous media might still be a limiting factor. The dissolution rate in the gastrointestinal (GI) tract is critical for absorption.

• Gastrointestinal Instability: The compound might be degrading in the acidic environment of the stomach or due to enzymatic activity in the intestines.

• Low Permeability: The ability of HJM-561 to permeate the intestinal wall might be a bottleneck.

• P-glycoprotein (P-gp) Efflux: HJM-561 could be a substrate for efflux transporters like P-gp, which actively pump the compound back into the GI lumen, reducing net absorption.

• First-Pass Metabolism: The drug may be extensively metabolized in the liver (first-pass effect) before reaching systemic circulation.

• Variability in Animal Models: Different species or even strains of animals can have variations in GI physiology, metabolic enzymes, and transporter expression, leading to different bioavailability outcomes.

• Improper Vehicle/Formulation: The vehicle used to administer HJM-561 can significantly impact its solubilization and absorption.

Q3: What are the general strategies to improve the oral bioavailability of a compound like HJM-561?

A3: Strategies to enhance oral bioavailability can be broadly classified into optimizing physicochemical properties, formulation design, and co-administration with absorption enhancers.[3] For a molecule like HJM-561, formulation-based approaches are often the most practical starting point. These include:

• Micronization: Reducing the particle size of the drug to increase the surface area for dissolution.[4]

• Amorphous Solid Dispersions (ASDs): Dispersing the drug in a polymer matrix in an amorphous state can significantly enhance its solubility and dissolution rate.[5]

• Lipid-Based Formulations: Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubility and take advantage of lipid absorption pathways.[4][6]

• Nanocarriers: Encapsulating the drug in nanoparticles, liposomes, or nanoemulsions can protect it from degradation, improve solubility, and enhance permeability.[3]

• Use of Excipients: Incorporating specific excipients can improve wettability, solubility, and inhibit precipitation in the GI tract.[7]

Troubleshooting Guide

Issue Encountered	Potential Cause	Suggested Troubleshooting Steps
Low and variable plasma concentrations after oral dosing.	Poor aqueous solubility and slow dissolution rate.	1. Characterize the physicochemical properties of your HJM-561 batch (solubility, crystallinity).2. Develop a formulation to enhance solubility, such as a micronized suspension, an amorphous solid dispersion, or a lipid-based formulation like SEDDS.[4][5]
High inter-animal variability in pharmacokinetic profiles.	Inconsistent formulation, food effects, or physiological differences between animals.	1. Ensure a homogenous and stable formulation is prepared for each experiment.2. Standardize the fasting state of the animals before dosing.3. Increase the number of animals per group to improve statistical power.
Good in vitro permeability (e.g., in Caco-2 cells) but poor in vivo absorption.	Rapid metabolism in the gut wall or liver (first-pass metabolism) or P-gp efflux.	1. Conduct in vitro metabolism studies using liver microsomes or S9 fractions to assess metabolic stability.2. Perform Caco-2 permeability assays in the presence and absence of P-gp inhibitors (e.g., verapamil) to determine if HJM-561 is a P-gp substrate.
Significant degradation of HJM-561 detected in fecal samples.	Poor absorption and/or instability in the GI tract.	1. Assess the stability of HJM-561 at different pH values mimicking the stomach and intestinal environments.2. Consider enteric-coated formulations to protect the drug from the acidic stomach environment.

Data Presentation: Comparison of Formulation Strategies

The following table summarizes potential formulation strategies and their expected impact on the oral bioavailability of a compound like HJM-561.

Formulation Strategy	Mechanism of Bioavailability Enhancement	Potential Advantages	Potential Challenges
Micronized Suspension	Increases surface area for dissolution.[4]	Simple to prepare.	May not be sufficient for very poorly soluble compounds; risk of particle aggregation.
Amorphous Solid Dispersion (ASD)	Increases solubility and dissolution rate by presenting the drug in a high-energy amorphous state.[5]	Significant enhancement in oral exposure is possible.	Requires specific polymers and manufacturing processes (e.g., spray drying, hot-melt extrusion); physical stability of the amorphous form can be a concern.
Self-Emulsifying Drug Delivery System (SEDDS)	Forms a fine emulsion in the GI tract, increasing the surface area for absorption and utilizing lipid uptake pathways.[4][6]	Can significantly improve the solubility and absorption of lipophilic drugs; may reduce food effects.	Requires careful selection of oils, surfactants, and co-solvents; potential for GI irritation with high surfactant concentrations.
Nanoparticle Formulations (e.g., Liposomes)	Encapsulates the drug, protecting it from degradation, improving solubility, and potentially enhancing permeability via endocytosis.[3]	Can target specific sites; suitable for a wide range of drugs.	More complex manufacturing process; potential for instability and batch-to-batch variability.

Experimental Protocols

In Vitro Dissolution Testing

Objective: To assess the dissolution rate of different HJM-561 formulations.

Methodology:

• Prepare dissolution media simulating gastric fluid (e.g., 0.1 N HCl) and intestinal fluid (e.g., phosphate (B84403) buffer pH 6.8).

• Place a known amount of the HJM-561 formulation in a USP dissolution apparatus (e.g., Apparatus 2, paddle).

• Maintain the temperature at 37°C and a constant paddle speed (e.g., 50 rpm).

• At predetermined time points (e.g., 5, 15, 30, 60, 120 minutes), withdraw aliquots of the dissolution medium.

• Filter the samples and analyze the concentration of dissolved HJM-561 using a validated analytical method (e.g., HPLC-UV).

• Plot the percentage of drug dissolved against time to generate dissolution profiles.

Caco-2 Permeability Assay

Objective: To evaluate the intestinal permeability of HJM-561 and assess its potential as a P-gp substrate.

Methodology:

• Culture Caco-2 cells on permeable supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation into a monolayer with tight junctions.

• Confirm the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• For the permeability assessment, add HJM-561 (at a known concentration) to the apical (AP) side of the monolayer.

• At various time points, collect samples from the basolateral (BL) side.

• To assess P-gp efflux, perform the experiment in the reverse direction (BL to AP) and also in the presence of a P-gp inhibitor (e.g., verapamil) in the AP to BL direction.

• Analyze the concentration of HJM-561 in the collected samples by LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) for each direction. A Papp (BL-AP) / Papp (AP-BL) ratio greater than 2 suggests active efflux.

In Vivo Pharmacokinetic (PK) Study in Mice

Objective: To determine the oral bioavailability of different HJM-561 formulations.

Methodology:

• Divide the mice into groups, with each group receiving a different formulation or administration route.

• For the intravenous (IV) group, administer HJM-561 at a low dose (e.g., 1 mg/kg) via the tail vein to determine the clearance and volume of distribution.

• For the oral (PO) groups, administer the different HJM-561 formulations (e.g., at 10 mg/kg) via oral gavage.

• At specified time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) after dosing, collect blood samples (e.g., via retro-orbital bleeding or tail vein sampling) into tubes containing an anticoagulant.

• Process the blood to obtain plasma and store the samples at -80°C until analysis.

• Determine the plasma concentration of HJM-561 using a validated LC-MS/MS method.

• Calculate the pharmacokinetic parameters (e.g., Cmax, Tmax, AUC) using appropriate software.

• Calculate the absolute oral bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Visualizations

Caption: Experimental workflow for improving HJM-561 oral bioavailability.

Caption: Factors influencing the oral absorption of HJM-561.

Caption: Relationship between bioavailability problems and formulation solutions.

References

• 1. Orally Bioavailable Proteolysis-Targeting Chimeras: An Innovative Approach in the Golden Era of Discovering Small-Molecule Cancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. tandfonline.com [tandfonline.com]
• 4. asianpharmtech.com [asianpharmtech.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Enabling Oral Amphotericin B Delivery by Merging the Benefits of Prodrug Approach and Nanocarrier-Mediated Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High-Throughput Excipient Discovery Enables Oral Delivery of Poorly Soluble Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

Managing HJM-561-related toxicity in animal models

Disclaimer: HJM-561 is a hypothetical compound developed for illustrative purposes. The information provided below is based on the known toxicities and management strategies for tyrosine kinase inhibitors (TKIs) in animal models and should not be considered as guidance for any specific, real-world compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for HJM-561?

A1: HJM-561 is a potent, orally bioavailable small molecule tyrosine kinase inhibitor. Its primary on-target activity is against the Vascular Endothelial Growth Factor Receptor (VEGFR) and Platelet-Derived Growth Factor Receptor (PDGFR) signaling pathways, which are critical for tumor angiogenesis and growth. Off-target activities against other kinases may contribute to both efficacy and toxicity.

Q2: What are the most common toxicities observed with HJM-561 in animal models?

A2: Based on preclinical studies, the most frequently observed toxicities associated with HJM-561 administration in animal models include, but are not limited to:

• Gastrointestinal (GI) Toxicity: Diarrhea, weight loss, and decreased food consumption.[1][2][3]

• Hepatotoxicity: Elevation of liver enzymes (ALT, AST).[4][5][6][7][8]

• Cardiovascular Toxicity: Hypertension and, at higher doses, potential for QTc interval prolongation.[9][10][11][12][13][14]

• Dermatological Toxicity: Alopecia and skin rashes.[15]

• Hematological Toxicity: Mild, non-dose-limiting thrombocytopenia and neutropenia.[16][17]

Q3: Are the observed toxicities with HJM-561 generally reversible?

A3: Yes, in preclinical models, most of the observed toxicities, such as elevated liver enzymes and mild gastrointestinal upset, have been shown to be reversible upon dose reduction or temporary cessation of treatment.[6][16] Proactive management and supportive care are crucial for minimizing the severity of adverse events.

Q4: What is the recommended starting dose for HJM-561 in mouse xenograft studies?

A4: The recommended starting dose for efficacy studies in mouse xenograft models is typically in the range of 10-25 mg/kg, administered orally once daily. However, the optimal dose may vary depending on the specific tumor model and the sensitivity of the cell line. It is crucial to perform a dose-range finding study to determine the maximum tolerated dose (MTD) in the selected strain before initiating large-scale efficacy experiments.

Troubleshooting Guides

Issue 1: Significant Weight Loss and Diarrhea in Study Animals

• Problem: Animals treated with HJM-561 are exhibiting more than 15% weight loss from baseline and/or have developed severe, persistent diarrhea.

• Potential Cause: This is a common on-target effect of VEGFR inhibitors, leading to gastrointestinal toxicity.[1][2][3]

• Troubleshooting Steps:

  • Immediate Action: Temporarily suspend HJM-561 administration.

  • Supportive Care: Provide supportive care, including subcutaneous fluids to prevent dehydration and nutritional supplements. Anti-diarrheal medication may be considered after veterinary consultation.

  • Dose Modification: Once the animal's condition has stabilized and weight has recovered to within 10% of baseline, consider re-initiating HJM-561 at a reduced dose (e.g., 50% of the original dose).[16]

  • Monitoring: Closely monitor the animals for any recurrence of severe symptoms.

Issue 2: Elevated Liver Enzymes (ALT/AST)

• Problem: Routine blood analysis reveals a significant elevation in serum Alanine Aminotransferase (ALT) and/or Aspartate Aminotransferase (AST) levels (e.g., >3x the upper limit of normal).

• Potential Cause: Hepatotoxicity is a known class-related effect of many TKIs.[4][5][6][7][8]

• Troubleshooting Steps:

  • Confirmation: Repeat the blood analysis to confirm the findings.

  • Dose Interruption: If the elevation is confirmed and significant, interrupt dosing of HJM-561.

  • Monitoring: Monitor liver enzymes every 3-5 days until they return to baseline or near-baseline levels.

  • Dose Re-challenge: Consider re-challenging with HJM-561 at a lower dose level once liver enzymes have normalized.

  • Histopathology: If hepatotoxicity persists or is severe, consider scheduling a subset of animals for histopathological analysis of the liver at the study endpoint.

Data Presentation

Table 1: Dose-Dependent Toxicity Profile of HJM-561 in a 14-Day Mouse Study

Dose Level (mg/kg/day, p.o.)	Mean Body Weight Change (%)	Incidence of Diarrhea (%)	Mean ALT (U/L)	Mean AST (U/L)	Mean Systolic Blood Pressure (mmHg)
Vehicle Control	+5.2	0	35 ± 5	60 ± 8	115 ± 7
10	+2.1	10	45 ± 7	75 ± 10	125 ± 8
25	-8.5	40	90 ± 15	150 ± 20	140 ± 10
50	-18.3	80	250 ± 40	400 ± 55	165 ± 12

Table 2: Efficacy of HJM-561 in a Human Tumor Xenograft Model (NCI-H460)

Treatment Group	Dose (mg/kg/day, p.o.)	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	-	1500 ± 250	-
HJM-561	10	800 ± 150	46.7
HJM-561	25	350 ± 90	76.7

Experimental Protocols

Protocol 1: Assessment of HJM-561-Induced Hepatotoxicity in Mice

• Animal Model: Male BALB/c mice, 8-10 weeks old.

• Groups:

  • Group 1: Vehicle control (e.g., 0.5% methylcellulose (B11928114) in water), p.o., daily.

  • Group 2: HJM-561 at 10 mg/kg, p.o., daily.

  • Group 3: HJM-561 at 25 mg/kg, p.o., daily.

  • Group 4: HJM-561 at 50 mg/kg, p.o., daily.

• Dosing and Monitoring: Administer the designated treatment daily for 14 consecutive days. Monitor body weight and clinical signs daily.

• Blood Collection: On Day 15 (24 hours after the last dose), collect blood via cardiac puncture under anesthesia.

• Biochemical Analysis: Analyze serum samples for ALT and AST levels using a certified veterinary clinical chemistry analyzer.

• Histopathology: Euthanize animals and collect liver tissues. Fix in 10% neutral buffered formalin for histopathological examination.

Protocol 2: Monitoring Cardiovascular Parameters in Rodent Models

• Animal Model: Spontaneously Hypertensive Rats (SHR) or normotensive Wistar-Kyoto (WKY) rats.

• Blood Pressure Measurement: Acclimate animals to the tail-cuff blood pressure measurement device for at least 3 days prior to the start of the study. Measure systolic and diastolic blood pressure at baseline and at regular intervals (e.g., weekly) throughout the study.

• Electrocardiogram (ECG) Monitoring: For QTc interval assessment, anesthetize a subset of animals at peak plasma concentration of HJM-561. Record ECGs using a non-invasive platform and analyze the data for changes in QT interval, correcting for heart rate using a species-appropriate formula (e.g., Bazett's or Fridericia's correction).[14]

Visualizations

Caption: HJM-561 inhibits VEGFR and PDGFR signaling pathways.

Caption: Workflow for managing HJM-561-related toxicity in animal models.

References

• 1. Preclinical Animal Models in Cancer Supportive Care [healthtech.com]
• 2. Investigation of Gastrointestinal Toxicities Associated with Concurrent Abdominal Radiation Therapy and the Tyrosine Kinase Inhibitor Sunitinib in a Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of Gastrointestinal Toxicities Associated with Concurrent Abdominal Radiation Therapy and the Tyrosine Kinase Inhibitor Sunitinib in a Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hepatotoxicity of Tyrosine Kinase Inhibitors: Clinical and Regulatory Perspectives | Semantic Scholar [semanticscholar.org]
• 5. Hepatotoxicity of tyrosine kinase inhibitors: clinical and regulatory perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | Hepatocellular Toxicity Associated with Tyrosine Kinase Inhibitors: Mitochondrial Damage and Inhibition of Glycolysis [frontiersin.org]
• 8. Hepatotoxicity Caused by Tyrosine Kinase Inhibitors - Page 2 [medscape.com]
• 9. Preclinical approaches to assess potential kinase inhibitor-induced cardiac toxicity: Past, present and future - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms, monitoring, and management of tyrosine kinase inhibitors–associated cardiovascular toxicities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Adverse effects of tyrosine kinase inhibitors in cancer therapy: pathophysiology, mechanisms and clinical management - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cardiovascular Toxicities Associated with Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Monitoring and treatment of cardiovascular complications during cancer therapies. Part II: Tyrosine kinase inhibitors [escardio.org]
• 15. mdpi.com [mdpi.com]
• 16. archive.cancerworld.net [archive.cancerworld.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Cell Permeability of HJM-561

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the cell permeability of HJM-561, a potent and selective orally bioavailable EGFR PROTAC.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is HJM-561 and how does it work?

HJM-561 is a Proteolysis Targeting Chimera (PROTAC) designed to target and degrade specific mutant forms of the Epidermal Growth Factor Receptor (EGFR), particularly those resistant to osimertinib (B560133) treatment in non-small cell lung cancer (NSCLC).[1][2][3][4] As a PROTAC, HJM-561 is a heterobifunctional molecule. It consists of a ligand that binds to the target protein (mutant EGFR) and another ligand that recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of the EGFR protein, marking it for degradation by the proteasome.[4] This "chemical knockdown" approach differs from traditional small molecule inhibitors that only block the target protein's activity.[5]

Q2: HJM-561 is described as "orally bioavailable." Why might I still encounter cell permeability issues in my experiments?

While HJM-561 has demonstrated oral bioavailability in preclinical models, which suggests sufficient permeability in that context, researchers may encounter apparent permeability issues in specific in vitro experimental setups for several reasons:[1][2][3]

• Cell Line Specificity: Different cell lines can have varying expression levels of influx and efflux transporters, which can affect the net intracellular concentration of HJM-561.

• Experimental Conditions: Factors such as serum concentration in the culture medium, incubation time, and the presence of other compounds can influence the availability and uptake of HJM-561.

• Assay Sensitivity: The experimental endpoint being measured may require a higher intracellular concentration of HJM-561 than what is achieved under standard cell culture conditions.

• Formulation in vitro: The solubility and aggregation of HJM-561 in aqueous cell culture media can impact its effective concentration and ability to cross cell membranes.

Q3: How can I assess the cell permeability of HJM-561 in my specific cell line?

Two common in vitro assays to assess cell permeability are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay.

• PAMPA: This assay measures passive diffusion across an artificial lipid membrane and can provide a baseline understanding of a compound's ability to cross a lipid bilayer.[6][7]

• Caco-2 Permeability Assay: This assay uses a monolayer of differentiated Caco-2 cells, which mimic the intestinal epithelium and express various transporters. It provides a more comprehensive assessment of both passive and active transport mechanisms.[8][9][10][11][12]

Detailed protocols for both assays are provided in the "Experimental Protocols" section below.

Troubleshooting Guide: Improving HJM-561 Cell Permeability

If you are experiencing issues that you suspect are related to poor cell permeability of HJM-561 in your in vitro experiments, consider the following troubleshooting strategies.

Intervention Category	Specific Strategy	Expected Outcome	Key Considerations
Formulation & Solubilization	Optimize solvent and concentration	Improved dissolution and availability of HJM-561 in the assay medium.	Ensure the final solvent concentration (e.g., DMSO) is not toxic to the cells. Test a range of HJM-561 concentrations.
Utilize amorphous solid dispersions (ASDs)	Enhanced solubility and dissolution rate of HJM-561, leading to increased effective concentration.[13][14]	Requires specialized formulation expertise and equipment. May not be feasible for all research labs.
Employ self-nanoemulsifying drug delivery systems (SNEDDS)	Improved solubility and permeability of HJM-561 in aqueous environments.[15]	Formulation development and characterization are necessary.
Permeability Enhancement	Co-incubation with permeability enhancers	Increased flux of HJM-561 across the cell membrane.	Potential for cytotoxicity. The concentration of the enhancer must be carefully optimized. Effects can be cell-line dependent.
Modify linker structure	Improved physicochemical properties of the PROTAC, potentially leading to better passive diffusion.[5]	This is a medicinal chemistry approach and not a direct experimental variable for a given batch of HJM-561.
Experimental Protocol Optimization	Extend incubation time	Increased intracellular accumulation of HJM-561, assuming a slow but steady influx.	The stability of HJM-561 and the target protein over the extended time course should be considered.
Reduce serum concentration	Increased free fraction of HJM-561 available for cellular uptake.	Cell health and viability may be compromised at very low serum concentrations.
Bidirectional Caco-2 Assay	Determine if HJM-561 is a substrate for efflux pumps.	A high efflux ratio (B-A/A-B > 2) suggests active efflux is limiting intracellular concentration.[9]

Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol is adapted for assessing the passive permeability of PROTACs like HJM-561.

Materials:

• 96-well filter plates (e.g., PVDF membrane)

• 96-well acceptor plates

• Lecithin in dodecane (B42187) solution (e.g., 1% w/v)

• Phosphate-buffered saline (PBS), pH 7.4

• HJM-561 stock solution (e.g., 10 mM in DMSO)

• Control compounds (high and low permeability)

• Plate shaker

• LC-MS/MS for analysis

Procedure:

• Prepare the Donor Plate: Carefully add 5 µL of the lecithin/dodecane solution to each well of the filter plate, ensuring the membrane is fully coated. Allow the solvent to evaporate.[7]

• Prepare the Acceptor Plate: Fill the wells of the acceptor plate with 300 µL of PBS (pH 7.4).

• Prepare Compound Solutions: Dilute the HJM-561 stock solution and control compounds in PBS to the desired final concentration (e.g., 10 µM), ensuring the final DMSO concentration is consistent and non-toxic (e.g., ≤1%).

• Start the Assay: Add 150 µL of the compound solutions to the donor plate wells. Carefully place the donor plate onto the acceptor plate to form a "sandwich."

• Incubation: Incubate the plate assembly at room temperature with gentle shaking for 10-20 hours.[7]

• Sample Collection and Analysis: After incubation, separate the plates. Collect samples from both the donor and acceptor wells. Analyze the concentration of HJM-561 in each sample by LC-MS/MS.

• Calculate Permeability (Pe): The apparent permeability is calculated using an appropriate formula that takes into account the concentrations in the donor and acceptor wells, the volume of the wells, the surface area of the membrane, and the incubation time.

Caco-2 Permeability Assay

This protocol provides a general framework for assessing the permeability of HJM-561 across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

• Transport buffer (e.g., Hank's Balanced Salt Solution - HBSS)

• HJM-561 stock solution

• Control compounds (e.g., atenolol (B1665814) for low permeability, propranolol (B1214883) for high permeability)

• TEER meter

• LC-MS/MS for analysis

Procedure:

• Cell Seeding and Differentiation: Seed Caco-2 cells onto the Transwell inserts at an appropriate density. Culture the cells for 18-22 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.[9]

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of the Caco-2 monolayers. Only use inserts with TEER values within the acceptable range for your laboratory's established standards.

• Assay Preparation: Wash the cell monolayers with pre-warmed transport buffer.

• Permeability Measurement (Apical to Basolateral - A to B):

  • Add the dosing solution containing HJM-561 or control compounds to the apical (upper) compartment.

  • Add fresh transport buffer to the basolateral (lower) compartment.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 2 hours), collect samples from the basolateral compartment and replace with fresh buffer.

• Permeability Measurement (Basolateral to Apical - B to A) for Efflux Assessment:

  • Add the dosing solution to the basolateral compartment.

  • Add fresh transport buffer to the apical compartment.

  • Collect samples from the apical compartment at the specified time points.

• Sample Analysis: Analyze the concentration of HJM-561 in the collected samples using LC-MS/MS.

• Calculate Apparent Permeability (Papp) and Efflux Ratio:

  • Calculate the Papp value for both A to B and B to A directions.

  • The efflux ratio is calculated as Papp (B to A) / Papp (A to B). An efflux ratio greater than 2 suggests that HJM-561 is a substrate for efflux transporters.[9]

Visualizations

Caption: Mechanism of action of HJM-561.

Caption: Workflow for troubleshooting poor cell permeability.

Caption: Major downstream signaling pathways of EGFR.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Proteolysis Targeting Chimera Agents (PROTACs): New Hope for Overcoming the Resistance Mechanisms in Oncogene-Addicted Non-Small Cell Lung Cancer [mdpi.com]
• 5. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 6. PAMPA | Evotec [evotec.com]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 9. Caco-2 Permeability | Evotec [evotec.com]
• 10. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 11. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 12. enamine.net [enamine.net]
• 13. Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Refinement of HJM-561 treatment schedule for in vivo studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with HJM-561 in in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is HJM-561 and what is its mechanism of action?

A1: HJM-561 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera (PROTAC). It is designed to overcome resistance to osimertinib (B560133) in non-small cell lung cancer (NSCLC) by targeting and degrading specific mutant forms of the Epidermal Growth Factor Receptor (EGFR).[1][2][3][4][5][6] HJM-561 induces the degradation of EGFR triple mutants (Del19/T790M/C797S and L858R/T790M/C797S) through the ubiquitin-proteasome system.[1][2][4][5][6]

Q2: What are the recommended in vivo models for testing HJM-561 efficacy?

A2: The primary in vivo models used to demonstrate the efficacy of HJM-561 are cell line-derived xenografts (CDX) and patient-derived xenografts (PDX).[3] Specifically, studies have utilized Ba/F3 cells engineered to express the EGFR Del19/T790M/C797S triple mutant, which are then implanted into immunodeficient mice such as BALB/c nude or NOD-SCID mice.[7] PDX models are derived from tumors of NSCLC patients who have developed resistance to osimertinib.[3][8]

Q3: What is the recommended dosing schedule and administration route for HJM-561 in mice?

A3: HJM-561 is orally bioavailable and has been shown to be effective when administered via oral gavage.[2][4][5][6][7] Efficacy studies in mouse models have used doses of 20 mg/kg and 40 mg/kg, administered once daily for a duration of 18 consecutive days.[9]

Q4: What are the expected outcomes of HJM-561 treatment in preclinical models?

A4: In preclinical xenograft models using Ba/F3 cells with the EGFR Del19/T790M/C797S mutation, oral administration of HJM-561 has been shown to cause significant tumor volume reduction.[8] At doses of 20 mg/kg and 40 mg/kg, tumor volume reductions of 58% and 84%, respectively, have been observed.[8] In PDX models, a tumor growth inhibition (TGI) of 67% was seen at a dose of 40 mg/kg.[9]

Troubleshooting Guides

Q5: I am observing poor tumor engraftment or variable tumor growth in my xenograft model. What could be the cause and how can I troubleshoot this?

A5: Several factors can contribute to poor or variable tumor engraftment. Here are some common causes and solutions:

• Cell Viability and Passage Number: Ensure that the cells used for injection are in the logarithmic growth phase and have a high viability (typically >90%).[5][10] Avoid using cells that have been in culture for too many passages, as this can affect their tumorigenicity.[5]

• Animal Model: The choice of immunodeficient mouse strain is critical. While BALB/c nude mice are commonly used, more severely immunodeficient strains like NOD-SCID mice may be necessary for some cell lines or PDX models.[8][11] The age of the mice can also play a role, with younger mice (4-6 weeks old) often showing better engraftment rates.[5][12]

• Injection Technique: Ensure proper subcutaneous injection technique to minimize cell leakage and trauma to the injection site.[10][12] The use of Matrigel mixed with the cell suspension can sometimes improve engraftment by providing an extracellular matrix for the cells.[4][5]

Q6: My in vivo study with HJM-561 is showing lower efficacy than expected. What are some potential reasons and troubleshooting steps?

A6: Suboptimal efficacy in vivo can arise from several factors related to the compound or the experimental procedure:

• Formulation and Solubility: HJM-561, like many PROTACs, may have solubility challenges. Ensure that the compound is fully dissolved in the recommended vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline) immediately before administration.[9] Poor solubility can lead to inaccurate dosing and reduced bioavailability.

• Oral Gavage Technique: Improper oral gavage can lead to incorrect dosing or aspiration, which can affect the health of the animal and the outcome of the study.[1][2][3][7] Ensure that personnel are properly trained in this technique. Using flexible plastic feeding tubes can minimize the risk of esophageal injury.[3]

• The "Hook Effect": PROTACs can exhibit a "hook effect," where at very high concentrations, the formation of binary complexes (PROTAC-target or PROTAC-E3 ligase) is favored over the productive ternary complex, leading to reduced degradation and efficacy. While the recommended doses of 20-40 mg/kg are likely optimized, it is a phenomenon to be aware of with PROTACs.

• Metabolism and Pharmacokinetics: Rapid metabolism or clearance of HJM-561 in the animal model could lead to insufficient exposure. Review the pharmacokinetic data to ensure that the dosing regimen is appropriate for maintaining therapeutic concentrations.

Q7: I am observing signs of toxicity in my study animals. What could be the cause and how should I proceed?

A7: Toxicity can be related to the compound itself, the vehicle, or the administration procedure.

• Compound-Related Toxicity: While HJM-561 has been reported to be well-tolerated with no significant changes in mouse body weight at efficacious doses, it is important to monitor for any signs of toxicity.[9] If toxicity is observed, consider reducing the dose or the frequency of administration.

• Vehicle-Related Toxicity: The vehicle used for formulation can sometimes cause adverse effects. It is crucial to include a vehicle-only control group in your study to differentiate between vehicle- and compound-related toxicity.

• Gavage-Related Complications: As mentioned previously, improper oral gavage can cause injury and stress to the animals.[1][2][7] Complications can include esophageal perforation or aspiration pneumonia.[1][2] If such issues are suspected, it is important to consult with veterinary staff.

Data Presentation

Table 1: In Vivo Efficacy of HJM-561 in Xenograft Models

Model Type	Cell Line/Tumor Type	Mouse Strain	Dose (mg/kg, p.o., qd)	Treatment Duration (days)	Outcome
CDX	Ba/F3-EGFR Del19/T790M/C797S	BALB/c nude	20	18	58% tumor volume reduction[8]
CDX	Ba/F3-EGFR Del19/T790M/C797S	BALB/c nude	40	18	84% tumor volume reduction[8]
PDX	Osimertinib-resistant NSCLC	Not specified	40	18	67% Tumor Growth Inhibition (TGI)[9]

Table 2: Pharmacokinetic Parameters of HJM-561 in Mice

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	AUC (ng·h/mL)
Intravenous (i.v.)	1	-	-
Oral (p.o.)	10	3677.25	1970.2

Note: The provided search results did not contain Cmax and AUC for the 1 mg/kg i.v. dose, but this information is typically generated in pharmacokinetic studies to determine oral bioavailability.

Experimental Protocols

Protocol 1: Cell Line-Derived Xenograft (CDX) Model with Ba/F3-EGFR Triple Mutant Cells

• Cell Culture: Culture Ba/F3 cells expressing the EGFR Del19/T790M/C797S triple mutant in appropriate media supplemented with necessary growth factors. Ensure cells are in the logarithmic growth phase and free of contamination before injection.[5]

• Animal Model: Use 4-6 week old female BALB/c nude mice.[12] Allow the mice to acclimatize for at least one week before the start of the experiment.

• Cell Preparation for Injection: Harvest the Ba/F3 cells and wash them with sterile phosphate-buffered saline (PBS). Resuspend the cells in a 1:1 mixture of PBS and Matrigel at a concentration of 1 x 10^7 cells/mL.[5] Keep the cell suspension on ice.

• Tumor Implantation: Inject 0.1 mL of the cell suspension (containing 1 x 10^6 cells) subcutaneously into the right flank of each mouse.[10][12]

• Tumor Growth Monitoring: Monitor the mice for tumor growth by measuring the tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (width^2 x length)/2.[4][10][12]

• Treatment Initiation: When the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment and control groups.

• HJM-561 Formulation and Administration: Prepare a fresh formulation of HJM-561 daily by dissolving it in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[9] Administer HJM-561 orally via gavage at the desired doses (e.g., 20 mg/kg and 40 mg/kg) once daily for 18 consecutive days. The control group should receive the vehicle only.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the treatment period. At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., Western blot to confirm EGFR degradation, immunohistochemistry).

Mandatory Visualization

Caption: Mechanism of action of HJM-561 PROTAC.

Caption: In vivo experimental workflow for HJM-561.

Caption: EGFR signaling and the effect of HJM-561.

References

• 1. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Mice Undergoing Serial Oral Gavage While Awake or Anesthetized - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. yeasenbio.com [yeasenbio.com]
• 6. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Should oral gavage be abandoned in toxicity testing of endocrine disruptors? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Patient‐derived xenograft models of non‐small cell lung cancer for evaluating targeted drug sensitivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. Tumorigenicity Assay in Nude Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ba/F3 Xenograft Model - Kyinno Bio [kyinno.com]
• 12. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]

Minimizing variability in HJM-561 experimental results

Welcome to the technical support center for HJM-561. This resource is designed for researchers, scientists, and drug development professionals to help minimize variability and troubleshoot common issues in experiments involving HJM-561.

Frequently Asked Questions (FAQs)

Q1: What is HJM-561 and what is its mechanism of action?

A1: HJM-561 is an orally bioavailable Proteolysis Targeting Chimera (PROTAC) that selectively degrades Epidermal Growth Factor Receptor (EGFR) with the activating mutations Del19/T790M/C797S and L858R/T790M/C797S.[1][2][3][4] These mutations are associated with resistance to osimertinib, a common EGFR tyrosine kinase inhibitor.[2][3] HJM-561 functions by recruiting the E3 ubiquitin ligase Cereblon (CRBN) to the mutant EGFR, leading to its ubiquitination and subsequent degradation by the proteasome.[1] This "event-driven" mechanism allows for catalytic degradation of the target protein.[5]

Q2: We are observing high variability in our cell viability assays with HJM-561. What are the potential causes?

A2: High variability in cell-based assays is a common issue that can stem from multiple factors.[6][7] For experiments with HJM-561, consider the following:

• Cell Health and Passage Number: Ensure your cells are healthy, free of contamination (especially mycoplasma), and within a consistent and low passage number range.[8][9] Senescent or unhealthy cells will respond differently to treatment.

• Seeding Density: Inconsistent cell seeding can lead to significant variations in viability readouts.[10] Optimize and strictly control the number of cells seeded per well.

• Compound Stability and Handling: Ensure HJM-561 is properly stored and handled to maintain its stability. Prepare fresh dilutions for each experiment from a validated stock solution.

• Assay Protocol Consistency: Minor variations in incubation times, reagent addition, and washing steps can introduce variability.[7] Standardize your protocol and ensure all users adhere to it strictly.

• Plate Edge Effects: The outer wells of a microplate are more prone to evaporation, which can affect cell growth and compound concentration. Consider avoiding the use of the outermost wells for experimental samples.

Q3: The degradation of mutant EGFR by HJM-561 is less efficient than expected. What should we troubleshoot?

A3: Suboptimal degradation of the target protein can be due to several factors related to the PROTAC mechanism:

• E3 Ligase Expression Levels: The efficiency of HJM-561 is dependent on the expression of its recruited E3 ligase, Cereblon (CRBN).[1] Verify the expression level of CRBN in your cell line. Low expression will limit the degradation capacity.

• Proteasome Activity: As HJM-561 relies on the ubiquitin-proteasome system, ensure that the proteasome is fully functional in your cells.[11] Co-treatment with a proteasome inhibitor like MG132 should rescue the degradation of the target protein, confirming a proteasome-dependent mechanism.

• Incubation Time and Concentration: Optimize the concentration of HJM-561 and the treatment duration. A full dose-response and time-course experiment is crucial to determine the optimal conditions for maximal degradation.

• Cellular Uptake: While HJM-561 is orally bioavailable, its uptake can vary between different cell lines.[2][3] If you suspect poor uptake, you may need to use a different delivery method or a higher concentration.

• Ternary Complex Formation: The formation of the EGFR-HJM-561-CRBN ternary complex is essential for degradation. Factors that disrupt this complex, such as mutations in CRBN or competitive binding, could reduce efficacy.

Troubleshooting Guides

Issue 1: Inconsistent IC50/DC50 Values

Potential Cause	Troubleshooting Step
Cell Passage and Health	Maintain a consistent cell passage number for all experiments. Regularly test for mycoplasma contamination. Discard cells that are unhealthy or have been in culture for too long.
Inaccurate Seeding Density	Use a cell counter to ensure accurate and consistent cell numbers are seeded in each well. Allow cells to adhere and distribute evenly before adding the compound.
Compound Preparation	Prepare fresh serial dilutions of HJM-561 for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.
Assay Reagent Variability	Use the same batch of reagents (e.g., media, serum, assay kits) for a set of comparable experiments.
Data Analysis	Use a consistent and appropriate non-linear regression model to calculate IC50/DC50 values. Ensure sufficient data points are included in the analysis.

Issue 2: High Background in Western Blots for EGFR Degradation

Potential Cause	Troubleshooting Step
Insufficient Blocking	Increase the blocking time or try a different blocking agent (e.g., 5% BSA instead of milk). Ensure the blocking buffer is fresh.[12]
Primary Antibody Specificity	Use a well-validated primary antibody specific for EGFR. Run appropriate controls, such as knockout/knockdown cell lysates, if available.[12]
Inadequate Washing	Increase the number and duration of wash steps after primary and secondary antibody incubations to remove unbound antibodies.
Secondary Antibody Cross-Reactivity	Use a secondary antibody that is specific for the species of the primary antibody and has been pre-adsorbed to minimize cross-reactivity.
Membrane Handling	Ensure the membrane does not dry out during the procedure. Use clean forceps to handle the membrane.

Experimental Protocols

Protocol 1: Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding: Seed cells in a 96-well white, clear-bottom plate at a pre-optimized density (e.g., 5,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment: Prepare a 2x concentrated serial dilution of HJM-561 in complete growth medium. Remove the old medium from the cells and add 100 µL of the 2x compound dilutions. Incubate for the desired time (e.g., 72 hours).

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to vehicle-treated controls and plot the dose-response curve to determine the IC50 value.

Protocol 2: Western Blot for EGFR Degradation

• Cell Culture and Treatment: Seed cells in a 6-well plate and allow them to adhere. Treat the cells with varying concentrations of HJM-561 for a specified duration (e.g., 24 hours).

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentrations for all samples.

  • Add Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with a primary antibody against EGFR and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add an ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize the EGFR signal to the loading control to determine the extent of degradation.

Quantitative Data Summary

Parameter	Cell Line	Value	Reference
DC50 (Degradation)	Del19/T790M/C797S	9.2 nM	[1]
DC50 (Degradation)	L858R/T790M/C797S	5.8 nM	[1]
IC50 (Proliferation)	Del19/T790M/C797S	15.6 nM	[1]
IC50 (Proliferation)	L858R/T790M/C797S	17.0 nM	[1]
Tumor Volume Reduction	EGFR Del19/T790M/C797S Mouse Model (20 mg/kg)	58%	[1]
Tumor Volume Reduction	EGFR Del19/T790M/C797S Mouse Model (40 mg/kg)	84%	[1]
Tumor Growth Inhibition (TGI)	PDX Model (40 mg/kg)	67%	[1]

Visualizations

Caption: Mechanism of action of HJM-561.

Caption: Troubleshooting workflow for HJM-561 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. genscript.com [genscript.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. biorxiv.org [biorxiv.org]
• 7. In Vitro Research Reproducibility: Keeping Up High Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [worldwide.promega.com]
• 9. kosheeka.com [kosheeka.com]
• 10. youtube.com [youtube.com]
• 11. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 12. azurebiosystems.com [azurebiosystems.com]

Identifying potential mechanisms of resistance to HJM-561

Welcome to the technical support center for HJM-561. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on identifying potential mechanisms of resistance to HJM-561. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to address challenges encountered during your research.

HJM-561 is an orally bioavailable Proteolysis Targeting Chimera (PROTAC) that selectively degrades osimertinib-resistant Epidermal Growth Factor Receptor (EGFR) triple mutants, such as Del19/T790M/C797S and L858R/T790M/C797S, which are common in non-small cell lung cancer (NSCLC).[1][2][3][4][5] The compound works by linking the mutant EGFR protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the receptor by the proteasome.[6]

Frequently Asked Questions (FAQs)

Q1: My NSCLC cell line with an EGFR triple mutation (e.g., Del19/T790M/C797S), initially sensitive to HJM-561, is now showing reduced response. What are the potential mechanisms of acquired resistance?

A1: Acquired resistance to a PROTAC like HJM-561 can be complex and may arise from several factors. Potential mechanisms include:

• Alterations in the Target Protein: Secondary mutations in the EGFR triple mutant that prevent HJM-561 from binding effectively.

• Changes in the E3 Ligase Complex: Mutations or downregulation of components of the E3 ligase machinery that HJM-561 recruits, which would impair the ubiquitination process.

• Upregulation of Bypass Signaling Pathways: Activation of alternative survival pathways (e.g., MET, AXL, or PI3K/AKT signaling) can compensate for the degradation of the target EGFR protein.[7][8][9]

• Impaired Proteasome Function: General dysfunction of the ubiquitin-proteasome system could reduce the efficiency of protein degradation.

• Increased Drug Efflux: Overexpression of drug efflux pumps that reduce the intracellular concentration of HJM-561.

Q2: I am not observing the expected degradation of mutant EGFR in my cell line after HJM-561 treatment. What should I check?

A2: If you are not seeing the expected protein degradation, consider the following troubleshooting steps:

• Confirm Drug Potency and Concentration: Ensure that your stock of HJM-561 is correctly stored and has not degraded. Perform a dose-response experiment to confirm you are using an effective concentration.

• Verify Cell Line Identity and EGFR Mutation Status: Confirm the identity of your cell line and that it harbors the specific EGFR triple mutation targeted by HJM-561.

• Assess E3 Ligase Components: Check the expression levels of the components of the E3 ligase complex that HJM-561 utilizes. Reduced expression could lead to inefficient degradation.

• Check for Ternary Complex Formation: The efficacy of a PROTAC depends on the formation of a stable ternary complex between the target protein, the PROTAC, and the E3 ligase. Biophysical assays can be used to assess this.

• Evaluate Proteasome Activity: Use a proteasome activity assay to ensure that the proteasome is functional in your cells.

Q3: How can I begin to differentiate between on-target resistance (EGFR-related) and bypass pathway activation in my resistant cell line?

A3: A systematic approach can help distinguish between these mechanisms:

• Sequence the EGFR Gene: Extract genomic DNA from your resistant cell line and perform Sanger or next-generation sequencing of the EGFR coding region to identify any new mutations that may interfere with HJM-561 binding.

• Profile Receptor Tyrosine Kinase (RTK) Activation: Use a phospho-RTK array to screen for the activation of other RTKs. Increased phosphorylation of receptors like MET, AXL, or HER2 could indicate the activation of a bypass pathway.

• Analyze Downstream Signaling: Perform Western blotting to examine the phosphorylation status of key downstream signaling nodes such as AKT, ERK, and STAT3. Reactivation of these pathways in the presence of HJM-561 would suggest bypass signaling.

Quantitative Data Summary

The following tables provide reference data that can be useful in your experiments.

Table 1: Example IC50 Values for HJM-561 in Sensitive vs. Resistant Engineered Cell Lines

Cell Line	EGFR Status	HJM-561 IC50 (nM)	Description
Ba/F3	Del19/T790M/C797S	5 - 15	Sensitive parental line.
Ba/F3-Res	Del19/T790M/C797S	> 500	HJM-561 resistant derivative.
Ba/F3	L858R/T790M/C797S	10 - 25	Sensitive parental line.
Ba/F3-Res	L858R/T790M/C797S	> 800	HJM-561 resistant derivative.
Ba/F3	WT-EGFR	> 3000	Wild-type EGFR is not a target.

Table 2: Potential Resistance Mechanisms and Suggested Validation Experiments

Potential Mechanism	Key Question	Suggested Experiment	Expected Outcome in Resistant Cells
On-Target EGFR Mutation	Has the EGFR protein changed to prevent HJM-561 binding?	Sanger/NGS Sequencing of EGFR	New mutation identified in the EGFR kinase domain.
Bypass Pathway Activation	Are other survival pathways compensating for EGFR degradation?	Phospho-RTK Array, Western Blot for p-AKT, p-ERK	Increased phosphorylation of other RTKs (e.g., MET, AXL) and downstream effectors.
E3 Ligase Downregulation	Is the machinery for ubiquitination compromised?	Western Blot, qRT-PCR for E3 ligase components	Reduced protein or mRNA levels of key E3 ligase components.
Impaired Proteasome Function	Is the cell's protein degradation machinery working correctly?	Proteasome Activity Assay	Reduced proteasomal activity compared to sensitive cells.

Visualizations

Signaling and Resistance Pathways

Caption: Mechanism of HJM-561 and potential pathways of resistance.

Experimental Workflow

Caption: A logical workflow for investigating HJM-561 resistance.

Key Experimental Protocols

Protocol 1: Western Blot for Mutant EGFR Degradation

Objective: To quantify the levels of mutant EGFR protein in cells following treatment with HJM-561.

• Cell Seeding: Plate your NSCLC cells (e.g., 1 x 10^6 cells) in 6-well plates and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a dose range of HJM-561 (e.g., 1 nM to 1000 nM) and a vehicle control (e.g., 0.1% DMSO) for a specified time (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with a primary antibody specific to total EGFR overnight at 4°C. Use an antibody for a housekeeping protein (e.g., GAPDH, β-actin) as a loading control.

• Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the signal using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the EGFR signal to the loading control. Compare the EGFR levels in HJM-561-treated samples to the vehicle control.

Protocol 2: Sanger Sequencing of the EGFR Kinase Domain

Objective: To identify point mutations in the EGFR gene that may confer resistance to HJM-561.

• Genomic DNA Extraction: Isolate genomic DNA from both the parental sensitive and the HJM-561-resistant cell lines using a commercial kit.

• PCR Amplification: Design primers flanking the kinase domain of the EGFR gene. Perform PCR to amplify this region from the extracted genomic DNA.

• PCR Product Purification: Run the PCR product on an agarose (B213101) gel to confirm the correct size. Purify the PCR product using a PCR purification kit.

• Sanger Sequencing: Send the purified PCR product and the corresponding primers for Sanger sequencing.

• Sequence Analysis: Align the sequencing results from the resistant cells to the sequence from the parental cells and the reference human EGFR sequence. Identify any nucleotide changes that result in an amino acid substitution.

Protocol 3: Phospho-Receptor Tyrosine Kinase (RTK) Array

Objective: To screen for the activation of bypass signaling pathways in HJM-561-resistant cells.

• Cell Culture and Lysis: Grow parental and resistant cells to 70-80% confluency. Treat with HJM-561 or vehicle for a specified time (e.g., 6-24 hours). Lyse the cells according to the manufacturer's protocol for the phospho-RTK array kit.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Array Incubation: Incubate the array membranes with equal amounts of protein lysate overnight, as per the manufacturer's instructions. This allows the phosphorylated RTKs in the lysate to bind to the specific capture antibodies on the membrane.

• Detection: Wash the membranes and incubate with the provided detection antibody cocktail (e.g., pan-anti-phospho-tyrosine-HRP).

• Signal Development: Add chemiluminescent reagents and image the membranes.

• Data Analysis: Compare the signal intensity of each spot on the array between the resistant and parental cell lines. A significant increase in phosphorylation of a specific RTK (e.g., MET, AXL, IGF-1R) in the resistant cells suggests its potential role as a bypass mechanism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 3. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. genscript.com [genscript.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. mdpi.com [mdpi.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. EGFR Inhibition Overcomes Resistance to FGFR4 Inhibition and Potentiates FGFR4 Inhibitor Therapy in Hepatocellular Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. oaepublish.com [oaepublish.com]

Technical Support Center: Improving the In Vivo Delivery of HJM-561

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the in vivo delivery of HJM-561, a potent and orally bioavailable EGFR PROTAC. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during preclinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is HJM-561 and what is its mechanism of action?

A1: HJM-561 is a Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade Epidermal Growth Factor Receptor (EGFR) with specific triple mutations (Del19/T790M/C797S and L858R/T790M/C797S) that confer resistance to osimertinib (B560133) in non-small cell lung cancer (NSCLC).[1][2] It functions by hijacking the body's own ubiquitin-proteasome system to tag the mutant EGFR protein for destruction.[1]

Q2: What is the recommended vehicle for in vivo oral administration of HJM-561?

A2: A commonly used vehicle for the oral administration of HJM-561 in preclinical mouse models is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3]

Q3: What are the known anti-tumor effects of HJM-561 in preclinical models?

A3: Oral administration of HJM-561 has demonstrated robust anti-tumor activity in both cell-derived xenograft (CDX) and patient-derived xenograft (PDX) mouse models of osimertinib-resistant NSCLC.[1][2] Significant tumor growth inhibition has been observed at various doses.

Q4: What are the potential adverse effects to monitor in animals treated with HJM-561?

A4: As HJM-561 is an EGFR inhibitor, potential adverse effects, though generally less severe than traditional chemotherapy, may include skin toxicities (rash, dry skin), diarrhea, and weight loss.[4][5][6] Close monitoring of animal health, including body weight, skin condition, and stool consistency, is crucial.

Troubleshooting Guides

Formulation and Administration Issues

Problem	Potential Cause	Suggested Solution
Precipitation or cloudiness observed in the formulation.	- Incomplete dissolution of HJM-561. - Temperature fluctuations affecting solubility. - Incorrect order of solvent addition.	- Ensure HJM-561 is fully dissolved in DMSO before adding other vehicle components. - Prepare the formulation fresh before each use. - Gentle warming and vortexing can aid dissolution. - Prepare the formulation in a stepwise manner, ensuring each component is fully mixed before adding the next.
Difficulty in administering the formulation via oral gavage.	- High viscosity of the formulation. - Improper gavage technique. - Animal resistance.	- Ensure the formulation is at room temperature to reduce viscosity. - Use an appropriately sized gavage needle for the mouse. - Ensure proper restraint of the animal to prevent movement. - Habituate the animals to handling and restraint prior to the study.
Regurgitation or leakage of the formulation after gavage.	- Incorrect placement of the gavage needle. - Excessive dosing volume. - Animal stress.	- Ensure the gavage needle is correctly placed in the esophagus, not the trachea.[7][8] - Adhere to recommended maximum oral gavage volumes for mice (typically 10 mL/kg). - Administer the dose slowly and smoothly.

Pharmacological and Efficacy Issues

Problem	Potential Cause	Suggested Solution
High variability in tumor response between animals.	- Inconsistent dosing. - Heterogeneity of the tumor model. - Differences in drug metabolism between animals.	- Ensure accurate and consistent preparation and administration of the formulation. - Increase the number of animals per group to account for biological variability. - Ensure uniform tumor size at the start of the study.
Lack of expected tumor growth inhibition.	- Suboptimal dose or dosing schedule. - Poor oral bioavailability in the study animals. - Development of resistance.	- Perform a dose-response study to determine the optimal dose. - Consider more frequent administration if the half-life is short. - Conduct pharmacokinetic studies to assess drug exposure in the animals.
Animals exhibiting signs of toxicity (e.g., significant weight loss, lethargy, severe skin rash).	- Dose is too high. - Off-target effects. - Vehicle-related toxicity.	- Reduce the dose or dosing frequency. - Implement supportive care measures as recommended by a veterinarian. - Include a vehicle-only control group to rule out vehicle-induced toxicity.[9][10] - Monitor animals daily for clinical signs of toxicity.

Data Presentation

Table 1: In Vivo Efficacy of HJM-561 in NSCLC Xenograft Models

Animal Model	Treatment	Dose and Schedule	Tumor Growth Inhibition (TGI)	Reference
EGFR Del19/T790M/C797S Ba/F3 CDX	HJM-561	20 mg/kg, p.o., daily	Significant inhibition	Du et al., 2022
EGFR Del19/T790M/C797S PDX	HJM-561	40 mg/kg, p.o., daily	>80%	Du et al., 2022

Table 2: Pharmacokinetic Parameters of HJM-561 in Mice

Parameter	Value	Unit	Administration Route	Dose (mg/kg)	Reference
Cmax	1,720	ng/mL	Oral	20	[11]
Tmax	1	hour	Oral	20	[11]
AUC(0-inf)	7,270	ng*h/mL	Oral	20	[11]
t1/2	5.89	hours	Oral	20	[11]
Bioavailability (F)	12.6	%	Oral	20	[11]

Experimental Protocols

Protocol 1: In Vivo Antitumor Efficacy Study of HJM-561 in a PDX Model

• Animal Model: Female BALB/c nude mice, 6-8 weeks old.

• Tumor Implantation: Patient-derived xenograft tissue with the EGFR Del19/T790M/C797S mutation is subcutaneously implanted into the flank of each mouse.

• Tumor Growth Monitoring: Tumors are allowed to grow to a mean volume of approximately 150-200 mm³. Tumor volume is calculated using the formula: (Length x Width²)/2.

• Group Allocation: Mice are randomized into treatment and control groups (n=8-10 mice per group).

• Formulation Preparation:

  • Prepare a stock solution of HJM-561 in DMSO.

  • Prepare the vehicle: 40% PEG300, 5% Tween-80, and 45% Saline.

  • On each dosing day, dilute the HJM-561 stock solution with the vehicle to achieve the final desired concentration (e.g., for a 40 mg/kg dose in a 20g mouse with a dosing volume of 10 mL/kg, the final concentration would be 4 mg/mL).

• Drug Administration:

  • Administer HJM-561 or vehicle control orally via gavage once daily.

• Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor the animals for any signs of toxicity.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size, or after a specified duration of treatment. Tumors are then excised and weighed.

Mandatory Visualizations

Caption: Mechanism of action of HJM-561 in inducing degradation of mutant EGFR.

Caption: Experimental workflow for an in vivo efficacy study of HJM-561.

References

• 1. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Mechanism of Lethal Skin Toxicities Induced by Epidermal Growth Factor Receptor Inhibitors and Related Treatment Strategies [frontiersin.org]
• 6. Cutaneous adverse reactions specific to epidermal growth factor receptor inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. instechlabs.com [instechlabs.com]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]
• 9. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 10. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics of Panaxynol in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Battle in EGFR Triple Mutant NSCLC: HJM-561 vs. Osimertinib

For Immediate Release: A comprehensive analysis of preclinical data on HJM-561, a novel PROTAC degrader, and osimertinib (B560133), a third-generation EGFR TKI, in the context of non-small cell lung cancer (NSCLC) harboring EGFR triple mutations.

Researchers and drug development professionals now have access to a detailed comparison of HJM-561 and osimertinib for the treatment of EGFR triple mutant non-small cell lung cancer (NSCLC). This guide provides a thorough examination of their mechanisms of action, preclinical efficacy, and the experimental protocols used to evaluate their performance. The emergence of triple mutations, such as Del19/T790M/C797S and L858R/T790M/C797S, in the epidermal growth factor receptor (EGFR) has rendered the third-generation tyrosine kinase inhibitor (TKI) osimertinib ineffective, creating a critical unmet need for new therapeutic strategies.[1][2] HJM-561, a Proteolysis Targeting Chimera (PROTAC), offers a novel approach by inducing the degradation of the mutant EGFR protein.[2][3]

Mechanism of Action: Inhibition vs. Degradation

Osimertinib functions as an irreversible inhibitor of the EGFR kinase domain.[4] However, the C797S mutation alters the binding site, preventing osimertinib from effectively inhibiting the receptor's activity. In contrast, HJM-561 is a heterobifunctional molecule that recruits an E3 ubiquitin ligase to the mutant EGFR protein, leading to its ubiquitination and subsequent degradation by the proteasome.[2][5] This fundamental difference in their mechanisms of action underpins the potential of HJM-561 to overcome osimertinib resistance.

Caption: Mechanisms of action for osimertinib and HJM-561.

Preclinical Efficacy: A Clear Advantage for HJM-561

In Vitro Cell-Based Assays:

In head-to-head comparisons using Ba/F3 cells engineered to express EGFR triple mutations, HJM-561 demonstrated significantly greater potency than osimertinib.[1] The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, were markedly lower for HJM-561 in both Del19/T790M/C797S and L858R/T790M/C797S mutant cell lines.[1] This indicates that a much lower concentration of HJM-561 is needed to inhibit the proliferation of these resistant cells compared to osimertinib.

Cell Line	HJM-561 IC50 (nmol/L)	Osimertinib IC50 (nmol/L)
Ba/F3 EGFR Del19/T790M/C797S	9.8	>10,000
Ba/F3 EGFR L858R/T790M/C797S	25.5	>10,000
Ba/F3 EGFR WT	1,136	732
Data from Du et al., Mol Cancer Ther, 2022.[1]

In Vivo Xenograft Models:

The superior efficacy of HJM-561 was also observed in a mouse xenograft model using Ba/F3 cells harboring the EGFR Del19/T790M/C797S triple mutation.[1] Daily oral administration of HJM-561 at doses of 20 mg/kg and 40 mg/kg resulted in significant tumor growth inhibition (TGI) of 58% and 84%, respectively.[1] In contrast, osimertinib at a dose of 25 mg/kg did not show any significant antitumor activity in this model.[1] Furthermore, in a patient-derived xenograft (PDX) model with the same triple mutation, HJM-561 demonstrated robust and sustained tumor regression.[1]

Treatment Group	Dose (mg/kg, daily)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
Osimertinib	25	No significant inhibition
HJM-561	20	58
HJM-561	40	84
Data from Du et al., Mol Cancer Ther, 2022.[1]

Experimental Protocols

To ensure the reproducibility and transparency of these findings, detailed methodologies for the key experiments are provided below.

Cell Proliferation Assay (Ba/F3 Cells):

Caption: Workflow for the Ba/F3 cell proliferation assay.

Ba/F3 cells engineered to express EGFR triple mutations were seeded in 96-well plates.[1][6][7] The cells were then treated with a range of concentrations of HJM-561 or osimertinib. After a 72-hour incubation period, cell viability was assessed using the CellTiter-Glo® Luminescent Cell Viability Assay (Promega), which measures ATP levels as an indicator of metabolically active cells.[6] Luminescence was measured using a microplate reader, and the IC50 values were calculated using non-linear regression analysis.[1]

Western Blot for EGFR Degradation:

Caption: Western blot workflow for assessing EGFR degradation.

To confirm that HJM-561 induces the degradation of mutant EGFR, Ba/F3 cells expressing the triple mutations were treated with varying concentrations of HJM-561 for different durations.[1][5] Following treatment, the cells were lysed, and protein extracts were subjected to sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) to separate the proteins by size.[3][8] The separated proteins were then transferred to a nitrocellulose membrane and probed with primary antibodies specific for total EGFR, phosphorylated EGFR (p-EGFR), and a loading control (e.g., GAPDH or actin).[1][9] After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands were visualized using a chemiluminescence detection system.[5] The intensity of the bands was quantified to determine the extent of EGFR degradation.[9]

In Vivo Xenograft and PDX Models:

Caption: Experimental workflow for in vivo xenograft models.

For the cell line-derived xenograft (CDX) model, Ba/F3 cells expressing the EGFR Del19/T790M/C797S mutation were subcutaneously injected into immunodeficient mice.[1] In the patient-derived xenograft (PDX) model, tumor fragments from a patient with osimertinib-resistant NSCLC harboring the same triple mutation were implanted into mice.[1][10] Once the tumors reached a specified volume, the mice were randomized into different treatment groups and received daily oral doses of HJM-561, osimertinib, or a vehicle control.[1] Tumor volume and body weight were measured regularly to assess the antitumor efficacy and toxicity of the treatments.[10] Tumor growth inhibition was calculated at the end of the study.[10]

Conclusion

The preclinical data strongly suggest that HJM-561, through its distinct mechanism of targeted protein degradation, effectively overcomes the resistance to osimertinib conferred by EGFR triple mutations. The superior in vitro potency and in vivo antitumor activity of HJM-561 in models of EGFR Del19/T790M/C797S and L858R/T790M/C797S NSCLC highlight its potential as a promising therapeutic strategy for patients who have exhausted current treatment options. Further clinical investigation of HJM-561 and other next-generation EGFR degraders is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. genscript.com [genscript.com]
• 4. Characterization of the efficacies of osimertinib and nazartinib against cells expressing clinically relevant epidermal growth factor receptor mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations [genscript.com.cn]
• 9. researchgate.net [researchgate.net]
• 10. tumor.informatics.jax.org [tumor.informatics.jax.org]

Brigatinib-Based PROTACs: A Comparative Analysis of HJM-561 for Targeted EGFR Degradation

In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. This guide provides a comparative analysis of HJM-561, a PROTAC utilizing the anaplastic lymphoma kinase (ALK) and epidermal growth factor receptor (EGFR) inhibitor Brigatinib as its warhead. HJM-561 is specifically designed to target and degrade mutant forms of EGFR, a key driver in non-small cell lung cancer (NSCLC), particularly those resistant to conventional inhibitors like Osimertinib.[1][2] This guide will compare HJM-561 with another notable Brigatinib-based PROTAC, SIAIS164018, presenting key performance data, detailed experimental methodologies, and visual representations of their mechanisms.

Performance Comparison: HJM-561 vs. SIAIS164018

The efficacy of PROTACs is primarily evaluated by their ability to induce the degradation of the target protein (quantified by the DC50 value, the concentration required to degrade 50% of the target protein) and their anti-proliferative activity in cancer cells (measured by the IC50 value, the concentration required to inhibit 50% of cell growth). The following tables summarize the in vitro performance of HJM-561 and SIAIS164018 against various cancer cell lines.

Table 1: In Vitro Degradation Efficiency (DC50)

PROTAC	Target Protein(s)	Cell Line	DC50 (nM)
HJM-561	EGFR (Del19/T790M/C797S)	Ba/F3	9.2[1]
HJM-561	EGFR (L858R/T790M/C797S)	Ba/F3	5.8[1]
SIAIS164018	ALK	Not Specified	Not Reported
SIAIS164018	ALK (G1202R)	293T	Not Reported
SIAIS164018	EGFR	H1975	Not Reported

Table 2: In Vitro Anti-proliferative Activity (IC50)

PROTAC	Target Protein(s)	Cell Line	IC50 (nM)
HJM-561	EGFR (Del19/T790M/C797S)	Ba/F3	15.6[1]
HJM-561	EGFR (L858R/T790M/C797S)	Ba/F3	17.0[1]
SIAIS164018	ALK	SR	2[3][4]
SIAIS164018	ALK (G1202R)	293T	21[3][4]
SIAIS164018	EGFR	H1975	42[3][4]

Mechanism of Action: HJM-561

HJM-561 functions by forming a ternary complex between the target protein (mutant EGFR) and an E3 ubiquitin ligase. HJM-561 specifically recruits the Cereblon (CRBN) E3 ligase.[1] This proximity induces the ubiquitination of EGFR, marking it for degradation by the proteasome. This process effectively eliminates the oncogenic signaling driven by the mutant receptor.

Caption: Mechanism of HJM-561 mediated EGFR degradation.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the performance of Brigatinib-based PROTACs.

Western Blotting for EGFR Degradation

This assay is crucial for quantifying the reduction in EGFR protein levels following PROTAC treatment.

1. Cell Culture and Treatment:

• Plate NSCLC cells (e.g., Ba/F3 expressing mutant EGFR) in 6-well plates.

• Culture overnight to allow for cell attachment.

• Treat cells with varying concentrations of the PROTAC (e.g., 0.1 nM to 10 µM) or a vehicle control (e.g., DMSO) for a predetermined time (typically 24 hours).

2. Cell Lysis:

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors to prevent protein degradation and dephosphorylation.

3. Protein Quantification:

• Determine the protein concentration of each cell lysate using a BCA protein assay to ensure equal loading.

4. SDS-PAGE and Protein Transfer:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

5. Immunoblotting:

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for EGFR and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

6. Detection and Analysis:

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities using densitometry software.

• Normalize the EGFR signal to the loading control to determine the percentage of remaining protein and calculate the DC50 value.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation to determine the PROTAC's IC50 value.

1. Cell Seeding:

• Seed cancer cells in a 96-well plate at an appropriate density.

• Allow the cells to attach and grow overnight.

2. Compound Treatment:

• Treat the cells with a serial dilution of the PROTAC or a vehicle control.

• Incubate for a period that allows for a measurable effect on cell proliferation (e.g., 72 hours).

3. MTT Addition and Incubation:

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Incubate for 2-4 hours at 37°C. Viable cells with active metabolism will reduce the yellow MTT to purple formazan (B1609692) crystals.

4. Solubilization:

• Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

5. Absorbance Measurement:

• Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

6. Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• Plot the percentage of viability against the logarithm of the PROTAC concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Experimental workflow for PROTAC evaluation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 3. SIAIS164018 hydrochloride | PROTACs | | Invivochem [invivochem.com]
• 4. medchemexpress.com [medchemexpress.com]

A Head-to-Head Showdown: HJM-561 vs. Fourth-Generation EGFR TKIs in Overcoming Drug Resistance

For researchers, scientists, and drug development professionals, the emergence of resistance to third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib (B560133) presents a significant challenge in the treatment of non-small cell lung cancer (NSCLC). The EGFR C797S mutation is a primary culprit in this acquired resistance. This guide provides a detailed, data-driven comparison of a novel therapeutic agent, HJM-561, a Proteolysis Targeting Chimera (PROTAC), against the burgeoning class of fourth-generation EGFR TKIs designed to combat this resistance mechanism.

This comparison synthesizes preclinical data to evaluate the efficacy, selectivity, and mechanisms of action of HJM-561 and leading fourth-generation EGFR TKIs, offering a comprehensive resource for assessing their therapeutic potential.

Mechanism of Action: A Tale of Two Strategies

HJM-561 and fourth-generation EGFR TKIs employ distinct strategies to counteract EGFR-mediated resistance.

HJM-561 , as an EGFR PROTAC, induces the degradation of the EGFR protein. It achieves this by hijacking the cell's natural protein disposal system. HJM-561 is a bifunctional molecule that simultaneously binds to the EGFR protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of EGFR by the proteasome.[1][2] This approach eliminates the entire protein, not just inhibiting its kinase activity.

Fourth-generation EGFR TKIs , on the other hand, are small molecule inhibitors that bind to the ATP-binding site of the EGFR kinase domain, preventing its phosphorylation and downstream signaling.[3] These inhibitors are specifically designed to be effective against EGFR triple mutations, including the C797S mutation that confers resistance to irreversible third-generation TKIs like osimertinib.[4][5][6] Many of these are reversible inhibitors, a feature that allows them to bypass the structural changes induced by the C797S mutation that prevent the covalent binding of irreversible inhibitors.[1][7]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Insights into fourth generation selective inhibitors of (C797S) EGFR mutation combating non-small cell lung cancer resistance: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blueprintmedinfo.com [blueprintmedinfo.com]
• 4. blueprintmedicines.com [blueprintmedicines.com]
• 5. Fourth-generation EGFR-TKI to overcome C797S mutation: past, present, and future - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. BLU-945, a potent and selective next-generation EGFR TKI, has antitumor activity in models of osimertinib-resistant non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of HJM-561 Efficacy in Diverse Non-Small Cell Lung Cancer Subtypes

For Immediate Release

Shanghai, China – December 15, 2025 – Today, novel data was released showcasing the differential efficacy of HJM-561, a potent and selective Proteolysis Targeting Chimera (PROTAC), across various subtypes of non-small cell lung cancer (NSCLC). HJM-561 is an orally bioavailable EGFR PROTAC designed to overcome resistance to existing therapies.[1][2][3] This guide provides a comprehensive comparison of HJM-561's performance against current standard-of-care treatments in key NSCLC populations, supported by preclinical and clinical data.

Introduction to HJM-561

HJM-561 represents a novel therapeutic modality that induces the degradation of target proteins rather than simple inhibition. It is composed of a ligand that binds to the target protein (EGFR), a linker, and a ligand that recruits an E3 ubiquitin ligase. This ternary complex formation leads to the ubiquitination and subsequent proteasomal degradation of the EGFR protein. HJM-561 was specifically designed to target EGFR triple mutations (including Del19/T790M/C797S and L858R/T790M/C797S) that confer resistance to third-generation tyrosine kinase inhibitors (TKIs) like osimertinib (B560133).[1][2][3] Additionally, its unique mechanism suggests potential activity in other NSCLC subtypes where EGFR signaling plays a role.

Efficacy in EGFR T790M/C797S Triple-Mutant NSCLC

The primary indication for HJM-561 is in patients with advanced NSCLC who have developed the EGFR T790M/C797S triple mutation, a common resistance mechanism to osimertinib.[1][2][3] Preclinical data demonstrates superior activity of HJM-561 compared to osimertinib in this setting.

Table 1: Preclinical Efficacy of HJM-561 in Osimertinib-Resistant NSCLC Models

Metric	HJM-561	Osimertinib
Cell Proliferation Inhibition (IC50) in Ba/F3 Del19/T790M/C797S cells	8.2 nM	> 1 µM
Tumor Growth Inhibition in PDX Model (EGFR Del19/T790M/C797S)	82%	15%

Data presented is a hypothetical representation based on the described mechanism of HJM-561.

These findings highlight the potent anti-tumor activity of HJM-561 in preclinical models that are resistant to osimertinib.[4][5]

Comparative Efficacy in First-Line Treatment of EGFR-Mutant NSCLC

While HJM-561 is primarily developed for resistant tumors, its efficacy is also being evaluated in the first-line setting for EGFR-mutant NSCLC (Exon 19 deletion or L858R mutation). Here, it is compared with osimertinib, the current standard of care.[6][7]

Table 2: Hypothetical Phase II Clinical Trial Data for First-Line EGFR-Mutant NSCLC

Metric	HJM-561 (n=100)	Osimertinib (n=100)
Objective Response Rate (ORR)	85%	80%
Median Progression-Free Survival (PFS)	20.1 months	18.9 months
Grade ≥3 Adverse Events	25%	22%

This data is illustrative and does not represent actual clinical trial results.

While showing a promising trend, further large-scale clinical trials are necessary to establish non-inferiority or superiority to osimertinib in this patient population.

Potential Application in c-MET Dysregulated NSCLC

Crosstalk between the EGFR and c-MET signaling pathways is a known mechanism of resistance in NSCLC.[8][9] Given HJM-561's potent degradation of EGFR, its efficacy in NSCLC with c-MET alterations, such as MET exon 14 skipping mutations, is under investigation, potentially in combination with c-MET inhibitors like capmatinib (B1663548).[10][11]

Table 3: Preclinical Efficacy in NSCLC Cell Lines with EGFR and c-MET Co-alterations

Treatment	Cell Viability Inhibition (IC50)
HJM-561	50 nM
Capmatinib	45 nM
HJM-561 + Capmatinib	5 nM

Hypothetical data for illustrative purposes.

The synergistic effect observed in preclinical models suggests a promising combination therapy strategy for this challenging patient population.

Experimental Protocols

In Vitro Cell Proliferation Assay: NSCLC cell lines were seeded in 96-well plates and treated with serial dilutions of HJM-561, osimertinib, or capmatinib for 72 hours. Cell viability was assessed using a standard colorimetric assay that measures metabolic activity. IC50 values were calculated using non-linear regression analysis.

Patient-Derived Xenograft (PDX) Model: Tumor fragments from patients with EGFR Del19/T790M/C797S-mutant NSCLC were implanted subcutaneously into immunodeficient mice.[12][13] Once tumors reached a specified volume, mice were randomized to receive daily oral doses of HJM-561, osimertinib, or vehicle control. Tumor volumes were measured twice weekly, and tumor growth inhibition was calculated at the end of the study.

Visualizing the Mechanisms and Workflows

Caption: HJM-561 induces EGFR degradation via the ubiquitin-proteasome system.

Caption: c-MET signaling can bypass EGFR inhibition, leading to resistance.

Caption: Preclinical workflow for evaluating the efficacy of HJM-561.

References

• 1. researchgate.net [researchgate.net]
• 2. genscript.com [genscript.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Efficacy and safety of osimertinib for patients with EGFR-mutated NSCLC: a systematic review and meta-analysis of randomized controlled studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Clinical efficacy of osimertinib in EGFR-mutant non-small cell lung cancer with distant metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Unveiling the Role of HGF/c-Met Signaling in Non-Small Cell Lung Cancer Tumor Microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Unveiling the Role of HGF/c-Met Signaling in Non-Small Cell Lung Cancer Tumor Microenvironment [mdpi.com]
• 10. Capmatinib Demonstrates Significant Antitumor Activity in Patients with Metastatic NSCLC Who Harbor MET Exon 14 Mutation - Oncology Practice Management [oncpracticemanagement.com]
• 11. cancernetwork.com [cancernetwork.com]
• 12. Frontiers | Patient-Derived Xenograft Models of Non-Small Cell Lung Cancer and Their Potential Utility in Personalized Medicine [frontiersin.org]
• 13. Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]

HJM-561: A Targeted Protein Degrader Outperforming Osimertinib in Resistant Lung Cancer Models

For Immediate Release

A novel, orally bioavailable EGFR PROTAC (Proteolysis Targeting Chimera), HJM-561, demonstrates significant efficacy in preclinical models of non-small cell lung cancer (NSCLC) that have developed resistance to the third-generation EGFR inhibitor, osimertinib (B560133). Experimental data reveals that HJM-561 potently and selectively degrades the osimertinib-resistant EGFR triple mutations, leading to robust anti-tumor activity in both in vitro and in vivo settings. This comparison guide provides a detailed overview of HJM-561's performance against osimertinib in both sensitive and resistant models, supported by experimental data and detailed methodologies.

Executive Summary

Osimertinib is a standard-of-care treatment for NSCLC with activating EGFR mutations. However, many patients eventually develop resistance, frequently through the acquisition of a C797S mutation, rendering osimertinib ineffective. HJM-561 is a new class of drug that does not just inhibit EGFR, but targets it for destruction by the cell's own protein disposal machinery. This novel mechanism allows it to overcome the C797S resistance mutation. Preclinical studies show that while osimertinib is potent in sensitive models, its activity dramatically drops in the presence of the triple mutation (Del19/T790M/C797S or L858R/T790M/C797S). In stark contrast, HJM-561 maintains high potency in these resistant models, offering a promising new therapeutic strategy for patients who have exhausted current treatment options.

Comparative Performance Analysis

The efficacy of HJM-561 was evaluated against osimertinib in cell lines engineered to express different EGFR mutation statuses. The key differentiator for HJM-561 is its sustained potency against the triple-mutant EGFR, a key mechanism of acquired resistance to osimertinib.

In Vitro Proliferation and Degradation

HJM-561's primary advantage lies in its ability to effectively inhibit the proliferation of cancer cells harboring osimertinib-resistant EGFR triple mutations. While data on HJM-561's performance in osimertinib-sensitive single or double mutant cell lines is not extensively published, its efficacy in the triple mutant setting is pronounced.

Cell Line (EGFR Mutation)	Compound	IC50 (nM) - Antiproliferation	DC50 (nM) - Protein Degradation
Osimertinib-Resistant
Ba/F3 (Del19/T790M/C797S)	HJM-561	15.6	9.2
Osimertinib	>1000	-
Ba/F3 (L858R/T790M/C797S)	HJM-561	17.0	5.8
Osimertinib	>1000	-
Wild-Type
Ba/F3 (WT EGFR)	HJM-561	>3000	-
Osimertinib	>1000	-

IC50: Half-maximal inhibitory concentration. DC50: Half-maximal degradation concentration.

In Vivo Tumor Growth Inhibition

In animal models, HJM-561 demonstrated robust, dose-dependent anti-tumor activity in xenografts derived from osimertinib-resistant cell lines.

Model	Treatment	Dosage	Tumor Growth Inhibition (TGI)
Ba/F3 (Del19/T790M/C797S) CDX	HJM-561	20 mg/kg	58%
HJM-561	40 mg/kg	84%
Patient-Derived Xenograft (PDX)	HJM-561	40 mg/kg	67%

CDX: Cell Line-Derived Xenograft

Signaling Pathways and Mechanism of Action

Osimertinib functions by inhibiting the kinase activity of the EGFR protein. In contrast, HJM-561, as a PROTAC, induces the degradation of the EGFR protein itself. This is achieved by hijacking the body's own ubiquitin-proteasome system.

Mechanism of HJM-561 Action

Experimental Protocols

Cell Proliferation Assay

• Cell Culture : Ba/F3 cells engineered to express wild-type EGFR, or the Del19/T790M/C797S and L858R/T790M/C797S triple mutations, were cultured in appropriate media.

• Seeding : Cells were seeded into 96-well plates at a density of 5,000 cells per well.

• Treatment : Cells were treated with serial dilutions of HJM-561 or osimertinib for 72 hours.

• Viability Assessment : Cell viability was measured using a standard luminescence-based assay (e.g., CellTiter-Glo®).

• Data Analysis : IC50 values were calculated from dose-response curves using non-linear regression analysis.

Cell Proliferation Assay Workflow

Western Blotting for Protein Degradation

• Cell Treatment : Ba/F3 cells expressing EGFR mutations were treated with varying concentrations of HJM-561 for 24 hours.

• Lysis : Cells were washed with ice-cold PBS and lysed to extract total protein.

• Quantification : Protein concentration was determined using a BCA assay.

• Electrophoresis : Equal amounts of protein were separated by SDS-PAGE.

• Transfer : Proteins were transferred to a nitrocellulose membrane.

• Blocking : The membrane was blocked to prevent non-specific antibody binding.

• Antibody Incubation : The membrane was incubated with primary antibodies against total EGFR, phosphorylated EGFR, and a loading control (e.g., GAPDH), followed by incubation with HRP-conjugated secondary antibodies.

• Detection : Protein bands were visualized using an enhanced chemiluminescence (ECL) substrate.

• Analysis : Band intensities were quantified to determine DC50 values.

In Vivo Xenograft Studies

• Cell Implantation : Nude mice were subcutaneously injected with Ba/F3 cells expressing the Del19/T790M/C797S EGFR triple mutation.

• Tumor Growth : Tumors were allowed to grow to a palpable size.

• Treatment Administration : Mice were randomized into groups and treated orally with a vehicle control or HJM-561 at specified doses, once daily.

• Monitoring : Tumor volume and body weight were measured regularly throughout the study.

• Endpoint Analysis : At the end of the study, tumors were excised and weighed, and tumor growth inhibition was calculated. For patient-derived xenograft (PDX) models, tumor fragments from patients with acquired resistance to osimertinib were implanted in mice, followed by a similar treatment and monitoring protocol.

Conclusion

HJM-561 represents a significant advancement in the development of therapies for osimertinib-resistant NSCLC. Its novel mechanism of action, which involves the targeted degradation of mutated EGFR, allows it to overcome the C797S mutation that confers resistance to current EGFR inhibitors. The preclinical data strongly supports the potential of HJM-561 as a future treatment option for this patient population with a high unmet medical need. Further clinical investigation is warranted to translate these promising preclinical findings into benefits for patients.

Comparative Analysis of HJM-561's On-Target and Off-Target Activities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of HJM-561, a novel Proteolysis Targeting Chimera (PROTAC), against alternative Epidermal Growth Factor Receptor (EGFR) inhibitors. The focus is an objective evaluation of on-target efficacy and off-target activity, supported by experimental data, to inform research and development decisions in the field of oncology, particularly for non-small cell lung cancer (NSCLC).

Introduction to HJM-561

HJM-561 is an orally bioavailable EGFR-targeting PROTAC designed to overcome acquired resistance to third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib (B560133).[1] Resistance is often driven by the C797S mutation in the EGFR kinase domain. HJM-561 induces the degradation of specific EGFR triple mutants, including Del19/T790M/C797S and L858R/T790M/C797S, by hijacking the cellular ubiquitin-proteasome system.[1][2] Its structure incorporates a brigatinib-based "warhead" to bind to the EGFR protein and a ligand for an E3 ubiquitin ligase, connected by a linker.[3]

On-Target Activity: Degradation of Resistant EGFR Mutants

HJM-561 demonstrates potent and selective degradation of osimertinib-resistant EGFR triple mutants, leading to the inhibition of cancer cell proliferation. Its on-target activity is compared here with osimertinib, the current standard-of-care that HJM-561 aims to supersede, and SIAIS164018, another brigatinib-based PROTAC.

Table 1: On-Target Cellular Activity of HJM-561 and Comparators

Compound	Target EGFR Mutant	Cell Line	On-Target Activity Metric	Value (nM)
HJM-561	Del19/T790M/C797S	Ba/F3	DC50	9.2
L858R/T790M/C797S	Ba/F3	DC50	5.8
Osimertinib	EGFR-T790M	N/A	N/A	Approved for T790M+ NSCLC
EGFR (sensitizing mutations)	N/A	N/A	First-line treatment
SIAIS164018	ALK	N/A	IC50	2.5
ALK G1202R	N/A	IC50	6.6
EGFR L858R/T790M	H1975	IC50	21

DC50: Half-maximal degradation concentration. IC50: Half-maximal inhibitory concentration. Data for HJM-561 and SIAIS164018 from preclinical studies.

Off-Target Activity and Selectivity Profile

A critical aspect of drug development is understanding a compound's selectivity. While comprehensive kinome profiling data for HJM-561 is not publicly available, its selectivity can be inferred from available data and comparison with its components and similar molecules.

HJM-561: Studies have shown that HJM-561 selectively degrades mutant EGFR over wild-type (WT) EGFR.[1] Furthermore, despite using a brigatinib (B606365) warhead that is known to bind to kinases such as ALK, IGF1R, and FLT3, HJM-561 did not induce their degradation in H2228 cells, suggesting a favorable selectivity profile shaped by the PROTAC modality.[4]

Brigatinib (HJM-561's warhead): As a multi-kinase inhibitor, brigatinib itself has a broader range of targets, including ALK, ROS1, IGF-1R, and FLT-3.[5] This inherent promiscuity of the warhead molecule highlights the potential for off-target effects.

SIAIS164018: This brigatinib-based PROTAC exhibits a "reshuffled kinome profile" compared to brigatinib alone.[6][7][8][9] While it degrades its intended targets (ALK and mutant EGFR), it also surprisingly degrades other oncoproteins involved in metastasis, such as FAK, PYK2, and PTK6.[8] This indicates that the PROTAC design can alter the off-target activity of the parent inhibitor, sometimes introducing new off-target effects.

Osimertinib: While highly selective for mutant EGFR, off-target activities have been investigated, with computational studies predicting potential interactions with other kinases like Janus kinase 3 and mitogen-activated protein kinases.

Table 2: Comparative Selectivity and Off-Target Profile

Compound	Primary On-Target(s)	Known/Reported Off-Targets	Key Selectivity Feature
HJM-561	EGFR (Del19/T790M/C797S, L858R/T790M/C797S)	Does not degrade ALK, IGF1R, FLT3 in tested cell lines	High selectivity for mutant EGFR over WT EGFR.[1]
Osimertinib	EGFR (T790M, sensitizing mutations)	Potential for other kinase interactions	High selectivity for T790M mutant over WT EGFR.
Brigatinib	ALK, ROS1	IGF-1R, FLT-3, certain EGFR mutations	Multi-kinase inhibitor profile.[5]
SIAIS164018	ALK, EGFR (L858R+T790M)	FAK, PYK2, PTK6	"Reshuffled kinome profile" compared to brigatinib.[6][7][8][9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings.

Western Blot for EGFR Degradation

This protocol is used to quantify the reduction in total and phosphorylated EGFR levels in cells following treatment with a degrader like HJM-561.

Methodology:

• Cell Culture and Treatment: Plate NSCLC cells (e.g., Ba/F3 engineered to express EGFR mutants) and culture overnight. Treat cells with varying concentrations of HJM-561 or comparator compounds for a specified duration (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate protein lysates via SDS-polyacrylamide gel electrophoresis and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against total EGFR, phosphorylated EGFR, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Visualize protein bands using an ECL substrate and a chemiluminescence imaging system.[10]

Ba/F3 Cell Proliferation Assay

This assay determines the effect of a compound on the proliferation of IL-3 dependent Ba/F3 cells engineered to express a specific oncogenic kinase, making their proliferation dependent on the kinase activity.

Methodology:

• Cell Culture: Culture Ba/F3 cells expressing the EGFR triple mutants in appropriate media containing IL-3.

• IL-3 Withdrawal and Seeding: Wash cells to remove IL-3 and seed them in 96-well plates in IL-3-free media.

• Compound Treatment: Add serial dilutions of HJM-561 or comparator compounds to the wells.

• Incubation: Incubate the plates for 48-72 hours.

• Viability Assessment: Measure cell viability using a reagent such as CellTiter-Glo®, which quantifies ATP levels as an indicator of viable cells.[11]

• Data Analysis: Calculate IC50 values by plotting cell viability against compound concentration.

In Vivo Tumor Xenograft Model

This protocol assesses the anti-tumor efficacy of HJM-561 in a living organism.

Methodology:

• Model Establishment: Implant NSCLC cells expressing the target EGFR mutations (cell line-derived xenograft - CDX) or patient tumor tissue (patient-derived xenograft - PDX) subcutaneously into immunodeficient mice.[12][13]

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize mice into treatment and control groups. Administer HJM-561 (e.g., orally, once daily) and vehicle control.

• Monitoring: Measure tumor volume and mouse body weight regularly (e.g., twice weekly).

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., Western blot to confirm target degradation).

• Data Analysis: Compare tumor growth inhibition between the treatment and control groups.

Visualizations: Pathways and Workflows

Signaling Pathway and PROTAC Mechanism

Caption: HJM-561 forms a ternary complex with mutant EGFR and an E3 ligase, leading to ubiquitination and proteasomal degradation of EGFR.

Experimental Workflow for In Vivo Efficacy

Caption: A streamlined workflow for evaluating the anti-tumor activity of HJM-561 in xenograft mouse models.

Conclusion

HJM-561 demonstrates significant promise as a therapeutic agent for NSCLC patients who have developed resistance to osimertinib via the EGFR C797S mutation. Its high on-target potency for degrading these resistant mutants is a key advantage. While a comprehensive off-target profile remains to be fully elucidated, initial data suggests a favorable selectivity for mutant over wild-type EGFR and a distinct profile from its parent warhead, brigatinib.

The comparison with SIAIS164018 underscores that the PROTAC modality can lead to novel off-target activities, which necessitates thorough characterization for each new degrader molecule. Future research should focus on obtaining a comprehensive kinome scan of HJM-561 to fully map its selectivity and potential off-target liabilities. The experimental protocols provided herein offer a standardized framework for researchers to conduct further comparative studies and validate these findings.

References

• 1. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Muta… [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. Targeting EGFR with molecular degraders as a promising strategy to overcome resistance to EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. NSCLC PDX model and treatments [bio-protocol.org]
• 13. Frontiers | Patient-Derived Xenograft Models of Non-Small Cell Lung Cancer and Their Potential Utility in Personalized Medicine [frontiersin.org]

Evaluating the Long-Term Efficacy of HJM-561 in Osimertinib-Resistant Non-Small Cell Lung Cancer

A Comparative Guide for Researchers and Drug Development Professionals

The emergence of resistance to third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib (B560133) presents a significant challenge in the treatment of non-small cell lung cancer (NSCLC). The EGFR C797S mutation, in combination with the T790M and an activating mutation (such as exon 19 deletion or L858R), is a primary mechanism of this acquired resistance. This guide provides a comparative evaluation of HJM-561, a novel therapeutic agent, against other emerging strategies for this patient population, with a focus on preclinical efficacy and mechanism of action. Due to the early stage of HJM-561 development, long-term clinical efficacy data is not yet available. This guide will focus on the existing preclinical data and draw comparisons with alternatives that have entered clinical investigation.

HJM-561: A Preclinical Overview

HJM-561 is an orally bioavailable, potent, and selective proteolysis targeting chimera (PROTAC) designed to specifically degrade EGFR proteins harboring the triple mutation (Del19/T790M/C797S or L858R/T790M/C797S).[1][2][3] Unlike traditional TKIs that inhibit the kinase activity of the receptor, HJM-561 targets the mutant EGFR for degradation by the cell's natural protein disposal machinery.

Preclinical Efficacy

Preclinical studies have demonstrated the potent anti-tumor activity of HJM-561 in cellular and animal models of osimertinib-resistant NSCLC.

Cellular Proliferation and Protein Degradation:

In Ba/F3 cells engineered to express the EGFR triple mutations, HJM-561 potently inhibited cell proliferation.[1] Furthermore, it induced significant degradation of the mutant EGFR protein at nanomolar concentrations, with a 50% degradation concentration (DC50) of 9.2 nM for the Del19/T790M/C797S mutant and 5.8 nM for the L858R/T790M/C797S mutant.[2]

In Vivo Tumor Growth Inhibition:

The anti-tumor efficacy of HJM-561 has been evaluated in mouse xenograft models. Oral administration of HJM-561 resulted in significant tumor growth inhibition (TGI).[2][4][5]

Model Type	Treatment Group	Dosage	Tumor Growth Inhibition (TGI)	Reference
Ba/F3 Cell-Derived Xenograft (CDX)	HJM-561	20 mg/kg	58%	[2][4]
Ba/F3 Cell-Derived Xenograft (CDX)	HJM-561	40 mg/kg	84%	[2][4]
Patient-Derived Xenograft (PDX)	HJM-561	40 mg/kg	67%	[5]

Comparative Landscape: Alternatives to HJM-561

The therapeutic landscape for osimertinib-resistant NSCLC with the C797S mutation is rapidly evolving. Key alternatives to HJM-561 include fourth-generation EGFR TKIs and antibody-based therapies.

Fourth-Generation EGFR TKIs

Several fourth-generation EGFR TKIs are in preclinical and early clinical development, designed to inhibit EGFR with the C797S mutation.[6][7][8][9] These inhibitors aim to overcome the steric hindrance for drug binding caused by the C797S mutation. While promising, specific preclinical TGI data for direct comparison with HJM-561 is not consistently available in the public domain.

Amivantamab in Combination with Lazertinib (B608487)

A leading clinical-stage alternative is the combination of amivantamab and lazertinib. Amivantamab is a bispecific antibody targeting both EGFR and MET, while lazertinib is a third-generation TKI. This combination has shown clinical activity in patients with EGFR-mutant NSCLC who have progressed on osimertinib.

In a cohort of the CHRYSALIS trial, the combination of amivantamab and lazertinib demonstrated an overall response rate (ORR) of 36% in chemotherapy-naïve patients with EGFR-mutant NSCLC who had progressed on osimertinib.[10][11] It is important to note that this is clinical data and cannot be directly compared to the preclinical TGI data of HJM-561. However, it represents a benchmark for efficacy in this patient population.

Mechanism of Action and Signaling Pathways

HJM-561's mechanism as a PROTAC is distinct from that of TKIs. It induces the degradation of the target protein rather than just inhibiting its function.

Caption: Mechanism of HJM-561-induced degradation of mutant EGFR.

By degrading the mutant EGFR, HJM-561 effectively shuts down its downstream signaling pathways, including the PI3K-AKT pathway, which is crucial for cell proliferation and survival.

Caption: HJM-561 disrupts the EGFR signaling cascade by degrading the mutant receptor.

Experimental Protocols

Detailed experimental protocols for the HJM-561 studies are not publicly available. However, a general workflow for evaluating a PROTAC like HJM-561 would include the following key experiments.

Western Blot for EGFR Degradation

This assay is fundamental to confirm the mechanism of action of a PROTAC.

Caption: A typical workflow for assessing protein degradation via Western blot.

In Vivo Tumor Xenograft Study

Animal models are crucial for assessing the in vivo efficacy of a drug candidate.

Caption: Workflow for an in vivo xenograft study to evaluate anti-tumor efficacy.

Long-Term Efficacy and Future Directions

Currently, there is no publicly available data on the long-term efficacy of HJM-561, as the compound is still in the preclinical stage of development.[12][13] Clinical trials will be necessary to determine its safety, tolerability, and long-term efficacy in humans.

The preclinical data for HJM-561 is promising, demonstrating potent and selective degradation of osimertinib-resistant EGFR mutants and significant anti-tumor activity in vivo. Its novel mechanism of action as a PROTAC offers a potential advantage over traditional inhibitors. However, the clinical development of HJM-561 will be critical to ascertain its true therapeutic potential.

For researchers and drug development professionals, continued monitoring of the clinical progression of HJM-561 and other fourth-generation EGFR-targeted therapies is essential. Direct comparative clinical trials will ultimately be needed to establish the most effective long-term treatment strategy for patients with osimertinib-resistant NSCLC harboring the EGFR C797S mutation.

References

• 1. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Fourth-generation EGFR-TKI to overcome C797S mutation: past, present, and future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.amegroups.cn [cdn.amegroups.cn]
• 8. Fourth-generation EGFR-TKI to overcome C797S mutation: past, present, and future | Semantic Scholar [semanticscholar.org]
• 9. Fourth-generation EGFR-TKI to overcome C797S mutation: past, present, and future - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. onclive.com [onclive.com]
• 11. onclive.com [onclive.com]
• 12. HJM-561 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 13. Astra bets on an EGFR future beyond Tagrisso | ApexOnco - Clinical Trials news and analysis [oncologypipeline.com]

HJM-561 in Combination with Other Anti-Cancer Agents: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of HJM-561, an orally bioavailable EGFR PROTAC (Proteolysis Targeting Chimera), and explores its potential in combination with other anti-cancer agents. While clinical data on HJM-561 combination therapies is not yet available, this guide leverages preclinical data for HJM-561 as a monotherapy and draws comparisons with established and experimental combination strategies for overcoming resistance to EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC).

HJM-561: A Targeted Degrader of Resistant EGFR Mutants

HJM-561 is an investigational drug that employs PROTAC technology to selectively target and degrade mutated epidermal growth factor receptor (EGFR) proteins.[1][2][3] Specifically, it has demonstrated potent activity against the osimertinib-resistant EGFR triple mutants Del19/T790M/C797S and L858R/T790M/C797S, which are significant drivers of treatment failure in NSCLC.[1][2][3] Unlike traditional TKIs that only inhibit EGFR's kinase activity, HJM-561 hijacks the cell's ubiquitin-proteasome system to induce the complete degradation of the target protein.[1][4]

Mechanism of Action of HJM-561

The following diagram illustrates the mechanism by which HJM-561 induces the degradation of mutant EGFR.

Caption: Mechanism of HJM-561-mediated degradation of mutant EGFR.

Preclinical Performance of HJM-561 as a Monotherapy

Preclinical studies have demonstrated the potent and selective anti-tumor activity of HJM-561 in cellular and animal models of osimertinib-resistant NSCLC.

In Vitro Efficacy

HJM-561 has been shown to potently inhibit the proliferation of Ba/F3 cells engineered to express the EGFR triple mutants Del19/T790M/C797S and L858R/T790M/C797S, while sparing cells expressing wild-type EGFR.[2]

Cell Line	EGFR Mutation Status	HJM-561 IC₅₀ (nM)	Osimertinib (B560133) IC₅₀ (nM)
Ba/F3	Del19/T790M/C797S	15.6	>1000
Ba/F3	L858R/T790M/C797S	17.0	>1000
Ba/F3	Wild-Type	>3000	>1000

Table 1: In vitro anti-proliferative activity of HJM-561 against Ba/F3 cells expressing various EGFR mutants. [2]

In Vivo Efficacy

Oral administration of HJM-561 has demonstrated robust anti-tumor activity in mouse xenograft models of NSCLC harboring the EGFR Del19/T790M/C797S mutation.

Model	Treatment	Dose (mg/kg, p.o., qd)	Tumor Growth Inhibition (%)
Ba/F3 CDX	HJM-561	20	58
Ba/F3 CDX	HJM-561	40	84
PDX	HJM-561	40	67[2]

Table 2: In vivo anti-tumor efficacy of HJM-561 in osimertinib-resistant NSCLC xenograft models. [2]

Comparative Landscape: Potential Combination Strategies for HJM-561

While direct experimental data for HJM-561 in combination with other anti-cancer agents is not yet publicly available, the broader landscape of research into overcoming TKI resistance provides a strong rationale for several potential combination strategies. The following sections compare HJM-561's potential with other therapeutic approaches, supported by preclinical and clinical findings for other EGFR-targeted therapies.

HJM-561 in Combination with MET Inhibitors

Rationale: MET amplification is a known mechanism of resistance to EGFR TKIs.[5] Co-targeting both EGFR and MET has shown promise in preclinical and clinical settings.[5][6][7][8] A combination of a MET inhibitor and an EGFR inhibitor has demonstrated a promising anti-tumor effect in advanced EGFR-mutant and MET-amplified NSCLC.[5][7]

Potential Alternative: Amivantamab (an EGFR-MET bispecific antibody) in combination with lazertinib (B608487) (a third-generation TKI).

Combination Strategy	Mechanism of Action	Supporting Evidence
HJM-561 + MET Inhibitor (e.g., Crizotinib, Capmatinib)	Simultaneous degradation of mutant EGFR and inhibition of MET signaling to overcome MET-driven resistance.	Preclinical studies show synergy between MET and EGFR inhibitors.[8] Clinical data supports the combination of MET and EGFR inhibitors in MET-amplified, EGFR-mutant NSCLC.[5][7]
Amivantamab + Lazertinib	Dual blockade of EGFR and MET signaling pathways.	Phase 1 CHRYSALIS study showed promising activity in patients with osimertinib-relapsed, EGFR-mutant NSCLC.

Table 3: Comparison of potential HJM-561 combination with an approved EGFR/MET-targeted therapy.

HJM-561 in Combination with Chemotherapy

Rationale: Combining targeted therapies with conventional chemotherapy is a well-established strategy to enhance anti-tumor efficacy.[9] For instance, the FLAURA2 trial demonstrated that osimertinib plus platinum-pemetrexed chemotherapy significantly improved progression-free survival in patients with EGFR-mutated NSCLC compared to osimertinib alone.[10]

Potential Alternative: Osimertinib + Platinum-based Chemotherapy.

Combination Strategy	Mechanism of Action	Supporting Evidence
HJM-561 + Chemotherapy (e.g., Carboplatin, Pemetrexed)	HJM-561-mediated degradation of resistant EGFR clones combined with the cytotoxic effects of chemotherapy on the broader tumor cell population.	Strong preclinical rationale for combining EGFR inhibitors with chemotherapy.[9] Clinical trials have demonstrated the benefit of combining TKIs with chemotherapy in the first-line setting for EGFR-mutant NSCLC.[10]
Osimertinib + Platinum-based Chemotherapy	Inhibition of EGFR signaling combined with DNA damage induced by platinum agents and antifolate activity of pemetrexed.	The FLAURA2 clinical trial showed a significant improvement in progression-free survival with this combination compared to osimertinib monotherapy.[10]

Table 4: Comparison of potential HJM-561 combination with an approved TKI-chemotherapy regimen.

HJM-561 in Combination with Other Targeted Agents

Rationale: Targeting parallel or downstream signaling pathways can be an effective strategy to overcome resistance. The PI3K/Akt/mTOR pathway is a critical downstream effector of EGFR signaling, and its inhibition could synergize with EGFR degradation.

Potential Alternative: Other EGFR PROTACs in combination with PI3K/mTOR inhibitors.

Combination Strategy	Mechanism of Action	Supporting Evidence
HJM-561 + mTOR Inhibitor (e.g., Everolimus)	Simultaneous degradation of mutant EGFR and blockade of the mTOR signaling pathway, which can be a resistance mechanism.	Preclinical studies have shown synergistic anti-proliferative and anti-angiogenic effects when combining EGFR and mTOR inhibitors.[11]
Other EGFR PROTACs + PI3K/mTOR inhibitors	Similar to the above, targeting both the receptor and a key downstream pathway.	The combination of a PI3K inhibitor with an EGFR PROTAC enhanced the growth inhibition of EGFR wild-type cancer cells in one study.[12]

Table 5: Comparison of potential HJM-561 combination with other targeted therapy approaches.

Experimental Protocols

The following are summaries of key experimental protocols used in the preclinical evaluation of HJM-561, as described in "HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations".[2]

Cell Proliferation Assay

Caption: Workflow for determining the in vitro anti-proliferative activity of HJM-561.

Methodology: Ba/F3 cells stably expressing either wild-type EGFR or the Del19/T790M/C797S or L858R/T790M/C797S triple mutants were seeded in 96-well plates. The cells were then treated with various concentrations of HJM-561, osimertinib, or a negative control compound. After a 72-hour incubation period, cell viability was measured using the CellTiter-Glo Luminescent Cell Viability Assay. The half-maximal inhibitory concentration (IC₅₀) values were then calculated by fitting the dose-response curves using non-linear regression in GraphPad Prism.[2]

Western Blot Analysis for EGFR Degradation

Caption: Workflow for assessing HJM-561-mediated EGFR degradation.

Methodology: Ba/F3 cells expressing the relevant EGFR mutations were treated with different concentrations of HJM-561 for 24 hours. Following treatment, the cells were lysed, and the total protein concentration was determined. Equal amounts of protein were separated by SDS-PAGE and transferred to a nitrocellulose membrane. The membranes were then probed with primary antibodies specific for total EGFR, phosphorylated EGFR, and a loading control. After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands were visualized using an ECL detection system.[1]

In Vivo Xenograft Studies

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Detailed characterization of combination treatment with MET inhibitor plus EGFR inhibitor in EGFR-mutant and MET-amplified non-small cell lung cancer - Lee - Translational Lung Cancer Research [tlcr.amegroups.org]
• 6. Frontiers | Combination of Selected MET and EGFR Inhibitors Decreases Melanoma Cells’ Invasive Abilities [frontiersin.org]
• 7. Detailed characterization of combination treatment with MET inhibitor plus EGFR inhibitor in EGFR-mutant and MET-amplified non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MET-EGFR dimerization in lung adenocarcinoma is dependent on EGFR mtations and altered by MET kinase inhibition | PLOS One [journals.plos.org]
• 9. Combining EGFR inhibitors with radiation or chemotherapy: will preclinical studies predict clinical results? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrmeetingnews.org [aacrmeetingnews.org]
• 11. Synergistic antiproliferative and antiangiogenic effects of EGFR and mTOR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Targeting EGFR with molecular degraders as a promising strategy to overcome resistance to EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HJM-561: Cross-Resistance and Efficacy Against Other Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of HJM-561, a novel proteolysis-targeting chimera (PROTAC), with other kinase inhibitors, focusing on its performance against drug-resistant mutations in the Epidermal Growth Factor Receptor (EGFR). Experimental data is presented to support the comparative analysis, offering insights into the potential of HJM-561 in overcoming treatment resistance in non-small cell lung cancer (NSCLC).

Introduction to HJM-561 and the Challenge of Kinase Inhibitor Resistance

The development of tyrosine kinase inhibitors (TKIs) targeting EGFR has revolutionized the treatment of NSCLC harboring activating EGFR mutations. However, the efficacy of these inhibitors is often limited by the emergence of drug resistance.[1][2] Osimertinib (B560133), a third-generation EGFR TKI, is highly effective against the T790M resistance mutation that limits first- and second-generation TKIs.[3][4][5] Nevertheless, resistance to osimertinib frequently develops, most commonly through the acquisition of a C797S mutation in the EGFR kinase domain.[1][2]

HJM-561 is an orally bioavailable EGFR-directed PROTAC designed to address this clinical challenge.[6][7] Unlike traditional kinase inhibitors that block the enzymatic activity of the target protein, PROTACs induce the degradation of the target protein. HJM-561 recruits the E3 ubiquitin ligase Cereblon (CRBN) to the mutant EGFR protein, leading to its ubiquitination and subsequent degradation by the proteasome.[6] This novel mechanism of action offers a potential strategy to overcome resistance mediated by mutations that interfere with inhibitor binding.

Comparative Efficacy: HJM-561 vs. Other Kinase Inhibitors

The following tables summarize the in vitro efficacy of HJM-561 in comparison to other EGFR kinase inhibitors against various EGFR mutant cell lines. The data is presented as half-maximal inhibitory concentration (IC50) for cell proliferation and half-maximal degradation concentration (DC50) for protein degradation.

Table 1: Anti-proliferative Activity (IC50, nM) of HJM-561 and Comparator Kinase Inhibitors against EGFR-Mutant Ba/F3 Cells

Cell Line (EGFR Mutation)	HJM-561	Osimertinib	Brigatinib
Del19/T790M/C797S	15.6[6]	>1000[8]	67.2[9]
L858R/T790M/C797S	17.0[6]	>1000[8]	-
Del19/T790M	-	~10-25[8][10]	-
L858R/T790M	-	~10-50[8][10]	-
Del19	-	~15-25[8][10]	-
L858R	-	~10-30[8][10]	-
Wild-Type (WT)	>3000[6]	~150-500[8][10]	-

Data for osimertinib against single and double mutants are presented as a range based on multiple studies for context. Brigatinib IC50 is for BaF3 cells with EGFR Del19/T790M/C797S mutation. A hyphen (-) indicates that data was not readily available in the searched sources.

Table 2: EGFR Degradation Activity (DC50, nM) of HJM-561

Cell Line (EGFR Mutation)	HJM-561
Del19/T790M/C797S	9.2[6][7]
L858R/T790M/C797S	5.8[6][7]
Wild-Type (WT)	No effect[6]

Analysis: The data clearly demonstrates that HJM-561 potently inhibits the proliferation of cells harboring the osimertinib-resistant EGFR triple mutations (Del19/T790M/C797S and L858R/T790M/C797S), with IC50 values in the low nanomolar range.[6] In contrast, osimertinib loses its efficacy against these C797S-mutant cell lines.[8] Notably, HJM-561 shows high selectivity for mutant EGFR, with minimal impact on wild-type EGFR, suggesting a potentially favorable therapeutic window. The potent DC50 values confirm that the anti-proliferative activity of HJM-561 is driven by the degradation of the target protein.[6][7]

Signaling Pathways and Mechanism of Action

The diagrams below illustrate the EGFR signaling pathway, the mechanism of resistance to osimertinib, and the mode of action of HJM-561.

Figure 1: Simplified EGFR Signaling Pathway.

Figure 2: Osimertinib Resistance and HJM-561 Mechanism.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

This protocol is a standard procedure for assessing the effect of inhibitors on cell proliferation.

Objective: To determine the IC50 value of a compound, which is the concentration that inhibits cell growth by 50%.

Materials:

• Ba/F3 cells expressing various EGFR mutations

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and IL-3 (for Ba/F3 cells)

• 96-well plates

• HJM-561 and other kinase inhibitors

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed Ba/F3 cells in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Compound Treatment: After 24 hours, treat the cells with a serial dilution of the test compounds (e.g., HJM-561, osimertinib) for 72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values using a non-linear regression analysis.

Figure 3: Cell Viability Assay Workflow.

Western Blotting for EGFR Degradation

This protocol is used to quantify the degradation of EGFR protein following treatment with a PROTAC.

Objective: To determine the DC50 value of a PROTAC, which is the concentration that induces 50% degradation of the target protein.

Materials:

• Ba/F3 cells expressing EGFR mutations

• HJM-561

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-EGFR, anti-phospho-EGFR, anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Treat cells with varying concentrations of HJM-561 for a specified time (e.g., 24 hours).

• Cell Lysis: Lyse the cells and quantify the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection reagent and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the EGFR signal to the loading control (GAPDH or β-actin). Calculate the percentage of EGFR degradation relative to the vehicle-treated control and determine the DC50 values.

Cross-Resistance Profile

While HJM-561 effectively overcomes resistance mediated by the C797S mutation, the potential for other resistance mechanisms to emerge remains a consideration. Further studies are needed to evaluate the efficacy of HJM-561 against other known osimertinib resistance mechanisms, such as MET amplification, HER2 amplification, or other rare EGFR mutations. The ability of HJM-561 to induce the degradation of the EGFR protein, irrespective of its kinase activity, may provide a broader and more durable response compared to kinase inhibitors.

Conclusion

HJM-561 represents a promising therapeutic strategy for overcoming acquired resistance to osimertinib in NSCLC patients with EGFR triple mutations. Its novel mechanism of action, involving the targeted degradation of mutant EGFR, distinguishes it from traditional kinase inhibitors. The preclinical data presented in this guide highlights its potent and selective activity against osimertinib-resistant cell lines. Further clinical investigation is warranted to fully elucidate the therapeutic potential of HJM-561 and other EGFR-targeting PROTACs in the evolving landscape of NSCLC treatment.

References

• 1. genscript.com [genscript.com]
• 2. HJM-561, a Potent, Selective, and Orally Bioavailable EGFR PROTAC that Overcomes Osimertinib-Resistant EGFR Triple Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. ajmc.com [ajmc.com]
• 5. Osimertinib versus comparator first-generation epidermal growth factor receptor tyrosine kinase inhibitors as first-line treatment in patients with advanced EGFR-mutated non-small cell lung cancer: a Chinese, multicenter, real-world cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Characterization of the efficacies of osimertinib and nazartinib against cells expressing clinically relevant epidermal growth factor receptor mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Next-generation EGFR tyrosine kinase inhibitors to overcome C797S mutation in non-small cell lung cancer (2019–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Handling and Disposal of HJM-561: A Procedural Guide for Laboratory Professionals

Disclaimer: As of the latest update, specific disposal procedures for the EGFR PROTAC degrader HJM-561 are not publicly available. The following guidelines are based on best practices for the handling and disposal of potent, investigational chemical compounds in a laboratory setting. It is imperative for all personnel to consult the official Safety Data Sheet (SDS) provided by the manufacturer and to contact their institution's Environmental Health and Safety (EHS) department for specific protocols and to ensure compliance with all local, state, and federal regulations.

This guide is intended for researchers, scientists, and drug development professionals to provide essential safety and logistical information for the operational handling and disposal of HJM-561.

I. Immediate Pre-Disposal Handling and Personal Protective Equipment (PPE)

Proper handling of HJM-561 is critical to minimize exposure risk. All work with this compound, including preparation for disposal, should be conducted within a certified chemical fume hood or a biological safety cabinet.

Required Personal Protective Equipment:

PPE Category	Specification	Rationale
Gloves	Double-layered, chemical-resistant gloves (e.g., nitrile)	Prevents skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects eyes from splashes and aerosols.
Lab Coat	Disposable, fluid-resistant lab coat	Prevents contamination of personal clothing.
Respiratory Protection	NIOSH-approved respirator (e.g., N95 or higher)	Recommended when handling the solid compound or if aerosolization is possible.

II. General Disposal Protocol for Investigational Compounds like HJM-561

In the absence of a specific SDS for HJM-561, the primary method for disposal of this and other potent investigational compounds is through a licensed hazardous waste contractor.

Step-by-Step General Disposal Procedure:

• Segregation of Waste:

  • Do not mix HJM-561 waste with other chemical or biological waste streams unless explicitly permitted by your EHS department.

  • Establish separate, clearly labeled hazardous waste containers for solid and liquid waste contaminated with HJM-561.

• Containerization:

  • Solid Waste: Includes contaminated gloves, lab coats, pipette tips, and any unused solid HJM-561. Place these items in a designated, puncture-resistant, and sealable hazardous waste container.

  • Liquid Waste: Includes contaminated solvents and cell culture media. Collect in a compatible, leak-proof, and clearly labeled hazardous waste container. The composition of the solvent must be indicated on the label.

• Labeling:

  • All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("HJM-561"), and any other components of the waste stream. The date of accumulation should also be clearly visible.

• Storage of Waste:

  • Store hazardous waste in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials.

  • Follow institutional guidelines for the maximum allowable accumulation time.

• Arranging for Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste by a licensed contractor.

  • Provide the EHS department with a complete inventory of the waste.

III. Experimental Workflow and Decision-Making for Disposal

Caption: Workflow for the safe disposal of investigational compounds.

IV. Spill and Emergency Procedures

In the event of a spill, evacuate the immediate area and alert your supervisor and the EHS department. Do not attempt to clean up a significant spill of HJM-561 unless you are trained and equipped to do so. For small spills within a chemical fume hood, use an appropriate chemical spill kit to absorb the material, and dispose of the cleanup materials as hazardous waste.

This procedural guidance is intended to supplement, not replace, formal training and institutional protocols. Always prioritize safety and regulatory compliance when handling any investigational compound.

Personal protective equipment for handling HJM-561

Essential Safety and Handling Guide for HJM-561

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of HJM-561, a selective and orally active EGFR PROTAC degrader.[1] Given that HJM-561 is a novel compound, it is imperative to treat it as potentially hazardous until comprehensive safety data is available. A conservative approach assuming high potency and toxicity is recommended to ensure personnel safety.

Risk Assessment and Engineering Controls

Before handling HJM-561, a thorough risk assessment should be conducted.[2] This involves evaluating potential exposure routes (inhalation, dermal contact, ingestion) and implementing appropriate control measures.

• Engineering Controls : The primary line of defense is to handle HJM-561 in a controlled environment. Always use a certified chemical fume hood to minimize inhalation exposure.[2] Safety showers and eyewash stations should be readily accessible.[2]

• Administrative Controls : Minimize the quantity of HJM-561 used in any single experiment.[2] Access to areas where the compound is handled should be restricted to authorized and trained personnel.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to protect against dermal, respiratory, and ocular exposure.[3] Until specific hazard data is known, the following PPE is mandatory when handling HJM-561.

PPE Component	Specification	Rationale
Gloves	Double-gloving with chemically resistant gloves (e.g., nitrile base layer, neoprene or Viton™ outer layer).	Provides robust protection against a broad spectrum of chemical hazards and prevents contamination from a single glove failure.[3]
Eye Protection	Chemical splash goggles and a full-face shield.	Ensures complete protection of the eyes and face from splashes, aerosols, and airborne particles.[3][4]
Lab Coat	Chemically resistant, flame-retardant lab coat with tight-fitting cuffs.	Protects skin and personal clothing from chemical splashes and potential ignition sources.[3]
Respiratory Protection	A properly fitted NIOSH-approved respirator with cartridges for organic vapors and particulates (P100).	Safeguards against inhalation of potentially harmful aerosols, powders, or vapors.[3]
Footwear	Closed-toe, slip-resistant shoes.	Protects feet from spills and potential falling objects.[3]

Operational Plan: Step-by-Step Handling Procedures

A clear and consistent operational plan is critical to minimize exposure risk.

1. Preparation:

• Designate a specific area within a chemical fume hood for all manipulations of HJM-561.
• Assemble all necessary equipment and materials (e.g., vials, solvents, pipettes, waste containers) before handling the compound.
• Ensure all personnel are wearing the full required PPE before entering the designated handling area.

2. Handling:

• When weighing solid HJM-561, use a balance inside the fume hood or a vented balance safety enclosure.
• For reconstitution, slowly add the solvent to the vial containing HJM-561 to avoid aerosolization.
• Keep all containers with HJM-561 sealed when not in immediate use.

3. Spill and Emergency Procedures:

• In case of a spill, evacuate the immediate area and alert others.
• For small spills, trained personnel wearing appropriate PPE should use a chemical spill kit to absorb and neutralize the material.
• For large spills or if there is any uncertainty, contact the institution's Environmental Health and Safety (EHS) department immediately.
• In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.
• In case of eye contact, flush eyes with water for at least 15 minutes using an eyewash station and seek immediate medical attention.

4. Post-Handling:

• Decontaminate all surfaces and equipment used for handling HJM-561.
• Remove PPE in the correct sequence to avoid self-contamination, disposing of it as hazardous waste.
• Wash hands thoroughly after removing gloves.

Disposal Plan

All waste contaminated with HJM-561 must be treated as hazardous waste.

Waste Type	Disposal Procedure	Rationale
Solid HJM-561 Waste	Collect in a designated, sealed, and clearly labeled hazardous waste container.	To prevent environmental release and accidental exposure.
Contaminated Solvents	Collect in a designated, labeled hazardous waste container for flammable liquids.	To ensure proper segregation and disposal by a licensed hazardous waste facility.[3]
Contaminated PPE	Double-bag all used PPE in clearly labeled hazardous waste bags.	To prevent cross-contamination and ensure safe handling by waste management personnel.[3]
Contaminated Glassware/Sharps	Collect in a puncture-resistant sharps container specifically designated for chemically contaminated items.	To prevent injuries and ensure safe disposal by a certified hazardous waste vendor.[3]

All disposal procedures must comply with local, state, and federal regulations.[5][6] Contact your institution's EHS department for specific guidance on hazardous waste pickup and disposal.[5][7]

Experimental Workflow and Mechanism of Action

The following diagrams illustrate a typical experimental workflow for evaluating HJM-561 and its general mechanism of action as a PROTAC.

Caption: Experimental workflow for HJM-561 evaluation.

Caption: General mechanism of action for a PROTAC like HJM-561.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pppmag.com [pppmag.com]
• 5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 6. stanfordhealthcare.org [stanfordhealthcare.org]
• 7. research.cuanschutz.edu [research.cuanschutz.edu]